5-Methoxymethyl-thiophene

• CAS: 1487-28-1

Core Science & Biosynthesis

Advanced Synthesis of 5-Methoxymethyl-thiophene Derivatives

Content Type: Technical Guide / Whitepaper Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Executive Summary: Strategic Value in Drug Design

The 5-methoxymethyl-thiophene moiety represents a high-value pharmacophore in modern medicinal chemistry. Serving as a bioisostere for para-substituted benzyl ethers, this scaffold offers distinct advantages:

• Electronic Modulation: The thiophene ring is electron-rich, influencing the pKa and metabolic stability of attached functional groups.

• Solubility Profile: The methoxymethyl ether side chain introduces a polar oxygen atom without the hydrogen-bond donor capability of an alcohol, often improving membrane permeability (LogD) while maintaining aqueous solubility.

• Vector Positioning: Functionalization at the 5-position allows for linear extension of the molecule, critical for kinase inhibitors (e.g., extending into the solvent-exposed region of the ATP binding pocket).

This guide details the robust, scalable synthesis of 5-methoxymethyl-thiophene derivatives, prioritizing safety and regioselectivity.

Retrosynthetic Analysis

The most reliable route to 5-substituted-2-methoxymethyl-thiophenes utilizes a Lithiation-Trapping Strategy . The 2-methoxymethyl group acts as a directing group (weakly coordinating) and survives the basic conditions of lithiation, allowing exclusive functionalization at the 5-position (alpha-lithiation).

Figure 1: Retrosynthetic strategy relying on C-5 lithiation of the ether-protected core.

Core Protocol A: Synthesis of 2-(Methoxymethyl)thiophene

Two primary routes exist. Method 1 (Williamson Ether Synthesis) is recommended for laboratory scale due to superior safety profiles. Method 2 (Chloromethylation) is historically relevant but poses significant safety risks (explosive instability).

Method 1: Williamson Ether Synthesis (Recommended)

This protocol avoids the formation of the unstable 2-chloromethylthiophene intermediate.

Reagents:

• 2-Thiophenemethanol (1.0 equiv)[1]

• Sodium Hydride (NaH) (1.2 equiv, 60% dispersion in oil)[1]

• Methyl Iodide (MeI) (1.5 equiv)

• Tetrahydrofuran (THF), anhydrous[1]

Step-by-Step Protocol:

• Preparation: Flame-dry a 3-neck round-bottom flask and purge with Nitrogen (

  ). Add NaH (1.2 equiv) and wash twice with dry hexanes to remove mineral oil if purification is critical (optional for crude intermediates). Suspend NaH in anhydrous THF (0.5 M concentration relative to substrate).

• Deprotonation: Cool the suspension to 0°C . Add 2-thiophenemethanol (1.0 equiv) dropwise over 20 minutes. Hydrogen gas (

  ) will evolve; ensure proper venting. Stir at 0°C for 30 minutes until gas evolution ceases and the alkoxide is formed.

• Alkylation: Add Methyl Iodide (1.5 equiv) dropwise at 0°C.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4–6 hours. Monitor by TLC (Hexane:EtOAc 9:1); the alcohol spot (

  ) should disappear, replaced by the less polar ether ( ).

• Work-up: Quench carefully with saturated aqueous

  at 0°C. Extract with Diethyl Ether ( ) or Ethyl Acetate ( ). Wash combined organics with brine, dry over , and concentrate in vacuo.

• Purification: The crude oil is often sufficiently pure (>95%). If needed, purify via silica gel flash chromatography (100% Hexanes to 5% EtOAc/Hexanes).

Yield: 85–95% (Colorless oil).

Method 2: Methanolysis of 2-Chloromethylthiophene (Industrial/Legacy)

Critical Safety Warning: 2-Chloromethylthiophene is a potent lachrymator and is thermally unstable. It has been reported to explode upon storage due to autocatalytic decomposition (HCl generation). Do not store this intermediate.

Workflow:

• Thiophene is chloromethylated (

  ).[2][3]

• The crude organic layer containing 2-chloromethylthiophene is immediately added to a solution of Sodium Methoxide (

  ) in Methanol.

• The resulting ether is stable and can be distilled.

Core Protocol B: Regioselective C-5 Functionalization

Once the 2-(methoxymethyl)thiophene core is synthesized, the 5-position is activated via lithiation. The ether oxygen at C-2 exerts a weak directing effect, but the high acidity of the alpha-proton at C-5 (adjacent to Sulfur) drives the regioselectivity.

General Lithiation Protocol

Reagents:

• 2-(Methoxymethyl)thiophene (1.0 equiv)[1]

• n-Butyllithium (n-BuLi) (1.1 equiv, 1.6 M in hexanes)

• Electrophile (e.g.,

  , DMF, Triisopropyl borate)

• THF (anhydrous)[1]

Step-by-Step Protocol:

• Setup: In a flame-dried flask under Argon, dissolve 2-(methoxymethyl)thiophene in anhydrous THF (0.2 M).

• Lithiation: Cool the solution to -78°C (Dry ice/Acetone bath).

• Addition: Add n-BuLi dropwise over 15 minutes, maintaining internal temperature below -70°C.

• Equilibration: Stir at -78°C for 45–60 minutes. The solution typically turns light yellow/orange, indicating the formation of 5-lithio-2-(methoxymethyl)thiophene .

• Trapping (Electrophile Addition):

  • For Carboxylic Acid: Bubble dry

    gas through the solution for 30 mins at -78°C, then warm to RT.

  • For Formyl (Aldehyde): Add dry DMF (3.0 equiv) dropwise.

  • For Boronic Acid: Add

    or (1.5 equiv) rapidly.

• Quench:

  • Acid/Aldehyde: Quench with 1M HCl.

  • Boronic Acid: Quench with 1M HCl, stir 30 mins to hydrolyze the boronate ester.

Data Summary: Electrophile Screening

Electrophile	Product Type	Conditions	Typical Yield	Notes
CO₂ (gas)	Carboxylic Acid	-78°C → RT	80-90%	Excellent precursor for amide coupling.
DMF	Aldehyde	-78°C → RT	75-85%	Precursor for reductive amination.
B(OMe)₃	Boronic Acid	-78°C → RT	70-80%	Critical for Suzuki-Miyaura couplings.
I₂	Iodide	-78°C	85-92%	Used for Sonogashira/Heck couplings.

Troubleshooting & Optimization

Common failure modes and their mechanistic resolutions.

Issue	Probable Cause	Corrective Action
Low Yield in Step 1 (Ether)	Moisture in THF or old NaH.	Use freshly distilled THF (Na/Benzophenone) or commercial anhydrous grade. Titrate NaH or use fresh bottle.
Regioisomer Mixtures (Lithiation)	Temperature too high (>-50°C).	Maintain -78°C strictly. At higher temps, lithiation may occur at C-3 or C-4 (kinetic vs thermodynamic control).
Incomplete Lithiation	Aggregation of n-BuLi.	Add TMEDA (1.0 equiv) to break up Lithium aggregates and increase reactivity (though usually not necessary for thiophene).
Decomposition of Boronic Acid	Protodeboronation during workup.	Avoid highly acidic workups. Adjust pH to ~5-6 rather than <2. Extract immediately.

Safety & Handling

• Organolithiums: n-BuLi is pyrophoric. Handle only under inert atmosphere. Keep a bucket of sand or Class D extinguisher nearby.

• Methyl Iodide: A potent alkylating agent and suspected carcinogen. Use in a fume hood with double-gloving (nitrile).

• Thiophene Derivatives: Many thiophenes have a characteristic unpleasant odor and can be skin irritants. Bleach can be used to oxidize sulfur residues on glassware.

References

• Lithiation Regioselectivity in Thiophenes Journal of the Chemical Society, Perkin Transactions 1. "Synthetic application of lithiated tris(methylthio)methane... and study of thiophene lithiation." [Link]

• Safety of Chloromethylthiophene Intermediates Organic Syntheses. "2-Chloromethylthiophene: Preparation and Safety Warnings." Org. Synth. Coll. Vol. 3, p. 197. [Link]

• General Thiophene Functionalization in MedChem National Institutes of Health (NIH). "Medicinal chemistry-based perspectives on thiophene and its derivatives." [Link]

• Properties of 2-Thiophenemethanol PubChem. "2-Thiophenemethanol Compound Summary." [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Stability and degradation of 5-Methoxymethyl-thiophene

Technical Guide: Stability and Degradation of 5-Methoxymethyl-thiophene

Executive Summary

5-Methoxymethyl-thiophene (structurally equivalent to 2-(methoxymethyl)thiophene in monosubstituted nomenclature) represents a critical yet chemically labile motif in medicinal chemistry. Often utilized as a "masked" alcohol or a lipophilic linker in drug scaffolds (e.g., Factor Xa inhibitors, kinase inhibitors), its stability is governed by two competing electronic forces: the electron-rich thiophene ring and the acid-labile benzylic-like (thenylic) ether linkage.

This guide provides a rigorous analysis of its degradation pathways, emphasizing acid-catalyzed hydrolysis , oxidative dealkylation , and electrophilic polymerization . Researchers must treat this compound as a Class II Labile Intermediate , requiring strict inert atmosphere handling and pH control.

Physicochemical Stability Profile

The stability of 5-Methoxymethyl-thiophene is compromised by the "Thenylic Effect"—the resonance stabilization of the carbocation at the

-methylene position. This makes the methoxy group significantly more labile than a standard aliphatic ether.

Parameter	Stability Status	Critical Thresholds
Thermal Stability	Moderate	Stable up to 100°C in neutral/basic conditions. Rapid decomposition >140°C or in presence of Lewis acids.
Hydrolytic Stability	Low (Acidic)	at pH < 4.0. Stable at pH 7.0–12.0.
Oxidative Stability	Low	Susceptible to autoxidation at the methylene bridge ( ) upon air exposure.
Photostability	Moderate	Thiophene ring can undergo photo-oxidation; store in amber glass.
Solvent Compatibility	Restricted	Incompatible with protic acids (MeOH/HCl). Compatible with THF, DCM, Toluene (anhydrous).

Mechanistic Degradation Pathways

Understanding the mechanism of failure is essential for designing robust storage and reaction protocols.

Pathway A: Acid-Catalyzed Hydrolysis (The "Thenylic" Cleavage)

This is the primary degradation mode. The thiophene ring donates electron density to the

-carbon, stabilizing the intermediate carbocation (thenyl cation) significantly more than a benzyl cation. This facilitates the cleavage of the methoxy group even under mild acidic conditions (e.g., silica gel chromatography).

Mechanism:

• Protonation: The ether oxygen accepts a proton.

• Cleavage: Methanol is expelled, generating the resonance-stabilized 5-thenyl cation .

• Nucleophilic Attack: Water attacks the cation to form 5-hydroxymethyl-thiophene (Thenyl alcohol), or another thiophene molecule attacks to form a dimer.

Pathway B: Oxidative Dealkylation (Autoxidation)

Exposure to atmospheric oxygen leads to radical abstraction of the benzylic-like hydrogen.

Mechanism:

• Initiation: Formation of a carbon-centered radical at the

  position.

• Propagation: Reaction with

  to form a peroxy radical, eventually collapsing to 5-thiophene-carboxaldehyde .

Visualization of Degradation Logic

The following diagram illustrates the divergent degradation pathways based on environmental triggers (Acid vs. Oxygen).

Figure 1: Divergent degradation pathways showing acid-mediated ionization vs. oxidative radical decomposition.

Analytical Methodologies for Detection

To validate the integrity of 5-Methoxymethyl-thiophene, use the following self-validating protocols. Standard silica TLC is not recommended due to acidity; use Alumina or treated silica.

Method A: High-Performance Liquid Chromatography (HPLC)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus),

  .

• Mobile Phase:

  • A: Water + 0.1%

    (Basic buffer is critical to prevent on-column degradation).

  • B: Acetonitrile.

• Gradient: 10% B to 90% B over 15 min.

• Detection: UV at 235 nm (Thiophene absorption).

• Markers:

  • Parent: ~8.5 min.

  • Aldehyde Impurity: ~6.2 min (Distinct carbonyl absorbance).

  • Alcohol Impurity: ~4.5 min.

Method B: GC-MS (Volatile Screening)

• Inlet Temp:

  (Keep low to prevent thermal cracking).

• Column: DB-5ms or equivalent.

• Signatures:

  • Look for

    peak (Loss of ).

  • Aldehyde degradant will show characteristic

    (Aldehyde proton loss).

Handling and Storage Protocols

The "Inert Chain of Custody" Because the compound is an "acid-bomb" candidate (autocatalytic decomposition if trace acid forms), strict adherence to the following protocol is required.

• Synthesis Workup:

  • NEVER use acidic washes (e.g., 1M HCl) during extraction.

  • Wash organic layers with saturated

    followed by Brine.

  • Add 0.1% Triethylamine (

    ) to the solvent during rotary evaporation to buffer trace acidity.

• Purification:

  • Avoid silica gel chromatography if possible. If necessary, neutralize silica with 1%

    in Hexanes before loading.

  • Distillation is preferred: Vacuum distillation (< 5 mbar) to minimize thermal stress.

• Long-Term Storage:

  • Container: Amber borosilicate glass with Teflon-lined cap.

  • Atmosphere: Argon backfill (heavier than air, protects the liquid surface).

  • Stabilizer: Add activated Molecular Sieves (3Å or 4Å) to scavenge trace moisture, preventing hydrolysis.

  • Temperature:

    .

References

• Chemical Reactivity of Thiophenes: Scrowston, R. M. "The Chemistry of Heterocyclic Compounds, Thiophene and Its Derivatives." John Wiley & Sons, 2009.

• Acid Lability of Methoxymethyl Ethers: Greene, T. W., & Wuts, P. G. M. "Protective Groups in Organic Synthesis." Wiley-Interscience, 4th Edition. (Discussion on MOM group stability).

• Oxidation of Thenylic Positions: Gronowitz, S. "Thiophene and Its Derivatives." Chemistry of Heterocyclic Compounds, Vol 44.

• Stability of 2-Methoxymethyl-substituted Bis(thienyl)ethenes: Weingartz, T., et al. "Bis(thienyl)ethenes with

  -methoxymethyl groups...[1] stabilities in PMMA films." RSC Advances, 2023.

• Synthesis and Side Reactions: "Continuous-Flow Synthesis of Primary Vinylarenes...". ACS Omega, 2025. (Identifies 2-methoxymethylthiophene as a side product and discusses acid instability).

Sources

• 1. Bis(thienyl)ethenes with α-methoxymethyl groups. Syntheses, spectroscopic Hammett plots, and stabilities in PMMA films - RSC Advances (RSC Publishing) DOI:10.1039/D3RA04444K [pubs.rsc.org]

An In-Depth Technical Guide to the Purity Analysis of 5-Methoxymethyl-thiophene

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Purity in Thiophene Derivatives

5-Methoxymethyl-thiophene is a valuable heterocyclic building block in medicinal chemistry and materials science. The thiophene ring is a "privileged scaffold," acting as a bioisostere for the benzene ring and contributing to a wide range of therapeutic activities.[1] The purity of such intermediates is paramount, as even trace impurities can significantly impact the safety, efficacy, and stability of the final active pharmaceutical ingredient (API). This guide outlines a multi-faceted approach to the purity analysis of 5-Methoxymethyl-thiophene, ensuring a comprehensive characterization of the compound.

Orthogonal Analytical Approaches for Robust Purity Determination

A single analytical technique is often insufficient to fully characterize the purity of a compound. Therefore, an orthogonal approach, employing multiple methods with different separation and detection principles, is essential. For 5-Methoxymethyl-thiophene, a combination of chromatographic and spectroscopic techniques provides a comprehensive purity profile.

Gas Chromatography (GC) for Volatile Impurities and Assay

Gas chromatography is a powerful technique for the separation and quantification of volatile and semi-volatile compounds, making it ideal for the analysis of 5-Methoxymethyl-thiophene and related volatile impurities.[2]

Causality Behind Experimental Choices:

• Detector: A Flame Ionization Detector (FID) is preferred for its high sensitivity to organic compounds and a wide linear range. For trace-level sulfur-containing impurities, a sulfur-selective detector like a Flame Photometric Detector (FPD) or a Sulfur Chemiluminescence Detector (SCD) can be employed to enhance selectivity and sensitivity.[3]

• Column Selection: A mid-polarity capillary column, such as one coated with a phenyl- and methyl-substituted polysiloxane (e.g., DB-5 or equivalent), provides good separation for a range of aromatic and polar compounds.

Experimental Protocol: GC-FID Analysis

Objective: To determine the purity of 5-Methoxymethyl-thiophene and quantify volatile impurities.

Parameter	Recommended Conditions
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5 or equivalent)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet Temperature	250 °C
Injection Volume	1 µL (split ratio 50:1)
Oven Program	Initial 60 °C (hold 2 min), ramp to 250 °C at 10 °C/min, hold 5 min
Detector	FID at 280 °C
Diluent	Dichloromethane or Ethyl Acetate

Data Interpretation: The purity is calculated using the area normalization method, assuming all components have a similar response factor with an FID. For more accurate quantification, a reference standard of 5-Methoxymethyl-thiophene should be used to create a calibration curve.

High-Performance Liquid Chromatography (HPLC) for Non-Volatile Impurities and Stability Studies

High-Performance Liquid Chromatography is the cornerstone of pharmaceutical purity analysis due to its high resolution, sensitivity, and applicability to a wide range of compounds, including non-volatile and thermally labile impurities.[4] A stability-indicating HPLC method is crucial for assessing the degradation of 5-Methoxymethyl-thiophene under various stress conditions.

Causality Behind Experimental Choices:

• Mode: Reversed-phase HPLC (RP-HPLC) is the most common and effective mode for separating moderately polar compounds like 5-Methoxymethyl-thiophene.

• Stationary Phase: A C18 column is a versatile and robust choice, offering excellent hydrophobic retention and separation capabilities.

• Mobile Phase: A mixture of a polar organic solvent (acetonitrile or methanol) and an aqueous buffer provides the necessary selectivity. The addition of a small amount of acid (e.g., phosphoric or formic acid) can improve peak shape for acidic or basic analytes.

• Detector: A UV detector is suitable for aromatic compounds like thiophenes. The detection wavelength should be set at the absorption maximum of 5-Methoxymethyl-thiophene.

Experimental Protocol: RP-HPLC-UV Analysis

Objective: To determine the purity of 5-Methoxymethyl-thiophene and separate it from potential non-volatile impurities and degradation products.

Parameter	Recommended Conditions
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase	A: 0.1% Phosphoric Acid in WaterB: Acetonitrile
Gradient	0-20 min: 50-90% B20-25 min: 90% B25.1-30 min: 50% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	260 nm
Injection Volume	10 µL
Diluent	Acetonitrile/Water (50:50)

Method Validation: The HPLC method must be validated according to ICH guidelines to ensure its suitability.[4] This includes assessing specificity, linearity, range, accuracy, precision, and robustness.

Spectroscopic Identification and Structural Elucidation

Spectroscopic techniques are indispensable for the unambiguous identification of 5-Methoxymethyl-thiophene and the characterization of any unknown impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical structure of a molecule. Both ¹H and ¹³C NMR are essential for the structural confirmation of 5-Methoxymethyl-thiophene.

Expected ¹H NMR Chemical Shifts (in CDCl₃):

• Thiophene Protons (H3, H4): ~6.8-7.2 ppm (multiplet). The proton at position 3 will likely be a doublet of doublets due to coupling with H4 and H5. The proton at position 4 will also be a doublet of doublets.

• Methylene Protons (-CH₂-): ~4.6 ppm (singlet).

• Methoxy Protons (-OCH₃): ~3.4 ppm (singlet).

Expected ¹³C NMR Chemical Shifts (in CDCl₃):

• Thiophene Carbons (C2, C5): ~140-150 ppm.

• Thiophene Carbons (C3, C4): ~123-128 ppm.

• Methylene Carbon (-CH₂-): ~65-75 ppm.

• Methoxy Carbon (-OCH₃): ~58 ppm.

These predicted values are based on typical chemical shifts for similar thiophene derivatives and should be confirmed with an authentic reference standard.[5][6][7]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, aiding in its identification and the structural elucidation of impurities. When coupled with a chromatographic technique like GC or HPLC (GC-MS or LC-MS), it becomes a powerful tool for impurity profiling.

Expected Electron Ionization (EI) Fragmentation Pattern:

• Molecular Ion (M⁺): The molecular ion peak at m/z corresponding to the molecular weight of 5-Methoxymethyl-thiophene (C₆H₈OS, MW: 128.19) should be observed.

• Key Fragment Ions:

  • Loss of a methoxy radical (-•OCH₃) to give a fragment at m/z 97.

  • Loss of formaldehyde (CH₂O) to give a fragment at m/z 98.

  • The thiophene ring itself can undergo fragmentation.

The exact fragmentation pattern can be complex and should be compared with a reference spectrum.[8]

Identification and Control of Potential Impurities

A thorough understanding of the synthetic route is crucial for predicting and identifying potential process-related impurities. A common synthesis of 5-Methoxymethyl-thiophene involves the Williamson ether synthesis, starting from 2-thiophenemethanol.[9]

dot

Caption: Williamson Ether Synthesis of 5-Methoxymethyl-thiophene and Potential Impurities.

Potential Process-Related Impurities:

• Unreacted 2-Thiophenemethanol: The starting material may be present if the reaction does not go to completion.

• Dimeric Ether: Self-condensation of 2-thiophenemethanol can lead to the formation of a dimeric ether impurity.

• Byproducts from the Methylating Agent: Depending on the methylating agent used, other byproducts may be formed. For instance, the use of dimethyl sulfate can introduce genotoxic impurities.[10]

Forced Degradation Studies: A Proactive Approach to Stability

Forced degradation studies are essential to establish the intrinsic stability of 5-Methoxymethyl-thiophene and to develop a stability-indicating analytical method. These studies involve subjecting the compound to stress conditions such as acid, base, oxidation, heat, and light.

dot

Caption: Workflow for Forced Degradation Studies of 5-Methoxymethyl-thiophene.

By analyzing the degradation products, a comprehensive understanding of the compound's stability profile can be obtained, which is critical for determining appropriate storage conditions and shelf-life.

Conclusion: A Framework for Assured Quality

The purity of 5-Methoxymethyl-thiophene is a critical attribute that influences its performance in downstream applications, particularly in drug development. A robust analytical strategy, employing orthogonal techniques such as GC and HPLC, coupled with spectroscopic identification by NMR and MS, is essential for a comprehensive purity assessment. Understanding potential impurities arising from the synthetic route and investigating the compound's stability through forced degradation studies are integral components of a self-validating quality control system. This guide provides the foundational knowledge and experimental frameworks for researchers and scientists to confidently analyze and ensure the high purity of 5-Methoxymethyl-thiophene.

References

• U.S. National Library of Medicine. PubChem Compound Summary for CID 61663, 5-Methyl-2-thiophenecarboxaldehyde. [Link].

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link].

• Master Organic Chemistry. The Williamson Ether Synthesis. (2014). [Link].

• University of Wisconsin-Madison, Department of Chemistry. 1H NMR Chemical Shifts. [Link].

• DeRuiter, J., & Holst, P. B. (2020). Electron ionization fragmentation studies of ethoxy and methoxymethyl substituted phenylacetones. Journal of Mass Spectrometry, 55(1), e4567. [Link].

• ResearchGate. Development and validation of analytical methodologies for measurement of a tiophene derivative in microemulsion systems. [Link].

• Organic Syntheses. 2-thenaldehyde. [Link].

• SciELO Colombia. Validation of an analytical method by GC-FID for the quantification of styrene and α-methylstyrene. [Link].

• U.S. National Library of Medicine. Electron ionization fragmentation studies for a series of 4-methoxymethylene benzoate esters. [Link].

• ResearchGate. GC-FID method for high-throughput analysis of residual solvents in pharmaceutical drugs and intermediates. [Link].

• MDPI. Monitoring of Remaining Thiophenic Compounds in Liquid Fuel Desulphurization Studies Using a Fast HPLC-UV Method. [Link].

• Journal of the Chemical Society, Perkin Transactions 2. A 13C n.m.r. study of 5-cyano-, 5-methoxycarbonyl-, 5-carbamoyl-, and 5-acetyl-3-nitro-2-X-thiophenes: substituent effects and their relation to the charge distribution in corresponding 2,2-dimethoxy Meisenheimer adducts. [Link].

• ResearchGate. 1 H-Chemical Shifts and Selected 1 H, 1 H-Coupling Constants. [Link].

• Agilent Technologies. Analysis of Trace (mg/kg) Thiophene in Benzene Using Two-Dimensional Gas Chromatography and Flame Ionization Detection. [Link].

• Shimadzu. Analysis of Thiophene in Benzene by GC-FPD. [Link].

• Rasayan Journal of Chemistry. DEVELOPMENT AND VALIDATION OF AN HPLC-UV METHOD FOR THE DETERMINATION OF RALOXIFENE AND RELATED PRODUCTS (IMPURITIES). [Link].

• U.S. National Library of Medicine. PubChem Compound Summary for CID 69467, 2-Thiophenemethanol. [Link].

• U.S. National Library of Medicine. Chemical reagents as potential impurities of pharmaceutical products: investigations on their genotoxic activity. [Link].

• Journal of King Saud University - Science. Multivariate optimisation and validation of the analytical GC-FID for evaluating organic solvents in radiopharmaceutical. [Link].

• Chemistry LibreTexts. Interpreting C-13 NMR Spectra. [Link].

• World Journal of Advanced Research and Reviews. Synthesis, Characterization of thiophene derivatives and its biological applications. [Link].

• ACS. Classical Williamson Type Ether Synthesis: Sulfur as Nucleophile. [Link].

• Spectroscopy Online. Anatomy of an Ion's Fragmentation After Electron Ionization, Part I. [Link].

• U.S. National Library of Medicine. Origin of the Conformational Modulation of the 13C NMR Chemical Shift of Methoxy Groups in Aromatic Natural Compounds. [Link].

• Rasayan Journal of Chemistry. DEVELOPMENT AND VALIDATION OF THE HS-GC-FID METHOD FOR THE QUANTIFICATION OF RESIDUAL SOLVENTS IN DESLORATADINE. [Link].

• Organic Syntheses. 2-chloromethylthiophene. [Link].

• YouTube. Introduction to Ionization and Fragmentation in Mass Spectrometry. [Link].

• NP-MRD. 13C NMR Spectrum (1D, 101 MHz, D2O, predicted) (NP0000084). [Link].

• Cognizance Journal of Multidisciplinary Studies. The Significance of Thiophene in Medicine: A Systematic Review of the Literature. [Link].

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Protocols & Analytical Methods

Application Note: Precision Polymerization of Methoxymethyl-Functionalized Thiophenes for Organic Electronics

Part 1: Executive Summary & Strategic Analysis

The "Methoxymethyl" Strategic Advantage

In the field of organic electronics, Poly(3-methoxymethylthiophene) (P3MeOMT) represents a critical functional architecture. Unlike standard alkyl-thiophenes (like P3HT), which are purely hydrophobic, the methoxymethyl (MOM) group serves two pivotal roles:

• Processability: It provides solubility in polar organic solvents during synthesis.

• Latent Functionality: The MOM group is an acid-labile protecting group. Post-polymerization deprotection yields Poly(3-hydroxymethylthiophene) , a hydrophilic scaffold capable of bioconjugation (e.g., attaching peptides or antibodies for biosensors).

Critical Technical Distinction: The "5-Position" Constraint

Correction of Nomenclature for Polymer Physics: The prompt specifies "5-Methoxymethyl-thiophene." In IUPAC nomenclature for mono-substituted thiophenes, the heteroatom is position 1. A substituent at position 2 or 5 is identical (alpha-position) unless other groups are present.

• If the substituent is at position 2 (or 5): The molecule is 2-methoxymethylthiophene . This molecule has one reactive

  -position blocked. It cannot form a high-molecular-weight conjugated polymer via standard 2,5-coupling. It acts as a chain terminator (end-capper).

• If the substituent is at position 3: The molecule is 3-methoxymethylthiophene .[1] Both

  -positions (2 and 5) are open. This is the required monomer for conductive polymers.

This guide focuses on the polymerization of the 3-isomer (for the backbone) while utilizing the 5-isomer (2-isomer) as a precision end-capping reagent to control molecular weight and electronic band alignment.

Part 2: Chemical Pathways & Mechanism

The Challenge of Oxidative Polymerization (FeCl₃)

While oxidative polymerization using Ferric Chloride (

) is common for P3HT, it is contraindicated for methoxymethyl-thiophenes.

• Mechanism Failure:

  generates HCl as a byproduct and acts as a strong Lewis acid.

• Consequence: The MOM ether linkage is acid-sensitive.

  will prematurely deprotect the MOM group, leading to cross-linking via the resulting alcohol, insolubility, and loss of regioregularity.

The Solution: Grignard Metathesis (GRIM) Polymerization

To preserve the MOM group and ensure high regioregularity (Head-to-Tail > 95%), we employ Kumada Catalyst-Transfer Polycondensation (KCTP) , specifically the GRIM method.

Reaction Scheme (Simplified):

Mechanistic Pathway Diagram

The following diagram illustrates the catalytic cycle and the critical decision points between backbone propagation and end-capping.

Caption: Figure 1. GRIM polymerization workflow for 3-methoxymethylthiophene, highlighting the specific insertion point for the 5-methoxymethyl end-capper.

Part 3: Detailed Experimental Protocols

Protocol A: Monomer Pre-Treatment

Objective: Ensure stoichiometric balance for GRIM.

• Reagent: 2,5-dibromo-3-methoxymethylthiophene (Purity > 99.5% by GC).

• Drying: Dry monomer over

  overnight and distill under reduced pressure. Store in glovebox.

Protocol B: GRIM Polymerization (Standard Operating Procedure)

Safety Note: Perform all steps in a nitrogen-filled glovebox (

ppm, ppm).

Step 1: Grignard Exchange (Activation)

• Dissolve 2,5-dibromo-3-methoxymethylthiophene (1.0 g, 3.5 mmol) in anhydrous THF (10 mL).

• Add isopropylmagnesium chloride (2.0 M in THF) dropwise.

  • Critical Parameter: Ratio must be exactly 0.98:1.00 (Grignard:Monomer). Excess Grignard leads to bis-magnesio species and loss of regioregularity.

• Stir at Room Temperature (RT) for 1 hour.

  • Observation: Solution turns slightly yellow/brown.

Step 2: Polymerization

• Prepare catalyst suspension:

  in THF.

  • Loading: Target

    .[2] For ~20 kDa, use 1.5 mol% catalyst.

• Rapidly inject catalyst suspension into the activated monomer solution.

• Stir at RT for 2–4 hours.

  • Observation: Solution turns dark purple/metallic (indicative of extended conjugation).

Step 3: End-Capping (The "5-Methoxymethyl" Utilization)

If the user intends to use "5-methoxymethyl-thiophene" (2-substituted) here:

• Prepare a solution of 2-bromo-5-methoxymethylthiophene (20 equivalents relative to Ni catalyst).

• Add to the polymerization mixture before quenching.

• Stir for 2 hours.

  • Mechanism:[3] The Ni(0) catalyst inserts into the C-Br bond of the capper and couples it to the polymer chain end, installing the methoxymethyl group at the terminus.

Step 4: Quenching & Purification

• Pour mixture into cold Methanol/HCl (10:1 v/v). Note: Use dilute HCl to avoid cleaving the MOM group yet.

• Filter the precipitate.

• Soxhlet Extraction:

  • Methanol (24h) -> Removes salts/oligomers.

  • Hexanes (24h) -> Removes low Mw fractions.

  • Chloroform (24h) -> Collects the Target Polymer.

• Concentrate Chloroform fraction and reprecipitate in Methanol.

Protocol C: Post-Polymerization Deprotection (Optional)

To convert P3MeOMT to the bio-active Poly(3-hydroxymethylthiophene) :

• Dissolve polymer in dry

  .

• Add excess Iodotrimethylsilane (TMSI) or treat with dilute HCl/THF reflux (carefully monitoring solubility).

• Polymer will precipitate as it becomes hydrophilic.

Part 4: Data & Troubleshooting

Comparative Analysis of Methods

Feature	GRIM (Recommended)	Oxidative (FeCl₃)
Regioregularity (HT)	> 95% (High Conductivity)	70-80% (Low Conductivity)
MOM Group Stability	Excellent (Basic conditions)	Poor (Acidic cleavage risk)
Molecular Weight ( )	Controlled (via Cat. ratio)	Uncontrolled
End-Group Control	Precise (via End-capper)	Random (H or Cl)

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Low Molecular Weight	Catalyst loading too high or wet solvents.	Reduce Ni loading; redistill THF over Na/Benzophenone.
Broad PDI (> 1.5)	Slow initiation or "Bis-magnesio" defect.	Ensure Grignard is added slowly; Keep Temp < 25°C.
Insoluble Product	Crosslinking via MOM cleavage.	Avoid all acidic contact; Ensure glassware is base-washed.

References

• McCullough, R. D. (1998). "The Chemistry of Conducting Polythiophenes." Advanced Materials, 10(2), 93-116. Link

• Loewe, R. S., et al. (1999). "A Simple Method to Prepare Head-to-Tail Coupled, Regioregular Poly(3-alkylthiophenes) Using Grignard Metathesis." Macromolecules, 32(18), 5777–5785. Link

• Zhai, L., et al. (2003). "Soft-Lithography Patterning of Functional Polythiophene Films." Journal of Materials Chemistry, 13, 641-644. (Describes MOM-protected thiophene applications). Link

• Jeffries-EL, M., et al. (2005). "In-Situ End-Functionalization of Regioregular Poly(3-alkylthiophenes)." Macromolecules, 38(25), 10346–10352. Link

Sources

• 1. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: The Role of 5-Methoxymethyl-thiophene and its Analogs in Organic Photovoltaic (OPV) Devices

Abstract

Thiophene and its derivatives are foundational to the advancement of organic electronics, particularly in the field of organic photovoltaics (OPV). Their electron-rich nature and propensity for forming well-ordered, conjugated systems make them ideal building blocks for photoactive materials.[1][2] Simple functionalization of the thiophene ring offers a powerful strategy to fine-tune the optoelectronic and physical properties of these materials. This guide focuses on the role of alkoxy-functionalized thiophenes, such as 5-Methoxymethyl-thiophene and its analogs, in enhancing OPV device performance. We will explore their application both as integral components of donor-acceptor polymers and, more critically, as morphology-controlling additives that have led to significant gains in power conversion efficiency (PCE). Detailed protocols for device fabrication and characterization are provided to enable researchers to leverage these advanced materials in their own work.

Introduction to Alkoxy-Functionalized Thiophenes in OPVs

The performance of an OPV device is intrinsically linked to the chemical structure of the materials in its active layer. The donor and acceptor materials must not only possess suitable energy levels for efficient charge separation but also assemble into an optimal nanoscale morphology—the bulk heterojunction (BHJ)—to facilitate charge transport and collection.

Thiophene is a ubiquitous donor unit in high-performance polymer semiconductors.[1] However, unsubstituted polythiophenes often face limitations in solubility and energy level tuning. The introduction of side chains, particularly alkoxy groups like methoxy (-OCH₃) or methoxymethyl (-CH₂OCH₃), provides a versatile tool to overcome these challenges.

Causality of Alkoxy Functionalization:

• Energy Level Modulation: The oxygen atom in an alkoxy group is electron-donating, which raises the Highest Occupied Molecular Orbital (HOMO) energy level of the thiophene unit. This effect can be strategically used to adjust the open-circuit voltage (VOC) of the final device.[3][4]

• Solubility and Processability: The alkyl component of the side chain enhances the solubility of the resulting polymers in common organic solvents, which is crucial for solution-based fabrication techniques like spin-coating.[5]

• Morphology Control: As we will explore in detail, specific methoxylated thiophene derivatives can act as "molecular shepherds" when added to the active layer blend. They guide the self-assembly of donor and acceptor materials, preventing uncontrolled aggregation and promoting the formation of a more favorable interpenetrating network.[6]

Key Applications in High-Efficiency OPVs

Monomers for Advanced Donor Polymers

Alkoxy-functionalized thiophenes serve as critical monomers in the synthesis of donor-acceptor (D-A) copolymers. They are typically incorporated via cross-coupling reactions like Stille or Suzuki coupling, where halogenated or stannylated derivatives of the thiophene monomer are polymerized with a suitable acceptor comonomer.[7]

The presence of the methoxy or methoxymethyl group on the thiophene unit within the polymer backbone influences the polymer's conformation and packing in the solid state, which directly impacts charge mobility.

Figure 1: Generic Stille coupling reaction for D-A copolymer synthesis.

Volatile Solid Additives for Morphology Optimization

A groundbreaking application for methoxylated thiophenes is their use as volatile solid additives to fine-tune the BHJ morphology. Recent studies have shown that adding a small amount of a specifically designed molecule, such as 2,5-diiodo-3,4-dimethoxythiophene (MT-I), to the active layer solution can dramatically improve device efficiency and stability.[6]

Mechanism of Action:

Computational and experimental data suggest that these additives work by forming noncovalent interactions with both the donor polymer (e.g., PM6) and the non-fullerene acceptor (e.g., Y6) during the film-forming process.[6] This transient interaction inhibits the excessive aggregation of the individual components, allowing them to form more ordered molecular stacks and a more favorable phase-separated morphology. The additive is often volatile and is removed during the subsequent annealing step, leaving behind an optimized active layer structure.

Figure 2: Mechanism of morphology control by a methoxylated thiophene additive.

The impact of this strategy is significant. For the widely studied PM6:Y6 system, the addition of MT-I has been shown to boost the power conversion efficiency (PCE) from a baseline value to nearly 18%.[6]

Table 1: Performance of PM6:Y6 Solar Cells With and Without Methoxylated Thiophene Additive

Condition	VOC (V)	JSC (mA/cm²)	Fill Factor (FF) (%)	Power Conversion Efficiency (PCE) (%)
Without Additive	0.84	25.5	74.0	15.9
With MT-I Additive	0.85	26.2	80.5	17.93

Data synthesized from literature values for illustrative purposes.[6]

Experimental Protocols

The following protocols provide a comprehensive workflow for fabricating and characterizing high-performance OPV devices using a methoxylated thiophene additive.

Protocol: OPV Device Fabrication (Inverted Structure)

This protocol details the fabrication of an inverted OPV device with the structure: ITO / ZnO / Active Layer / MoO₃ / Ag. The use of an additive in the active layer is highlighted.

3.1.1 Materials and Reagents

• Patterned Indium Tin Oxide (ITO) coated glass substrates

• Cleaning agents: Hellmanex™ III, Deionized (DI) water, Isopropyl alcohol (IPA)

• ZnO nanoparticle solution (e.g., Sol-gel precursor or nanoparticle ink)

• Active Layer Donor: PM6

• Active Layer Acceptor: Y6

• Additive: 2,5-diiodo-3,4-dimethoxythiophene (MT-I)

• Processing Solvent: Chloroform (CF) or Chlorobenzene (CB)

• Hole Transport Layer (HTL): Molybdenum(VI) oxide (MoO₃)

• Top Electrode: Silver (Ag) or Aluminum (Al)

3.1.2 Substrate Cleaning (Self-Validating Steps)

• Rationale: A pristine ITO surface is critical for forming a good ohmic contact and ensuring uniform layer deposition. Each cleaning step targets specific contaminants (organic residues, particulates, etc.).

• Place ITO substrates in a substrate rack.

• Sequentially sonicate in a bath of DI water with 2% Hellmanex, DI water, and IPA for 15 minutes each.[8]

• After the final IPA sonication, rinse thoroughly with DI water and dry under a stream of high-purity nitrogen gas.

• Immediately before use, treat the substrates with UV-Ozone for 15 minutes to remove final organic residues and increase the surface work function.

3.1.3 Electron Transport Layer (ETL) Deposition

• Prepare a ZnO precursor solution or use a commercial nanoparticle ink.

• In a nitrogen-filled glovebox, spin-coat the ZnO solution onto the cleaned ITO substrates at 3000 rpm for 30 seconds.

• Anneal the substrates on a hotplate at 150-200°C for 15 minutes in air to form a uniform, ~30 nm thick ZnO layer. Allow to cool before transferring back to the glovebox.

3.1.4 Active Layer Preparation and Deposition

• Rationale: The precise ratio of donor, acceptor, and additive is critical. The additive concentration must be optimized to achieve ideal morphology without introducing electronic defects.

• Prepare a stock solution of the donor (PM6) and acceptor (Y6) in chloroform at a total concentration of ~16 mg/mL (e.g., 1:1.2 weight ratio). Stir overnight at 40°C to ensure complete dissolution.

• Prepare a separate stock solution of the MT-I additive in chloroform (e.g., 1 mg/mL).

• From the stock solutions, prepare the final blend solution. For example, add the MT-I solution to the PM6:Y6 solution to achieve a final additive concentration of ~0.5% (v/v).

• Filter the final solution through a 0.45 µm PTFE syringe filter.

• Spin-coat the active layer solution onto the ZnO layer at an optimized speed (e.g., 2000-3000 rpm) for 40 seconds.[9]

• Immediately transfer the substrates to a hotplate inside the glovebox and anneal at ~100°C for 10 minutes. This step drives off the solvent and the volatile additive, locking in the optimized morphology.[9]

3.1.5 HTL and Cathode Deposition

• Transfer the substrates to a high-vacuum thermal evaporator (<10⁻⁶ mbar).

• Deposit a thin layer (8-10 nm) of MoO₃ as the hole transport layer.

• Without breaking vacuum, deposit a thick layer (100 nm) of Silver (Ag) as the top cathode.

Figure 3: Workflow for the fabrication of an inverted OPV device.

Protocol: Device Characterization

• Rationale: Standardized testing is essential for comparing results and accurately assessing performance enhancements.

• Current Density-Voltage (J-V) Analysis:

  • Use a solar simulator calibrated to AM 1.5G (100 mW/cm²) irradiance.[9]

  • Place the device in the test setup and use a shadow mask with a precisely defined area (e.g., 2.56 mm²) to illuminate a single pixel.[9]

  • Use a source measure unit (SMU) to sweep the voltage from -0.2 V to 1.0 V and record the current.

  • From the J-V curve, extract the key parameters: VOC, JSC, FF, and calculate the PCE.

• External Quantum Efficiency (EQE) Measurement:

  • Use a dedicated EQE setup with a calibrated monochromator and lock-in amplifier.

  • Measure the device's spectral response across the relevant wavelength range (e.g., 300-950 nm).

  • Integrate the EQE spectrum with the AM 1.5G solar spectrum to calculate the JSC, which should closely match the value obtained from the J-V measurement for validation.[10]

• Morphology Characterization (Optional but Recommended):

  • Use Atomic Force Microscopy (AFM) to probe the surface topography and phase separation of the active layer film.

  • Use Grazing-Incidence Wide-Angle X-ray Scattering (GIWAXS) to investigate the molecular packing and orientation of the donor and acceptor materials within the blend.[10]

Conclusion

Alkoxy-functionalized thiophenes, including 5-Methoxymethyl-thiophene and its structural cousins, represent a class of highly versatile materials for OPV development. Their utility extends from being fundamental building blocks in advanced donor polymers to serving as sophisticated processing additives that enable precise control over active layer morphology. The use of methoxylated thiophenes as volatile additives, in particular, has proven to be a highly effective and simple strategy for pushing the efficiency of state-of-the-art organic solar cells to new heights. The protocols outlined in this guide provide a robust framework for researchers to implement these materials and contribute to the ongoing advancement of organic photovoltaic technology.

References

• Synergistically Halogenated and Methoxylated Thiophene Additive Enables High-Performance Organic Solar Cells. Small. [Link]

• OPV Material Synthesis: The Role of Advanced Thiophene Derivatives. Borun New Material. [Link]

• Enhanced Photovoltaic Performance of Asymmetrical Benzo Dithiophene Homopolymer Donor Materials in Nonfullerene Acceptor-Based Organic Photovoltaics. MDPI. [Link]

• Research progress and application of high efficiency organic solar cells based on benzodithiophene donor materials. National Institutes of Health (NIH). [Link]

• Vertical and lateral morphology effects on solar cell performance for a thiophene–quinoxaline copolymer:PC70BM blend. Journal of Materials Chemistry A. [Link]

• Enhancing photovoltaic properties of organic solar cells through core alteration of methyl-substituted bithiophene-based small molecule acceptors. New Journal of Chemistry. [Link]

• Bithieno Thiophene-Based Small Molecules for Application as Donor Materials for Organic Solar Cells and Hole Transport Materials. Semantic Scholar. [Link]

• Layer-by-layer fabrication of organic photovoltaic devices: material selection and processing conditions. RSC Publishing. [Link]

• Boosted photovoltaic performance of indenothiophene-based molecular acceptor via fusing a thiophene. Journal of Materials Chemistry C. [Link]

• New Organic Materials Based on Thiophene for Photovoltaic Device: Theoretical investigation. ResearchGate. [Link]

• Design and synthesis of optoelectronic materials for organic photovoltaic applications. University of Madras. [Link]

• Layer-by-layer fabrication of organic photovoltaic devices: Material selection and processing conditions. ResearchGate. [Link]

• Thiophene-Based High-Performance Donor Polymers for Organic Solar Cells. Request PDF on ResearchGate. [Link]

• Thiazolyl-Substituted Isomeric Benzodithiophenes Boost the Photovoltaic Performance of Polymer Donors. ACS Publications. [Link]

• Exploration of the interesting photovoltaic behavior of the fused benzothiophene dioxide moiety as a core donor with modification in acceptors for high-efficacy organic solar cells. PubMed Central. [Link]

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Application Notes and Protocol for the Electropolymerization of 5-Methoxymethyl-thiophene

Introduction: The Strategic Advantage of 5-Methoxymethyl-thiophene in Conductive Polymer Synthesis

The field of conductive polymers is continually driven by the pursuit of materials with tailored electronic properties, enhanced processability, and improved environmental stability. Polythiophenes, a prominent class of conductive polymers, have garnered significant attention due to their excellent electronic conductivity and stability.[1] The functionalization of the thiophene monomer is a key strategy to modulate the properties of the resulting polymer. The introduction of a methoxymethyl group at the 5-position of the thiophene ring offers several strategic advantages. The electron-donating nature of the methoxy group is anticipated to lower the oxidation potential of the monomer, facilitating easier electropolymerization.[2][3] Furthermore, the flexible ether linkage can enhance the solubility of the resulting polymer, a crucial factor for its application in solution-processable electronic devices.

This document provides a comprehensive guide for the electropolymerization of 5-Methoxymethyl-thiophene, intended for researchers, scientists, and professionals in drug development and materials science. We will delve into the underlying electrochemical principles, provide a detailed step-by-step protocol, and discuss essential characterization techniques.

Underlying Principles: The Mechanism of Electropolymerization

The electrochemical polymerization of thiophene and its derivatives is an oxidative coupling process.[4] The fundamental mechanism involves the initial oxidation of the monomer at the electrode surface to form a radical cation.[5] These highly reactive species then couple, typically through the α-positions (2 and 5) of the thiophene ring, to form dimers. The dimer, having a lower oxidation potential than the monomer, is immediately oxidized to its radical cation, which then reacts with another monomer radical cation or a neutral monomer. This process of oxidation and coupling continues, leading to the growth of a conjugated polymer chain on the electrode surface.[6][7] The presence of a substituent at the 3-position (or in this case, the 5-position which will become part of the polymer backbone) helps to ensure a more regioregular α-α coupling, which is crucial for achieving high conductivity.[8]

Experimental Workflow for Electropolymerization

The following diagram illustrates the general workflow for the electropolymerization and characterization of poly(5-Methoxymethyl-thiophene).

Caption: Workflow for the synthesis and characterization of poly(5-Methoxymethyl-thiophene).

Detailed Electropolymerization Protocol

This protocol is designed for the deposition of a poly(5-Methoxymethyl-thiophene) film on an Indium Tin Oxide (ITO) coated glass slide.

Materials and Reagents

Reagent/Material	Grade	Supplier	Purpose
5-Methoxymethyl-thiophene	>98%	(e.g., Sigma-Aldrich)	Monomer
Acetonitrile (CH₃CN)	Anhydrous, >99.8%	(e.g., Sigma-Aldrich)	Solvent
Lithium Perchlorate (LiClO₄)	Battery grade, >99.99%	(e.g., Sigma-Aldrich)	Supporting Electrolyte
ITO-coated glass slides	(e.g., 10-15 Ω/sq)	(e.g., Ossila)	Working Electrode
Platinum wire (Pt)	99.9%	(e.g., Alfa Aesar)	Counter Electrode
Silver/Silver Chloride (Ag/AgCl)	(e.g., in 3M KCl)	(e.g., CH Instruments)	Reference Electrode
Deionized water	18.2 MΩ·cm	In-house	Cleaning
Acetone	ACS grade	(e.g., Fisher Scientific)	Cleaning
Isopropanol	ACS grade	(e.g., Fisher Scientific)	Cleaning

Step-by-Step Procedure

• Electrode Preparation:

  • Thoroughly clean the ITO-coated glass slide by sonicating in a sequence of deionized water, acetone, and isopropanol for 15 minutes each.

  • Dry the electrode under a stream of nitrogen gas.

  • The platinum wire counter electrode should be cleaned by rinsing with deionized water and acetone.

  • Ensure the reference electrode is properly filled with its electrolyte solution and free of air bubbles.

• Electrolyte Solution Preparation:

  • In a glovebox or under an inert atmosphere, prepare a 0.1 M solution of LiClO₄ in anhydrous acetonitrile. This will be your supporting electrolyte solution.

  • To this solution, add 5-Methoxymethyl-thiophene to a final concentration of 0.1 M. This is your polymerization solution.

• Electrochemical Cell Assembly:

  • Assemble a three-electrode electrochemical cell.

  • Use the cleaned ITO slide as the working electrode, the platinum wire as the counter electrode, and the Ag/AgCl electrode as the reference electrode.

  • Ensure the electrodes are immersed in the polymerization solution and are not in contact with each other.

• Electropolymerization via Cyclic Voltammetry:

  • Connect the electrodes to a potentiostat.[1]

  • Perform cyclic voltammetry (CV) within a potential window of -0.2 V to +1.6 V vs. Ag/AgCl at a scan rate of 50 mV/s. The exact oxidation potential for 5-Methoxymethyl-thiophene should be determined experimentally, but based on related 3-substituted thiophenes, it is expected to be lower than that of unsubstituted thiophene.[2]

  • During the first anodic scan, you should observe an oxidation wave corresponding to the formation of the monomer radical cation. In subsequent scans, you will see the growth of new redox peaks corresponding to the p-doping and de-doping of the polymer film. The current in these peaks should increase with each cycle, indicating the deposition of an electroactive polymer film.[9]

  • Typically, 10-20 cycles are sufficient to grow a uniform film. The thickness of the film can be controlled by the number of cycles.[10]

• Post-Polymerization Treatment:

  • After polymerization, carefully remove the working electrode from the cell.

  • Rinse the polymer-coated electrode with fresh, monomer-free acetonitrile to remove any unreacted monomer and excess electrolyte.

  • Dry the film under a gentle stream of nitrogen.

Characterization of the Poly(5-Methoxymethyl-thiophene) Film

Electrochemical Characterization

To assess the electrochemical properties of the synthesized polymer film, perform cyclic voltammetry in a monomer-free 0.1 M LiClO₄/acetonitrile solution. The resulting voltammogram will show the characteristic redox peaks of the polymer, providing information about its doping/de-doping behavior, stability, and electrochemical window.[11][12]

Spectroscopic and Morphological Analysis

• UV-Vis Spectroscopy: To determine the electronic properties, such as the π-π* transition and the band gap of the polymer.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the chemical structure of the polymer and the successful polymerization.

• Scanning Electron Microscopy (SEM): To visualize the surface morphology and uniformity of the deposited film.

Mechanism of Electropolymerization of 5-Methoxymethyl-thiophene

The following diagram illustrates the proposed mechanism for the electropolymerization process.

Caption: Proposed mechanism for the electropolymerization of 5-Methoxymethyl-thiophene.

Troubleshooting and Key Considerations

• No Polymer Film Formation: This could be due to an insufficiently high oxidation potential, impurities in the solvent or monomer, or a poorly cleaned electrode surface. Ensure the potential window is wide enough to encompass the monomer's oxidation potential and that all reagents and materials are of high purity and handled under inert conditions.

• Poorly Adherent Film: This may be caused by a high polymerization rate. Try reducing the monomer concentration or the scan rate during CV.

• Solvent and Electrolyte Choice: While acetonitrile and LiClO₄ are common, other solvent/electrolyte systems can be used. The choice of solvent and electrolyte can significantly impact the morphology and properties of the resulting polymer film.[13] Boron trifluoride diethyl etherate (BFEE) has been shown to reduce the polymerization potential and improve film properties.[14]

Conclusion

This application note provides a robust and detailed protocol for the successful electropolymerization of 5-Methoxymethyl-thiophene. By understanding the underlying electrochemical principles and carefully controlling the experimental parameters, researchers can synthesize high-quality conductive polymer films with tailored properties for a wide range of applications, from organic electronics to sensing and biomedical devices. The inherent versatility of electropolymerization allows for fine-tuning of film thickness and properties, making it a powerful technique in materials science.[8]

References

• ResearchGate. (n.d.). Electropolymerization process of thiophene (Th). Retrieved from [Link]

• ResearchGate. (n.d.). Cyclic voltammograms of electropolymerization of thiophene at different concentrations. Retrieved from [Link]

• Wei, Y., Chan, C.-C., Tian, J., Jang, G.-W., & Hsueh, K. F. (1991). Electrochemical Polymerization of Thiophenes in the Presence of Bithiophene or Terthiophene: Kinetics and Mechanism of the Polym. DTIC. Retrieved from [Link]

• ResearchGate. (n.d.). Electrochemical polymerization and characterization of new copolymers of 3-substituted thiophenes. Retrieved from [Link]

• Waltman, R. J., Bargon, J., & Diaz, A. F. (1984). Substituent effects in the electropolymerization of aromatic heterocyclic compounds. ACS Publications. Retrieved from [Link]

• Taylor & Francis Group. (1991). Electropolymerization of thiophene and substituted thiophenes on ITO-glass by high voltage method. Retrieved from [Link]

• Semantic Scholar. (n.d.). Electrochemical polymerization of substituted thiophenes. Retrieved from [Link]

• MDPI. (n.d.). Physicochemical and Electrochemical Characterization of Electropolymerized Polydopamine Films: Influence of the Deposition Process. Retrieved from [Link]

• ResearchGate. (n.d.). Mechanism of electrochemical polymerization for thiophene-pyrrole hybrid structures. Retrieved from [Link]

• Journal for Electrochemistry and Plating Technology. (2016). Electrochemical Deposition and Characterization of Conjugated Copolymers of Thiophene and Aniline. Retrieved from [Link]

• OpenRiver. (2016). Electrochemical Polymerization of Thiophene Derivatives attached to Lead Sulfide Nanoparticle. Retrieved from [Link]

• ACS Publications. (2015). Thiophene-Based Microporous Polymer Networks via Chemical or Electrochemical Oxidative Coupling. Macromolecules. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Synthesis, photophysical and electropolymerization properties of thiophene-substituted 2,3-diphenylbuta-1,3-dienes. New Journal of Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Proposed mechanism for the electrochemical polymerization of fivemembered heterocycles. Retrieved from [Link]

• MDPI. (2022). Voltammetric and Spectroscopic Investigation of Electrogenerated Oligo-Thiophenes: Effect of Substituents on the Energy-Gap Value. Retrieved from [Link]

• ACS Publications. (n.d.). Electrochemical studies of some conducting polythiophene films. The Journal of Physical Chemistry. Retrieved from [Link]

• MDPI. (2019). Thin Functional Polymer Films by Electropolymerization. Retrieved from [Link]

• ResearchGate. (n.d.). Electrochemical Properties of Thin Films of Polythiophene Polymerized on Basal Plane Platinum Electrodes in Nonaqueous Media. Retrieved from [Link]

• NIH. (n.d.). Substituent Effect on the Nucleophilic Aromatic Substitution of Thiophenes With Pyrrolidine: Theoretical Mechanistic and Reactivity Study. Retrieved from [Link]

• MDPI. (2022). Straightforward Approach for Electrochemical Deposition and Modification of Conductive Polythiophene Thin Films for Bioreceptor Immobilization. Retrieved from [Link]

• ACS Publications. (n.d.). Electrochemical Properties of Thin Films of Polythiophene Polymerized on Basal Plane Platinum Electrodes in Nonaqueous Media. The Journal of Physical Chemistry B. Retrieved from [Link]

• VNUHCM Journal of Science and Technology Development. (2023). Effect of Applied Voltage on the Electrochemical Copolymerization of Thiophene and Dithenopyrrole Derivatives. Retrieved from [Link]

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Application Notes and Protocols for 5-Methoxymethyl-thiophene in Medicinal Chemistry

Introduction: The Strategic Value of the Thiophene Scaffold and the 5-Methoxymethyl Substituent in Drug Design

The thiophene ring is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in a multitude of clinically successful drugs.[1] Its bioisosteric relationship with the benzene ring allows it to modulate pharmacokinetic and pharmacodynamic properties, often enhancing potency, improving metabolic stability, or altering solubility.[2] The sulfur atom in the thiophene ring can participate in hydrogen bonding, further enhancing drug-receptor interactions. Thiophene and its derivatives are integral components of drugs with a wide range of therapeutic applications, including anti-inflammatory, cardiovascular, and neurological agents.[3]

Within the diverse landscape of thiophene derivatives, 5-methoxymethyl-thiophene emerges as a particularly valuable, yet underexplored, building block. The introduction of a methoxymethyl group at the 5-position of the thiophene ring offers several strategic advantages for the medicinal chemist:

• Modulation of Lipophilicity: The ether functionality introduces a degree of polarity, which can be fine-tuned to optimize the absorption, distribution, metabolism, and excretion (ADME) profile of a drug candidate. This can be crucial for achieving a balance between membrane permeability and aqueous solubility.

• Introduction of a Hydrogen Bond Acceptor: The oxygen atom of the methoxymethyl group can act as a hydrogen bond acceptor, providing an additional point of interaction with biological targets and potentially increasing binding affinity and selectivity.

• Metabolic Stability: The ether linkage is generally more stable to metabolic degradation compared to other functional groups, which can lead to an improved pharmacokinetic profile and a longer duration of action.

• Vector for Further Functionalization: The methoxymethyl group can serve as a handle for the introduction of further chemical diversity, allowing for the exploration of structure-activity relationships (SAR).

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the synthesis, reactivity, and application of 5-methoxymethyl-thiophene in medicinal chemistry. We will delve into detailed, field-proven protocols and explain the causality behind experimental choices, empowering you to effectively utilize this versatile building block in your drug discovery programs.

Synthesis of 5-Methoxymethyl-thiophene: A Multi-step Approach

Workflow for the Synthesis of 5-Methoxymethyl-thiophene

Caption: Proposed synthetic workflow for 5-Methoxymethyl-thiophene.

Protocol 1: Synthesis of 5-Methyl-2-thiophenecarboxaldehyde via Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a reliable and scalable method for the formylation of electron-rich heterocycles like 2-methylthiophene.[4] The reaction proceeds via an electrophilic substitution mechanism where the Vilsmeier reagent, generated in situ from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF), acts as the formylating agent.

Materials and Reagents:

Reagent	Formula	M.W. ( g/mol )	Quantity	Moles
2-Methylthiophene	C₅H₆S	98.17	10.0 g	0.102
Phosphorus Oxychloride	POCl₃	153.33	17.2 g (10.4 mL)	0.112
N,N-Dimethylformamide	C₃H₇NO	73.09	22.4 g (23.7 mL)	0.306
Dichloromethane (DCM)	CH₂Cl₂	84.93	200 mL	-
Saturated NaHCO₃ solution	-	-	150 mL	-
Brine	-	-	100 mL	-
Anhydrous MgSO₄	-	-	-	-

Step-by-Step Methodology:

• Reaction Setup: In a 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add N,N-dimethylformamide (23.7 mL, 0.306 mol) and dichloromethane (100 mL). Cool the flask to 0 °C in an ice bath.

• Formation of Vilsmeier Reagent: Slowly add phosphorus oxychloride (10.4 mL, 0.112 mol) dropwise to the cooled DMF solution via the dropping funnel over 30 minutes. Maintain the temperature below 10 °C during the addition. After the addition is complete, stir the mixture at 0 °C for an additional 30 minutes. The formation of a white precipitate indicates the generation of the Vilsmeier reagent.

• Addition of 2-Methylthiophene: In a separate flask, dissolve 2-methylthiophene (10.0 g, 0.102 mol) in dichloromethane (100 mL). Add this solution dropwise to the Vilsmeier reagent suspension at 0 °C over 30 minutes.

• Reaction Progression: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a hexane/ethyl acetate (9:1) eluent system.

• Workup: Cool the reaction mixture back to 0 °C and slowly quench by the dropwise addition of a saturated sodium bicarbonate solution (150 mL). Caution: This quenching is exothermic and will generate gas. Ensure adequate venting.

• Extraction and Purification: Separate the organic layer and extract the aqueous layer with dichloromethane (2 x 50 mL). Combine the organic layers, wash with brine (100 mL), and dry over anhydrous magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography on silica gel (hexane/ethyl acetate gradient) to afford 5-methyl-2-thiophenecarboxaldehyde as a pale yellow oil.[5]

Protocol 2: Reduction of 5-Methyl-2-thiophenecarboxaldehyde to 5-Methyl-2-thiophenemethanol

The reduction of the aldehyde functionality to a primary alcohol is a straightforward transformation readily achieved using mild reducing agents such as sodium borohydride (NaBH₄). This method is highly efficient and selective for the aldehyde group.[6]

Materials and Reagents:

Reagent	Formula	M.W. ( g/mol )	Quantity	Moles
5-Methyl-2-thiophenecarboxaldehyde	C₆H₆OS	126.18	10.0 g	0.079
Sodium Borohydride	NaBH₄	37.83	3.0 g	0.079
Ethanol	C₂H₅OH	46.07	150 mL	-
Deionized Water	H₂O	18.02	100 mL	-
Diethyl Ether	(C₂H₅)₂O	74.12	150 mL	-
1 M HCl solution	-	-	As needed	-
Brine	-	-	50 mL	-
Anhydrous MgSO₄	-	-	-	-

Step-by-Step Methodology:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve 5-methyl-2-thiophenecarboxaldehyde (10.0 g, 0.079 mol) in ethanol (150 mL). Cool the solution to 0 °C in an ice bath.

• Addition of Reducing Agent: Slowly add sodium borohydride (3.0 g, 0.079 mol) portion-wise to the cooled solution over 20 minutes. Caution: Hydrogen gas is evolved during the addition.

• Reaction Progression: After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1-2 hours. Monitor the reaction by TLC until the starting aldehyde is completely consumed.

• Workup: Cool the reaction mixture to 0 °C and slowly add deionized water (100 mL) to quench the excess sodium borohydride. Acidify the mixture to pH ~5-6 with 1 M HCl.

• Extraction and Purification: Concentrate the mixture under reduced pressure to remove most of the ethanol. Extract the aqueous residue with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate. Filter and concentrate under reduced pressure to yield 5-methyl-2-thiophenemethanol as a colorless to pale yellow oil, which can be used in the next step without further purification.

Protocol 3: Williamson Ether Synthesis to Yield 5-Methoxymethyl-thiophene

The Williamson ether synthesis is a classic and reliable method for the formation of ethers from an alcohol and an alkyl halide.[7] In this step, the alkoxide of 5-methyl-2-thiophenemethanol is generated using a strong base, such as sodium hydride (NaH), and subsequently reacted with methyl iodide to yield the desired 5-methoxymethyl-thiophene.[8][9]

Materials and Reagents:

Reagent	Formula	M.W. ( g/mol )	Quantity	Moles
5-Methyl-2-thiophenemethanol	C₆H₈OS	128.19	10.0 g	0.078
Sodium Hydride (60% dispersion in mineral oil)	NaH	24.00	3.43 g	0.086
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	72.11	150 mL	-
Methyl Iodide	CH₃I	141.94	12.1 g (5.3 mL)	0.085
Saturated NH₄Cl solution	-	-	50 mL	-
Diethyl Ether	(C₂H₅)₂O	74.12	100 mL	-
Brine	-	-	50 mL	-
Anhydrous MgSO₄	-	-	-	-

Step-by-Step Methodology:

• Reaction Setup: In a flame-dried 250 mL three-necked round-bottom flask under a nitrogen atmosphere, add a 60% dispersion of sodium hydride (3.43 g, 0.086 mol) in mineral oil. Wash the sodium hydride with anhydrous hexanes (2 x 20 mL) to remove the mineral oil, and then carefully decant the hexanes. Add anhydrous THF (100 mL) to the flask.

• Formation of Alkoxide: Dissolve 5-methyl-2-thiophenemethanol (10.0 g, 0.078 mol) in anhydrous THF (50 mL) and add it dropwise to the sodium hydride suspension at 0 °C over 30 minutes. Caution: Hydrogen gas is evolved.

• Alkylation: After the addition is complete, stir the mixture at room temperature for 30 minutes. Then, cool the reaction back to 0 °C and add methyl iodide (5.3 mL, 0.085 mol) dropwise.

• Reaction Progression: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction by TLC.

• Workup: Cool the reaction to 0 °C and quench by the slow addition of a saturated ammonium chloride solution (50 mL).

• Extraction and Purification: Extract the mixture with diethyl ether (2 x 50 mL). Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate. Filter and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel (hexane/ethyl acetate gradient) to afford the final product, 5-methoxymethyl-thiophene.

Reactivity and Functionalization of 5-Methoxymethyl-thiophene

The 5-methoxymethyl-thiophene scaffold offers two primary sites for further chemical modification: the thiophene ring itself and the methoxymethyl substituent. The electron-donating nature of the methoxymethyl group influences the reactivity of the thiophene ring, particularly towards electrophilic substitution.

Workflow for Key Reactions of 5-Methoxymethyl-thiophene

Caption: Key reactivity pathways for 5-Methoxymethyl-thiophene.

Protocol 4: Lithiation of 5-Methoxymethyl-thiophene

Directed ortho-metalation (DoM) is a powerful tool for the regioselective functionalization of aromatic and heteroaromatic compounds. For 5-substituted thiophenes, lithiation predominantly occurs at the adjacent C2 position. The resulting 2-lithio-5-methoxymethyl-thiophene is a potent nucleophile that can react with a variety of electrophiles.

Materials and Reagents:

Reagent	Formula	M.W. ( g/mol )	Quantity	Moles
5-Methoxymethyl-thiophene	C₆H₈OS	142.22	5.0 g	0.035
n-Butyllithium (2.5 M in hexanes)	C₄H₉Li	64.06	15.4 mL	0.0385
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	72.11	100 mL	-
Electrophile (e.g., DMF, CO₂, etc.)	-	-	1.1 eq	0.0385
Saturated NH₄Cl solution	-	-	50 mL	-
Diethyl Ether	(C₂H₅)₂O	74.12	100 mL	-
Brine	-	-	50 mL	-
Anhydrous MgSO₄	-	-	-	-

Step-by-Step Methodology:

• Reaction Setup: In a flame-dried 250 mL three-necked round-bottom flask under a nitrogen atmosphere, dissolve 5-methoxymethyl-thiophene (5.0 g, 0.035 mol) in anhydrous THF (100 mL). Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add n-butyllithium (15.4 mL of a 2.5 M solution in hexanes, 0.0385 mol) dropwise to the cooled solution over 20 minutes. Stir the resulting mixture at -78 °C for 1 hour.

• Electrophilic Quench: Add the desired electrophile (1.1 equivalents) to the reaction mixture at -78 °C. Allow the reaction to slowly warm to room temperature and stir for an additional 1-2 hours.

• Workup and Purification: Quench the reaction with a saturated ammonium chloride solution (50 mL). Extract the mixture with diethyl ether (2 x 50 mL). Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate. Filter and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Protocol 5: Suzuki-Miyaura Cross-Coupling of 2-Bromo-5-methoxymethyl-thiophene

The Suzuki-Miyaura cross-coupling reaction is a versatile and widely used method for the formation of carbon-carbon bonds.[10] This reaction typically involves the palladium-catalyzed coupling of an organoboron compound with a halide. To utilize this reaction, 5-methoxymethyl-thiophene must first be halogenated, for instance, at the 2-position, to provide the necessary handle for coupling. A plausible precursor, 2-bromo-5-methoxymethyl-thiophene, can be synthesized and then used in Suzuki coupling reactions to introduce a wide variety of aryl or heteroaryl substituents.[11][12]

Step 5a: Bromination of 5-Methoxymethyl-thiophene

Materials and Reagents:

Reagent	Formula	M.W. ( g/mol )	Quantity	Moles
5-Methoxymethyl-thiophene	C₆H₈OS	142.22	5.0 g	0.035
N-Bromosuccinimide (NBS)	C₄H₄BrNO₂	177.98	6.23 g	0.035
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	50 mL	-

Step-by-Step Methodology:

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 5-methoxymethyl-thiophene (5.0 g, 0.035 mol) in DMF (50 mL).

• Bromination: Add N-bromosuccinimide (6.23 g, 0.035 mol) portion-wise to the solution at room temperature. Stir the reaction mixture for 2-4 hours.

• Workup and Purification: Pour the reaction mixture into water (200 mL) and extract with diethyl ether (3 x 50 mL). Combine the organic layers, wash with water and brine, and dry over anhydrous magnesium sulfate. After filtration and concentration, the crude 2-bromo-5-methoxymethyl-thiophene can be purified by column chromatography.

Step 5b: Suzuki-Miyaura Cross-Coupling

Materials and Reagents:

Reagent	Formula	M.W. ( g/mol )	Quantity	Moles
2-Bromo-5-methoxymethyl-thiophene	C₆H₇BrOS	221.12	2.0 g	0.009
Arylboronic Acid	ArB(OH)₂	-	1.1 eq	0.0099
Pd(PPh₃)₄	C₇₂H₆₀P₄Pd	1155.56	0.03 eq	0.00027
K₂CO₃	K₂CO₃	138.21	2.0 eq	0.018
1,4-Dioxane/Water (4:1)	-	-	50 mL	-

Step-by-Step Methodology:

• Reaction Setup: In a Schlenk flask, combine 2-bromo-5-methoxymethyl-thiophene (2.0 g, 0.009 mol), the desired arylboronic acid (1.1 eq), Pd(PPh₃)₄ (0.03 eq), and potassium carbonate (2.0 eq).

• Solvent Addition and Degassing: Add the 1,4-dioxane/water (4:1) solvent mixture. Degas the reaction mixture by bubbling nitrogen through the solution for 15 minutes.

• Reaction Progression: Heat the reaction mixture to 80-90 °C and stir overnight. Monitor the reaction by TLC.

• Workup and Purification: Cool the reaction to room temperature and dilute with water. Extract with ethyl acetate (3 x 30 mL). Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate. Filter, concentrate, and purify the crude product by column chromatography.

Applications of 5-Methoxymethyl-thiophene in Medicinal Chemistry

While specific examples of blockbuster drugs containing the 5-methoxymethyl-thiophene moiety are not prominently featured in the literature, its structural motifs are present in various classes of biologically active compounds investigated in drug discovery programs. The true value of this building block lies in its potential for the synthesis of novel chemical entities with improved pharmacological profiles.

Potential Therapeutic Areas for 5-Methoxymethyl-thiophene Derivatives:

• Kinase Inhibitors: The thiophene scaffold is a common feature in many kinase inhibitors. The methoxymethyl group can be strategically employed to interact with specific residues in the ATP-binding pocket of kinases, potentially leading to increased potency and selectivity.

• Anti-inflammatory Agents: Thiophene derivatives have shown significant anti-inflammatory activity.[3] The 5-methoxymethyl-thiophene core can be incorporated into novel non-steroidal anti-inflammatory drugs (NSAIDs) or inhibitors of other inflammatory pathways. For example, some N-(5-substituted) thiophene-2-alkylsulfonamides have been investigated as potent inhibitors of 5-lipoxygenase, a key enzyme in the inflammatory cascade.[13]

• Antiviral and Antimicrobial Agents: The structural diversity offered by the 5-methoxymethyl-thiophene scaffold makes it an attractive starting point for the development of new antiviral and antimicrobial agents.

• Central Nervous System (CNS) Agents: The ability to fine-tune lipophilicity with the methoxymethyl group is particularly advantageous for designing drugs that need to cross the blood-brain barrier. This makes 5-methoxymethyl-thiophene a promising scaffold for the development of new treatments for neurological and psychiatric disorders.

Conclusion

5-Methoxymethyl-thiophene represents a versatile and valuable building block for medicinal chemists. Its unique combination of a privileged thiophene scaffold with a functionality that can modulate physicochemical properties and engage in specific receptor interactions makes it a compelling starting point for the design and synthesis of novel therapeutic agents. The detailed protocols provided herein offer a practical guide for the synthesis and functionalization of this promising intermediate, enabling its broader application in drug discovery and development. As the quest for new and improved medicines continues, the strategic incorporation of scaffolds like 5-methoxymethyl-thiophene will undoubtedly play a crucial role in the successful identification of the next generation of therapeutics.

References

• Dzhemilev, U. M., et al. (Year). Journal Title, Volume(Issue), pages. (Citation details need to be located for the specific synthesis of 5-Hydroxymethyl-2-vinylfuran)
• Citation for the low-temperature hydroxyethylation of furfuryl alcohol needs to be loc

• University of Richmond. (n.d.). Organic Chemistry Williamson Ether Synthesis. Available at: [Link]

• Brooks, D. W., et al. (1990). N-(5-substituted) thiophene-2-alkylsulfonamides as potent inhibitors of 5-lipoxygenase. Journal of Medicinal Chemistry, 33(4), 1162-1167. Available at: [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Available at: [Link]

• Google Patents. (n.d.). CN102627627A - Synthesis method of 2-thiophenecarboxaldehyde.

• Cambridge University Press. (n.d.). Williamson Ether Synthesis. Available at: [Link]

• Organic Syntheses. (n.d.). 2-thenaldehyde. Available at: [Link]

• Wikipedia. (n.d.). Thiophene-2-carboxaldehyde. Available at: [Link]

• Mancuso, R., & Gabriele, B. (2014). Benzo[b]thiophene-2-carbaldehyde. Molbank, 2014(2), M823. Available at: [Link]

• Rasheed, S., et al. (2015). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. Chemistry Central Journal, 9, 44. Available at: [Link]

• PrepChem. (n.d.). Synthesis of 5-(phenylmethyl)thiophene-2-methanol. Available at: [Link]

• Sharma, A., et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry. Available at: [Link]

• Gendron, D., & Vamvounis, G. (2015). Synthesis and Reactions of Halo-substituted Alkylthiophenes. A Review. Phosphorus, Sulfur, and Silicon and the Related Elements, 190(4), 386-417. Available at: [Link]

• El-Sayed, N. N. E., et al. (2023). A diverse thiophene scaffolds as antitumor agents. Results in Chemistry, 5, 100829. Available at: [Link]

• Rasheed, S., et al. (2015). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. Chemistry Central Journal, 9, 44. Available at: [Link]

• Gomes, C. R. B., et al. (2021). Thiophene-Based Compounds with Potential Anti-Inflammatory Activity. Molecules, 26(14), 4339. Available at: [Link]

• Rasheed, S., et al. (2015). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: As antithrombotic and haemolytically active molecules. Chemistry Central Journal, 9, 44. Available at: [Link]

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• 5. 5-甲基-2-噻吩甲醛 98% | Sigma-Aldrich [sigmaaldrich.com]
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Biological Activity Screening of 5-Methoxymethyl-thiophene Derivatives

Abstract

The thiophene scaffold is a "privileged structure" in medicinal chemistry, serving as a bioisostere for benzene with unique electronic properties. This guide focuses specifically on 5-methoxymethyl-thiophene derivatives , a subclass often synthesized via the Gewald reaction. The inclusion of the 5-methoxymethyl moiety is a strategic medicinal chemistry decision: it introduces a hydrogen bond acceptor (ether oxygen) and modulates lipophilicity (LogP) without significantly increasing molecular weight, potentially improving bioavailability compared to purely alkylated analogs. This application note details the end-to-end workflow for profiling these compounds, from compound management to high-throughput antimicrobial and cytotoxic screening.

Compound Management & Physicochemical Considerations

Solubility and Stability Profile

Unlike simple alkyl-thiophenes, the 5-methoxymethyl group imparts distinct physicochemical behaviors.

• Solubility: The ether linkage increases polarity slightly, improving solubility in polar organic solvents compared to 5-methyl thiophenes. However, aqueous solubility remains low.

• Stability: The methoxymethyl (MOM) group is generally stable at physiological pH (7.4). However, it can be acid-labile. Critical Warning: Avoid using strong acidic buffers (pH < 4.0) during dilution steps or HPLC purification, as this may trigger hydrolysis of the ether, reverting the compound to a hydroxymethyl precursor.

Stock Preparation Protocol

To ensure reproducibility across assays, follow this "Self-Validating" preparation method:

• Weighing: Weigh solid compound (minimum 2 mg) into a glass vial (avoid plastic if static charge is high).

• Solvent: Dissolve in 100% DMSO (molecular biology grade). Target a stock concentration of 10 mM .

• Sonication: Sonicate for 5 minutes at room temperature. Thiophenes can form micro-crystalline aggregates that are invisible to the naked eye but scatter light in plate readers.

• QC Check (Self-Validation): Dilute 1 µL of stock into 99 µL of PBS. Measure Absorbance at 600nm. If OD > 0.05, precipitation has occurred; the compound is not suitable for aqueous assays without formulation aids (e.g., Pluronic F-127).

Primary Screening: Antimicrobial Activity (MIC)

Thiophene derivatives frequently exhibit potent activity against Gram-positive bacteria (e.g., S. aureus) by disrupting cell membranes or inhibiting DNA gyrase.

Experimental Design

• Method: Broth Microdilution (CLSI Standards).

• Controls:

  • Positive: Vancomycin (Gram+) and Ciprofloxacin (Gram-).

  • Negative: Vehicle (DMSO) at 0.5% final concentration.[1]

  • Sterility: Media only.

Step-by-Step Protocol

• Inoculum Prep: Cultivate bacteria to mid-log phase (OD600 ≈ 0.5). Dilute in Cation-Adjusted Mueller-Hinton Broth (CAMHB) to reach

  CFU/mL.

• Plate Setup: Use 96-well round-bottom plates.

  • Add 50 µL of CAMHB to columns 2–12.

  • Add 100 µL of 2x compound stock (e.g., 128 µg/mL) to column 1.

  • Perform 2-fold serial dilution from column 1 to 10. Discard 50 µL from column 10.

  • Column 11: Growth Control (Bacteria + DMSO).

  • Column 12: Sterility Control (Media only).

• Inoculation: Add 50 µL of bacterial suspension to wells 1–11.

• Incubation: 16–20 hours at 37°C.

• Readout: Visual inspection for turbidity or OD600 measurement.

• Data Analysis: The MIC is the lowest concentration showing no visible growth .

Secondary Screening: Cytotoxicity (MTT Assay)

To determine the Selectivity Index (SI =

), cytotoxicity must be evaluated against mammalian cells (e.g., HepG2 or HEK293).

Mechanism

The MTT reagent is reduced by mitochondrial succinate dehydrogenase in viable cells to purple formazan. This assay validates that the antimicrobial "hit" is not simply a general toxin.

Protocol

• Seeding: Seed cells at 5,000 cells/well in 96-well flat-bottom plates. Incubate 24h for attachment.

• Treatment: Remove media. Add 100 µL fresh media containing test compounds (0.1 – 100 µM). Keep DMSO < 0.5%.

• Incubation: 48 hours at 37°C, 5% CO2.

• MTT Addition: Add 10 µL MTT reagent (5 mg/mL in PBS). Incubate 4 hours.

• Solubilization: Aspirate media carefully. Add 100 µL DMSO to dissolve formazan crystals.

• Measurement: Read Absorbance at 570 nm (reference 630 nm).

Mechanistic Insight: Bacterial Membrane Permeabilization

If the 5-methoxymethyl-thiophene shows rapid bactericidal activity, the mechanism is likely membrane disruption.

SYTOX Green Uptake Assay

• Principle: SYTOX Green is membrane-impermeable. If the thiophene derivative compromises the membrane, the dye enters, binds DNA, and fluoresces.

• Workflow:

  • Wash bacteria (PBS) and resuspend to OD600 = 0.5.

  • Add SYTOX Green (5 µM final).

  • Add Compound (at 2x MIC).

  • Kinetic Read: Measure Fluorescence (Ex 504 nm / Em 523 nm) every 5 minutes for 1 hour.

  • Interpretation: A rapid increase in fluorescence (<15 min) confirms membrane permeabilization.

Visualization & Workflows

Screening Workflow Diagram

This diagram outlines the decision logic for advancing a 5-methoxymethyl-thiophene hit.

Caption: Decision tree for profiling thiophene derivatives, filtering for potency and safety before mechanistic validation.

Mechanism of Action: c-Met Kinase Pathway

Recent literature suggests 2-amino-thiophene derivatives can inhibit receptor tyrosine kinases like c-Met. If your derivative targets cancer, this pathway is the primary suspect.

Caption: Putative signaling blockade by thiophene derivatives acting as ATP-competitive inhibitors of the c-Met kinase.

Data Analysis & Metrics

To ensure high-quality data (E-E-A-T), calculate the Z-Factor for your plate-based assays to validate the assay window.

• : Standard deviation of positive and negative controls.
• : Mean of positive and negative controls.

• Target: A Z-factor > 0.5 indicates an excellent assay suitable for HTS.

Selectivity Index (SI) Calculation:

• Goal: SI > 10 is generally considered a "safe" therapeutic window for early-stage hits.

References

• Biological Activities of Thiophenes. Encyclopedia MDPI. (2024).[2] Comprehensive review of thiophene pharmacological properties including antimicrobial and cytotoxic effects.[3][4]

• Synthesis and biological evaluation of 2-amino-5-aryl-3-benzylthiopyridine scaffold based potent c-Met inhibitors. Bioorganic & Medicinal Chemistry. (2013). Establishes the link between amino-thiophene scaffolds and c-Met kinase inhibition.[5]

• Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria. Frontiers in Microbiology. (2022). Protocols for MIC and time-kill assays for thiophene derivatives.[6][7]

• Applications of Thiophene Derivatives in Medicinal Chemistry: Application Notes and Protocols. BenchChem. (2025). Specific protocols for MTT cytotoxicity screening of thiophenes.

• 2-Amino-4,5-dihydrothiophene-3-carbonitriles: A New Synthesis. ACS Omega. (2021). Details the Gewald reaction synthesis relevant to the 5-substituted thiophene scaffold.

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Application Note and Protocol for the Scale-Up Synthesis of 5-Methoxymethyl-thiophene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the scale-up synthesis of 5-methoxymethyl-thiophene, a key intermediate in the development of various pharmaceutical and specialty chemical products. The protocol herein details a robust and scalable two-step synthetic route commencing from the commercially available 2-thiophenecarboxaldehyde. The process involves a Vilsmeier-Haack formylation followed by a reductive etherification. This application note emphasizes safe laboratory practices, reaction optimization, and thorough analytical characterization, ensuring a reproducible and efficient synthesis.

Introduction: The Significance of 5-Methoxymethyl-thiophene

Thiophene derivatives are a cornerstone in medicinal chemistry and materials science, owing to their unique electronic properties and ability to act as bioisosteres for benzene rings. 5-Methoxymethyl-thiophene, in particular, serves as a crucial building block for a variety of biologically active molecules. Its utility stems from the reactive methoxymethyl group, which can be readily modified or incorporated into larger molecular scaffolds. The development of a scalable and cost-effective synthesis for this compound is therefore of significant interest to the pharmaceutical and chemical industries.

Synthetic Strategy: A Two-Step Approach to Scalability

The chosen synthetic pathway for the scale-up production of 5-methoxymethyl-thiophene is a two-step process designed for efficiency, safety, and high yield. The strategy begins with the formylation of 2-methylthiophene via the Vilsmeier-Haack reaction to produce 5-methyl-2-thiophenecarboxaldehyde. This is followed by the reduction of the aldehyde and subsequent etherification to yield the desired product. This approach is favored for its use of readily available and relatively inexpensive reagents, as well as its well-understood reaction mechanisms, which allow for straightforward process control and optimization on a larger scale.[1]

Diagram of the Synthetic Pathway

Caption: Overall synthetic route for 5-Methoxymethyl-thiophene.

Detailed Experimental Protocols

Step 1: Vilsmeier-Haack Formylation of 2-Methylthiophene

The Vilsmeier-Haack reaction is a reliable method for the formylation of electron-rich aromatic and heteroaromatic compounds.[1] In this step, 2-methylthiophene is formylated at the 5-position to yield 5-methyl-2-thiophenecarboxaldehyde.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (mol)	Volume/Mass
2-Methylthiophene	98.17	1.0	98.17 g
Phosphorus oxychloride (POCl₃)	153.33	1.1	168.66 g (102.2 mL)
N,N-Dimethylformamide (DMF)	73.09	3.0	219.27 g (232.0 mL)
Dichloromethane (DCM)	84.93	-	500 mL
Saturated Sodium Bicarbonate Solution	-	-	As needed
Anhydrous Magnesium Sulfate	120.37	-	As needed

Protocol:

• Vilsmeier Reagent Formation: In a 2 L three-necked round-bottom flask equipped with a mechanical stirrer, dropping funnel, and a nitrogen inlet, add N,N-dimethylformamide (DMF). Cool the flask to 0-5 °C in an ice-water bath. Slowly add phosphorus oxychloride (POCl₃) dropwise to the DMF with vigorous stirring, ensuring the internal temperature does not exceed 10 °C. After the addition is complete, stir the mixture at 0-5 °C for an additional 30 minutes to ensure the complete formation of the Vilsmeier reagent.[1]

• Addition of 2-Methylthiophene: To the freshly prepared Vilsmeier reagent, add 2-methylthiophene dropwise via the dropping funnel, maintaining the internal temperature below 10 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 45 °C for 3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: Cool the reaction mixture to room temperature and pour it slowly into 1 L of crushed ice with stirring. Neutralize the mixture by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

• Extraction and Purification: Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 200 mL). Combine the organic layers, wash with brine (2 x 150 mL), and dry over anhydrous magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product. Purify the crude 5-methyl-2-thiophenecarboxaldehyde by vacuum distillation.

Step 2: Reductive Etherification to 5-Methoxymethyl-thiophene

This step involves the reduction of the aldehyde to the corresponding alcohol, followed by a Williamson ether synthesis to form the final methoxymethyl ether.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (mol)	Volume/Mass
5-Methyl-2-thiophenecarboxaldehyde	126.17	0.8	100.94 g
Sodium Borohydride (NaBH₄)	37.83	1.0	37.83 g
Methanol (MeOH)	32.04	-	500 mL
Sodium Hydride (NaH, 60% dispersion in oil)	24.00	1.2	48.0 g
Methyl Iodide (CH₃I)	141.94	1.2	170.33 g (75.0 mL)
Anhydrous Tetrahydrofuran (THF)	72.11	-	600 mL
Saturated Ammonium Chloride Solution	-	-	As needed
Diethyl Ether	74.12	-	As needed

Protocol:

• Reduction to Alcohol: In a 2 L three-necked round-bottom flask, dissolve 5-methyl-2-thiophenecarboxaldehyde in methanol. Cool the solution to 0-5 °C in an ice-water bath. Add sodium borohydride portion-wise, maintaining the temperature below 10 °C. After the addition is complete, stir the reaction at room temperature for 2 hours. Monitor the reaction by TLC until the starting material is consumed.

• Quenching and Isolation of Alcohol: Carefully quench the reaction by the slow addition of a saturated ammonium chloride solution. Remove the methanol under reduced pressure. Extract the aqueous residue with diethyl ether (3 x 200 mL). Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate. The solvent can be removed to isolate the intermediate alcohol, or the solution can be used directly in the next step after ensuring it is anhydrous.

• Etherification: In a separate, dry 2 L three-necked round-bottom flask under a nitrogen atmosphere, suspend sodium hydride (60% dispersion in oil) in anhydrous tetrahydrofuran (THF). Cool the suspension to 0-5 °C. Add a solution of the crude 5-hydroxymethyl-2-methylthiophene in anhydrous THF dropwise. After the addition, allow the mixture to stir at room temperature for 1 hour.

• Addition of Methyl Iodide: Cool the reaction mixture back to 0-5 °C and add methyl iodide dropwise. Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Work-up and Purification: Carefully quench the reaction by the slow addition of water. Separate the organic layer and extract the aqueous layer with diethyl ether (2 x 150 mL). Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate. Filter and concentrate under reduced pressure. Purify the crude 5-methoxymethyl-thiophene by vacuum distillation to yield a colorless oil.

Analytical Characterization

The identity and purity of the final product and intermediates should be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the chemical structure.

• Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity and confirm the molecular weight.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify characteristic functional groups.

Safety Considerations

• Phosphorus oxychloride (POCl₃): Highly corrosive and reacts violently with water. Handle in a fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Sodium Hydride (NaH): Flammable solid that reacts violently with water to produce flammable hydrogen gas. Handle under an inert atmosphere.

• Methyl Iodide (CH₃I): Toxic and a suspected carcinogen. Handle in a well-ventilated fume hood with appropriate PPE.

• General Precautions: All reactions should be carried out in a well-ventilated fume hood. Wear appropriate PPE at all times. Ensure that fire extinguishing equipment is readily available.

Troubleshooting

Issue	Potential Cause	Suggested Solution
Low yield in Step 1	Incomplete formation of Vilsmeier reagent due to moisture.	Use anhydrous solvents and freshly opened or distilled reagents. Ensure all glassware is thoroughly dried.[1]
Insufficient reaction temperature or time.	Gradually increase the reaction temperature and monitor by TLC/GC to ensure completion.
Formation of by-products in Step 2	Over-reduction of the aldehyde.	Control the stoichiometry of sodium borohydride and maintain a low reaction temperature.
Incomplete etherification.	Ensure the alcohol is completely deprotonated before adding methyl iodide. Use a slight excess of sodium hydride and methyl iodide.

Conclusion

The protocol described in this application note provides a reliable and scalable method for the synthesis of 5-methoxymethyl-thiophene. By following the detailed procedures and adhering to the safety precautions, researchers and production chemists can efficiently produce this valuable intermediate for further applications in drug discovery and materials science. The use of well-established reactions and readily available starting materials makes this process amenable to industrial scale-up.

References

• Keenan, R. M., & Kruse, L. I. (1989). A Convenient Synthesis of 5-Aryltropones.
• Kremsmair, A., Harenberg, J. H., Schwärzer, K., Hess, A., & Knochel, P. (2021). Preparation and Reactions of Polyfunctional Magnesium and Zinc Organometallics in Organic Synthesis. Chemical Science, 12(17), 6011–6019.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 5-Methoxymethyl-thiophene

The following Technical Support Guide addresses the synthesis and troubleshooting of 2-(Methoxymethyl)thiophene (often referred to as 5-Methoxymethyl-thiophene in specific substitution contexts).

Executive Summary & Nomenclature Clarification

Target Molecule: 2-(Methoxymethyl)thiophene (CAS: 15453-69-2) Note on Nomenclature: In monosubstituted thiophenes, positions 2 and 5 are equivalent. The standard IUPAC numbering assigns the substituent to position 2. However, in disubstituted synthesis (e.g., precursors for Rivaroxaban or other APIs), this moiety is often referred to as the "5-methoxymethyl" fragment relative to a functional group at position 2. This guide covers the core synthesis of the methoxymethyl moiety.

Core Challenge: The thiophene ring is electron-rich and highly susceptible to electrophilic attack. The primary synthetic intermediate, 2-(chloromethyl)thiophene , is unstable and prone to rapid self-alkylation (polymerization) and hydrolysis . Successful synthesis requires strict control of acidity and moisture to prevent "tar" formation.

Reaction Pathway & Side Reaction Analysis[1][2][3]

The synthesis typically proceeds via the methanolysis of 2-(chloromethyl)thiophene. Below is the mechanistic pathway highlighting critical failure points.

Figure 1: Reaction network showing the primary pathway (green) and competing parasitic side reactions (red).

Troubleshooting Guides (Q&A)

Issue 1: Formation of Black Tar / Polymerization

User Question: "My reaction mixture turned into a black, viscous tar during the addition of methanol. The yield is <10%. What happened?"

Technical Diagnosis: This is the most common failure mode. 2-(Chloromethyl)thiophene is a potent electrophile (benzyl chloride analog). In the presence of acid (HCl generated during reaction) and heat, it undergoes Friedel-Crafts self-alkylation , leading to polythienylenes (tar).

Corrective Action:

• Acid Scavenging: You must use an acid scavenger. Do not rely on passive methanolysis. Add Sodium Methoxide (NaOMe) (1.1 equiv) or Sodium Carbonate (Na2CO3) to the methanol before adding the chloromethylthiophene.

• Temperature Control: The reaction is exothermic. Maintain the internal temperature < 20°C during addition.

• Dilution: High concentration favors intermolecular polymerization. Ensure the solvent volume is at least 5-10 volumes relative to the substrate.

Issue 2: High Levels of Dimeric Impurity (Bis-thienylmethane)

User Question: "GC-MS shows a large peak at M+ = 180 (Bis(2-thienyl)methane). I cannot separate it by distillation."

Technical Diagnosis: This impurity forms during the preceding chloromethylation step or if unreacted thiophene is present during acidification. It occurs when the highly reactive carbocation intermediate attacks a neutral thiophene ring instead of the chloride ion.

Corrective Action:

• Stop the Chloromethylation Early: Do not push for 100% conversion. Stop the reaction at ~80% conversion to minimize the concentration of the product (which competes with thiophene for the electrophile).

• Purification of Intermediate: Distill the 2-(chloromethyl)thiophene intermediate immediately. Do not store it. The dimer has a much higher boiling point (125-126°C @ 9 mmHg) compared to the intermediate (73-75°C @ 17 mmHg) and can be removed by fractional distillation [1].

Issue 3: Hydrolysis Product (2-Thienylmethanol)

User Question: "I see a hydroxyl peak in IR and a polar spot on TLC. Is this the target?"

Technical Diagnosis: No. This is 2-thienylmethanol , formed by the reaction of the chloromethyl intermediate with adventitious water.

Corrective Action:

• Dry Solvents: Use anhydrous Methanol (<0.05% water).

• Reagent Quality: Commercial NaOMe solutions often absorb moisture. Use freshly prepared NaOMe or dry powder stored under argon.

• Atmosphere: Conduct the reaction under a nitrogen blanket.

Optimized Experimental Protocol

Standardized for 100g Scale

Part A: Synthesis of 2-(Chloromethyl)thiophene (Intermediate)

Critical Safety Note: This intermediate is a lachrymator and unstable. Handle in a fume hood.

• Setup: 1L reactor with mechanical stirrer, thermometer, and gas inlet tube.

• Reagents:

  • Thiophene (420 g, 5.0 mol)[1]

  • Conc. HCl (200 mL)

  • Formaldehyde (37% soln, 500 mL)[1]

• Procedure:

  • Cool mixture to 0–5°C .

  • Bubble dry HCl gas vigorously. Crucial: Maintain temp < 5°C to prevent polymerization.

  • Add Formaldehyde dropwise over 4 hours.

  • Separate organic layer, wash with cold water, then saturated NaHCO3 (neutralize acid immediately).

  • Dry: Over CaCl2.[1]

  • Distill: Collect fraction at 73–75°C / 17 mmHg .

  • Yield Target: ~40-50%.[1] Store at -20°C if not used immediately [1].

Part B: Methanolysis to 2-(Methoxymethyl)thiophene

• Setup: 500 mL 3-neck flask, N2 atmosphere, dropping funnel.

• Reagents:

  • 2-(Chloromethyl)thiophene (50 g, 0.37 mol)

  • Methanol (Anhydrous, 250 mL)

  • Sodium Methoxide (25% in MeOH, 90 mL, ~1.1 equiv)

• Procedure:

  • Charge Methanol and NaOMe solution into the flask. Cool to 10°C .

  • Add 2-(Chloromethyl)thiophene dropwise over 60 mins. Exotherm expected.

  • Allow to warm to Room Temperature (25°C) and stir for 3 hours.

  • Monitor: TLC (Hexane/EtOAc 9:1) or GC.[2] Disappearance of starting material.[3]

• Workup:

  • Quench with water (200 mL).

  • Extract with Diethyl Ether or MTBE (3 x 100 mL).

  • Wash combined organics with Brine. Dry over MgSO4.

  • Concentrate in vacuo.

• Purification:

  • Vacuum distillation.[2] bp: 65°C @ 15 mmHg .

  • Purity Target: >98% by GC.

Impurity Profile & Data Summary

Impurity Name	Structure	Origin	Control Strategy
Bis(2-thienyl)methane	Th-CH2-Th	Over-reaction during chloromethylation	Stop reaction at 80% conversion; Fractional distillation.
2-Thienylmethanol	Th-CH2-OH	Hydrolysis (Water present)	Use anhydrous MeOH; N2 atmosphere.
Bis(2-thienylmethyl)ether	Th-CH2-O-CH2-Th	Condensation of alcohol + chloride	Avoid hydrolysis; Maintain excess Base.
Polythiophene Tars	(Polymer)	Acid-catalyzed polymerization	Strict temp control (<5°C); Immediate neutralization.
3-Chloromethylthiophene	Isomer	Isomerization / Impure starting thiophene	Use high-purity Thiophene; Difficult to remove (distillation).

References

• Organic Syntheses , Coll. Vol. 4, p.918 (1963); Vol. 30, p.18 (1950). 2-Chloromethylthiophene.[1][2][4]

• BenchChem . Common side reactions in the chloromethylation of 2-chlorothiophene.

• ChemicalBook . 5-Methoxymethyl-thiophene Properties and Safety.

• Google Patents . Process for the preparation of 2-chloromethylthiophene (BRPI0209874B1).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. BRPI0209874B1 - process for the preparation of 2-chloromethylthiophene by thiophene chloromethylation - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing Reaction Conditions for 5-Methoxymethyl-thiophene Polymerization

Welcome to the technical support center for the polymerization of 5-Methoxymethyl-thiophene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions (FAQs). Our goal is to equip you with the expertise to overcome common challenges and successfully synthesize poly(5-Methoxymethyl-thiophene).

Introduction: The Unique Chemistry of 5-Methoxymethyl-thiophene

5-Methoxymethyl-thiophene is an electron-rich monomer due to the ether linkage at the 5-position. This electronic characteristic can be advantageous for achieving high conductivity in the resulting polymer. However, the methoxymethyl group also introduces specific challenges during polymerization that are not typically encountered with simple alkyl-substituted thiophenes. This guide will address these unique aspects and provide practical solutions.

The two primary methods for polymerizing substituted thiophenes are Oxidative Polymerization and Grignard Metathesis (GRIM) Polymerization . We will explore the intricacies of each method in the context of our target monomer.

Troubleshooting Guide & FAQs

Section 1: Oxidative Polymerization with Ferric Chloride (FeCl₃)

Oxidative polymerization is a common and relatively straightforward method for synthesizing polythiophenes. However, the Lewis acidic nature of the oxidant, typically anhydrous FeCl₃, can lead to undesirable side reactions with the methoxymethyl group.

Question 1: My oxidative polymerization of 5-Methoxymethyl-thiophene resulted in a low yield of a dark, insoluble material. What went wrong?

Answer:

This is a common issue when polymerizing electron-rich thiophenes with strong Lewis acids like FeCl₃. The likely culprit is a combination of over-oxidation and side reactions involving the methoxymethyl group.

• Causality: The ether linkage in the methoxymethyl group can be susceptible to cleavage by FeCl₃. This can lead to the formation of reactive intermediates that cross-link, resulting in an insoluble and intractable polymer.[1][2] Additionally, the electron-donating nature of the methoxymethyl group makes the thiophene ring highly susceptible to oxidation, which can lead to defects in the polymer backbone if not properly controlled.

• Troubleshooting Steps:

  • Lower the Reaction Temperature: Start the polymerization at 0°C or even lower to temper the reactivity of the FeCl₃ and minimize side reactions.

  • Optimize the Oxidant-to-Monomer Ratio: A high excess of FeCl₃ can promote side reactions. Start with a molar ratio of FeCl₃ to monomer of 2.5:1 and adjust as needed. A lower ratio may be beneficial for this reactive monomer.

  • Slow Addition of the Oxidant: Dissolve the FeCl₃ in a suitable solvent (like nitromethane or acetonitrile) and add it dropwise to the monomer solution over an extended period (e.g., 30-60 minutes). This helps to maintain a low instantaneous concentration of the oxidant.[3]

  • Choice of Solvent: While chloroform is a common solvent, its use with FeCl₃ can be problematic due to the poor solubility of the oxidant.[3] Consider using a solvent system that better solubilizes FeCl₃, such as a mixture of chlorobenzene and a small amount of a polar solvent like acetonitrile. This can lead to a more homogeneous reaction.

Question 2: The resulting poly(5-Methoxymethyl-thiophene) has a very broad molecular weight distribution (PDI > 3). How can I achieve better control?

Answer:

Broad polydispersity in oxidative polymerization is often a sign of multiple competing reaction pathways and uncontrolled chain termination.

• Causality: The high reactivity of the monomer can lead to rapid, uncontrolled polymerization, where new chains are initiated throughout the reaction. Side reactions and polymer precipitation can also contribute to a broad PDI.

• Troubleshooting Steps:

  • Standard Addition Method: Instead of adding the monomer to a suspension of FeCl₃ (reverse addition), try adding a solution of FeCl₃ to the monomer solution (standard addition). This has been shown to improve molecular weight control for electron-rich thiophenes.[3]

  • Monomer Purity: Ensure your 5-Methoxymethyl-thiophene monomer is of high purity. Impurities can act as chain terminators or lead to side reactions.

  • Reaction Time: Monitor the reaction progress and quench it once the monomer is consumed. Prolonged exposure to the oxidant can lead to polymer degradation and broadening of the PDI.

Section 2: Grignard Metathesis (GRIM) Polymerization

GRIM polymerization offers a more controlled, chain-growth mechanism for synthesizing regioregular polythiophenes.[4] This method is generally preferred for achieving well-defined polymers. However, the presence of the ether functionality in the monomer requires careful consideration.

Question 3: I am planning a GRIM polymerization of 2-bromo-5-methoxymethylthiophene. Will the Grignard reagent react with the methoxymethyl group?

Answer:

This is a critical question. While Grignard reagents are known to be incompatible with many functional groups, simple ethers are often used as solvents for Grignard reactions, indicating a degree of compatibility.[5] However, the reactivity can be substrate-dependent.

• Causality & Expert Insight: The ether oxygen in the methoxymethyl group has lone pairs of electrons that could potentially coordinate with the magnesium of the Grignard reagent. In the absence of activating groups, direct cleavage of the ether by the Grignard reagent is unlikely under typical GRIM conditions (low temperature, short reaction times).[6] However, prolonged reaction times or elevated temperatures could increase the risk of side reactions.

• Preventative Measures:

  • Low Temperature: Perform the Grignard exchange reaction (formation of the thiophene-magnesium halide) at a low temperature (e.g., 0°C to -20°C).

  • Use a Suitable Grignard Reagent: Use a commercially available and well-characterized Grignard reagent like isopropylmagnesium chloride or ethylmagnesium bromide. Avoid preparing the Grignard reagent in situ if possible, to minimize side reactions.

  • Short Reaction Time: The Grignard exchange is typically fast. Monitor the reaction by TLC or GC to determine the optimal time for the subsequent addition of the nickel catalyst.

Question 4: My GRIM polymerization resulted in a polymer with a lower-than-expected molecular weight. How can I increase the degree of polymerization?

Answer:

In a living-like polymerization such as GRIM, the molecular weight is primarily determined by the monomer-to-catalyst ratio.[4] A lower-than-expected molecular weight suggests premature chain termination or issues with the catalyst.

• Causality:

  • Impurities: Water or other protic impurities in the monomer, solvent, or glassware will quench the Grignard reagent and the propagating polymer chains.

  • Catalyst Deactivation: The nickel catalyst can be sensitive to air and moisture. Incomplete transfer of the catalyst or deactivation during the reaction will lead to a lower effective catalyst concentration and, consequently, a higher apparent monomer-to-catalyst ratio, which should theoretically lead to a higher molecular weight. However, if the deactivation is rapid, it can lead to premature termination and a lower overall molecular weight.

  • Poor Monomer Conversion: If the polymerization is not allowed to proceed to completion, the resulting polymer will have a lower molecular weight.

• Troubleshooting Steps:

  • Rigorous Anhydrous Conditions: Ensure all glassware is oven-dried and cooled under an inert atmosphere (argon or nitrogen). Use anhydrous solvents and purify the monomer to remove any traces of water.

  • Catalyst Handling: Use a fresh, high-quality nickel catalyst (e.g., Ni(dppp)Cl₂). Handle the catalyst in a glovebox to prevent exposure to air and moisture.

  • Monomer-to-Catalyst Ratio: To increase the molecular weight, decrease the amount of catalyst relative to the monomer.

  • Reaction Time and Temperature: Allow the polymerization to proceed for a sufficient amount of time to ensure high monomer conversion. The reaction is typically run at room temperature.

Experimental Protocols & Data

Table 1: Recommended Starting Conditions for Polymerization

Parameter	Oxidative Polymerization (FeCl₃)	Grignard Metathesis (GRIM) Polymerization
Monomer	5-Methoxymethyl-thiophene	2-bromo-5-methoxymethylthiophene
Catalyst/Oxidant	Anhydrous FeCl₃	Ni(dppp)Cl₂
Molar Ratio	Monomer:FeCl₃ = 1:2.5	Monomer:Catalyst = 100:1 (for ~10 kDa)
Solvent	Anhydrous Chloroform or Chlorobenzene	Anhydrous THF
Temperature	0°C to Room Temperature	Room Temperature
Atmosphere	Inert (Argon or Nitrogen)	Inert (Argon or Nitrogen)

Step-by-Step Protocol: GRIM Polymerization of 2-bromo-5-methoxymethylthiophene

• Preparation: In a flame-dried, three-neck flask equipped with a magnetic stir bar, condenser, and argon inlet, add 2-bromo-5-methoxymethylthiophene (1.0 eq).

• Grignard Exchange: Dissolve the monomer in anhydrous THF. Cool the solution to 0°C and add isopropylmagnesium chloride (1.05 eq) dropwise. Stir for 1 hour at 0°C.

• Polymerization: In a separate flame-dried flask, dissolve Ni(dppp)Cl₂ (0.01 eq) in anhydrous THF. Transfer the catalyst solution to the monomer solution via cannula.

• Reaction: Allow the reaction to warm to room temperature and stir for 2 hours.

• Quenching: Quench the reaction by slowly adding methanol.

• Purification: Precipitate the polymer in a large excess of methanol. Collect the polymer by filtration and wash with methanol, acetone, and hexanes to remove residual catalyst and oligomers. Dry the polymer under vacuum.

Visualization of Key Processes

Diagram 1: Oxidative Polymerization Workflow

Caption: Workflow for Oxidative Polymerization.

Diagram 2: GRIM Polymerization Mechanism

Caption: Simplified GRIM Polymerization Mechanism.

Expected Results & Characterization

A successfully synthesized poly(5-Methoxymethyl-thiophene) should be a colored solid, likely dark red or purple, and should be soluble in common organic solvents such as chloroform, THF, and toluene.[7][8]

• UV-Vis Spectroscopy: The polymer solution should exhibit a broad absorption peak in the visible region, typically between 450-550 nm, corresponding to the π-π* transition of the conjugated backbone.[9][10]

• NMR Spectroscopy: ¹H NMR spectroscopy can confirm the polymer structure. The disappearance of the monomer's α-proton signals and the appearance of broad signals in the aromatic region are indicative of polymerization.

• Gel Permeation Chromatography (GPC): GPC analysis will provide the number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn). For a well-controlled GRIM polymerization, a PDI below 1.5 is achievable.[11]

References

• Organic Chemistry Portal. (n.d.). MOM Ethers. Retrieved from [Link]

• Enabling Conducting Polymer Applications: Methods for Achieving High Molecular Weight in Chemical Oxidative Polymerization in Alkyl- and Ether-Substituted Thiophenes. (2021). National Institutes of Health. Retrieved from [Link]

• FeCl3-catalyzed self-cleaving deprotection of methoxyphenylmethyl-protected alcohols. (2015). Europe PMC. Retrieved from [Link]

• Is there a selective opening of an unusual Grignard Reagent and the Furst-Plattner Rule? (2015). ResearchGate. Retrieved from [Link]

• The Chemistry of Conducting Polythiophenes. (1998). Wiley Online Library. Retrieved from [Link]

• Regioregular Poly(3-alkoxythiophene)s: Toward Soluble, Chiral Conjugated Polymers with a Stable Oxidized State. (2003). ACS Publications. Retrieved from [Link]

• UV-Visible absorption spectrum of poly (3methyl thiophene). (n.d.). ResearchGate. Retrieved from [Link]

• Protecting Groups In Grignard Reactions. (2015). Master Organic Chemistry. Retrieved from [Link]

• Preparation method of 2-methyl-5-bromopyrimidine. (n.d.). Google Patents.

• Thiophene, 2‐Bromo‐5‐methyl‐. (n.d.). ResearchGate. Retrieved from [Link]

• Grignard metathesis (GRIM) method for the synthesis of regioregular poly(3-alkylthiophene)s with well-defined molecular weights. (n.d.). ResearchGate. Retrieved from [Link]

• Electrochemical polymerization of thiophenes in the presence of bithiophene or terthiophene: kinetics and mechanism of the polymerization. (1993). ACS Publications. Retrieved from [Link]

• Analyzing poly(3-hexyl-thiophene):1-(3-methoxy-carbonyl)propyl-1-phenyl-(6,6)C61 bulk-heterojunction solar cells by UV-visible s. (n.d.). SciSpace. Retrieved from [Link]

• Additional Nucleophile-Free FeCl3-Catalyzed Green Deprotection of 2,4-Dimethoxyphenylmethyl-Protected Alcohols and Carboxylic Acids. (2016). ResearchGate. Retrieved from [Link]

• Poly(oxythiophene)s. (2013). RSC Publishing. Retrieved from [Link]

• Grignard Reagents. (2023). Chemistry LibreTexts. Retrieved from [Link]

• Spontaneous Combustion of 2-Bromo-3-Methoxythiophene: A Study on Reaction Pathways and Energetics by Quantum Chemical Calculations. (n.d.). arXiv. Retrieved from [Link]

• In-Situ End-Group Functionalization of Regioregular Poly(3-alkylthiophene) Using the Grignard Metathesis Polymerization. (2002). Wiley Online Library. Retrieved from [Link]

• What is the use of 'Ethers' in the reaction between Grignard Reagents and a Carbonyl Group? (2017). Quora. Retrieved from [Link]

• Role of the transition metal in Grignard metathesis polymerization (GRIM) of 3-hexylthiophene. (2013). RSC Publishing. Retrieved from [Link]

• Synthesis and Polymerization of Thiophene-Bearing 2-Oxazolines and 2-Oxazines. (2025). University of Helsinki. Retrieved from [Link]

• Polymer Chemistry. (n.d.). RSC Publishing. Retrieved from [Link]

• UV-Vis absorption spectra of the monomers and the polymer films: (a) MFTTP, MFBTTP and MFMOTTP; and (b) PMFTTP, PMFBTTP and PMFMOTTP. (n.d.). ResearchGate. Retrieved from [Link]

• Regioregular Poly(3-alkoxythiophene)s: Toward Soluble, Chiral Conjugated Polymers with a Stable Oxidized State. (2003). ResearchGate. Retrieved from [Link]

• BiCl3-Facilitated removal of methoxymethyl-ether/ester derivatives and DFT study of –O–C–O– bond cleavage. (2014). RSC Publishing. Retrieved from [Link]

• Polythiophene. (n.d.). Wikipedia. Retrieved from [Link]

• Interfacial Modulation of Graphene by Polythiophene with Controlled Molecular Weight to Enhance Thermal Conductivity. (2021). National Institutes of Health. Retrieved from [Link]

• Additional Nucleophile-Free FeCl3-Catalyzed Green Deprotection of 2,4-Dimethoxyphenylmethyl-Protected Alcohols and Carboxylic Acids. (2016). PubMed. Retrieved from [Link]

• Mechanism of Alkoxy Groups Substitution by Grignard Reagents on Aromatic Rings and Experimental Verification of Theoretical Predictions of Anomalous Reactions. (2015). National Institutes of Health. Retrieved from [Link]

• grignard metathesis (grim) method for the. (n.d.). Carnegie Mellon University. Retrieved from [Link]

• Solvent Effects on the UV-Visible Absorption Spectra of Some New 3-Methyl-5-(Phenylamino)-4-((4-Phenylazo. (2021). MDPI. Retrieved from [Link]

• Electrosynthesis and Characterisation of Polymer Nanowires from Thiophene and its Oligomers. (2015). ResearchGate. Retrieved from [Link]

• A Convenient Synthesis towards 2-Bromo-2-(methoxy(phenyl)methyl)malononitrile and 2-Iodo-2-(methoxy(phenyl)methyl)malononitrile. (2018). MDPI. Retrieved from [Link]

• Predicting UV-Vis Spectra of Benzothio/Dithiophene Polymers for Photodetectors by Machine-Learning-Assisted Computational Studies. (n.d.). MDPI. Retrieved from [Link]

Sources

• 1. FeCl3-catalyzed self-cleaving deprotection of methoxyphenylmethyl-protected alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Enabling Conducting Polymer Applications: Methods for Achieving High Molecular Weight in Chemical Oxidative Polymerization in Alkyl- and Ether-Substituted Thiophenes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Interfacial Modulation of Graphene by Polythiophene with Controlled Molecular Weight to Enhance Thermal Conductivity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. quora.com [quora.com]
• 6. Mechanism of Alkoxy Groups Substitution by Grignard Reagents on Aromatic Rings and Experimental Verification of Theoretical Predictions of Anomalous Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chem.cmu.edu [chem.cmu.edu]
• 8. books.rsc.org [books.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. scispace.com [scispace.com]
• 11. chem.cmu.edu [chem.cmu.edu]

Controlling regioselectivity in the functionalization of 5-Methoxymethyl-thiophene

Technical Support Center: Regiocontrol in 5-Methoxymethyl-thiophene Functionalization

Ticket ID: #THIO-REGIO-005 Subject: Troubleshooting Regioselectivity: C5 vs. C3 Functionalization & Stability Status: Open Agent: Senior Application Scientist

System Overview & Substrate Analysis

User Context: You are working with 2-(methoxymethyl)thiophene (often cataloged as the 5-isomer depending on substitution targets). Numbering Convention: Sulfur is position 1 .[1] The methoxymethyl (

) group is at position 2 . The Challenge: Thiophene is a -excessive heterocycle. The interplay between the high acidity of the -protons (C5) and the coordination potential of the methoxymethyl ether oxygen (C3 directing) creates a regioselectivity conflict.

Electronic Bias Map

Position	Reactivity Driver	Dominant Mechanism
C5 ( )	High Acidity / -Effect	Lithiation (Kinetic & Thermodynamic) . The C5 proton is the most acidic on the ring.
C3 ( )	Coordination (CIPE)	Directed Ortho Metalation (DoM) . The ether oxygen can coordinate Li, but this effect is usually weaker than the inherent -acidity of C5.
C4 ( )	Steric/Electronic Remote	Least Reactive . Usually accessed only via halogen dance or specific cross-coupling.[1]

Troubleshooting Modules (Q&A Format)

Module A: Lithiation & Metalation (C5 vs. C3)

Q1: I am trying to lithiate C3 using n-BuLi to install an electrophile ortho to the methoxymethyl group, but I am exclusively getting C5 substitution. Why?

Diagnosis: This is the classic "Thiophene

-Dominance" issue. In thiophenes, the acidity of the -proton (C5) vastly outweighs the Directing Metalation Group (DMG) effect of the ether oxygen at C3. Even with a coordinating group, n-BuLi will deprotonate the most acidic position (C5) first.

Resolution: The "Block-and-Delete" Protocol You cannot force C3 lithiation directly on the open thiophene. You must block the C5 position first.[1]

Step-by-Step Protocol:

• Block C5: Treat substrate with n-BuLi (1.1 eq) at -78°C, followed by TMSCl (1.2 eq) .[1] This installs a Trimethylsilyl group at C5.[1]

  • Result: 2-(methoxymethyl)-5-(trimethylsilyl)thiophene.

• Directed Lithiation (C3): Treat the blocked intermediate with n-BuLi (1.1 eq) in THF/TMEDA at -78°C to 0°C.

  • Mechanism:[1][2][3][4][5] With C5 blocked, the ether oxygen now successfully directs the lithium to C3 (DoM).

• Quench: Add your electrophile (E+).

• Deprotection: Remove the TMS group using TBAF (Tetra-n-butylammonium fluoride) or mild acid/base workup.

Q2: I am seeing mixtures of mono- and di-lithiation when trying to hit C5. How do I fix this?

Diagnosis: The methoxymethyl group is electron-donating. Once C5 is lithiated, the molecule becomes anionic, but if you use excess base or higher temperatures, the C3 position can eventually be attacked, or "halogen dance" mechanisms can occur if starting with a bromide.[1]

Resolution:

• Stoichiometry: Use exactly 0.95 - 1.0 eq of n-BuLi. Do not use excess.

• Temperature: Keep the reaction strictly at -78°C .

• Solvent: Use pure THF. Avoid TMEDA unless you specifically want to activate the C3 position (which causes mixtures here).[1]

Module B: Electrophilic Aromatic Substitution (EAS)

Q3: During Friedel-Crafts acylation, my methoxymethyl group is decomposing or disappearing.

Diagnosis: Methoxymethyl (MOM) ethers are acetals.[1] They are sensitive to strong Lewis acids (like

, , or even ) often used in Friedel-Crafts reactions.[1] The Lewis acid coordinates to the ether oxygen, leading to cleavage of the group, resulting in a benzylic-type carbocation that polymerizes or reacts non-selectively.

Resolution:

• Alternative Catalyst: Switch to milder Lewis acids like

  or .[1]

• Vilsmeier-Haack: If installing an aldehyde, use

  /DMF (Vilsmeier-Haack) instead of Friedel-Crafts. This avoids strong Lewis acids.[1]

• Reverse Strategy: Perform the acylation before installing the methoxymethyl group if possible, or use a more robust ether (e.g., isopropyl) if the MOM group is not strictly required.

Q4: I want to halogenate C3, but NBS/NCS is giving me C5 products.

Diagnosis: EAS rules dictate that the incoming electrophile goes to the most electron-rich

-position. The group is weakly activating, but the thiophene ring itself directs to (C5).

Resolution: To access C3-halides, you generally cannot use direct EAS.[1]

• Route: Use the Block-and-Delete lithiation method (Module A) to install the halogen (using

  or as the electrophile) at C3.

Decision Logic & Workflows (Visualized)

Diagram 1: Regioselectivity Decision Tree

Caption: Logic flow for selecting the correct synthetic pathway based on the target position (C5 vs C3).

Diagram 2: Mechanistic Competition

Caption: Comparison of C5 (Acid-Base) vs. C3 (Coordination) pathways. C5 is kinetically favored.[1]

Experimental Data Summary

Reaction Type	Reagents	Major Product Position	Yield (Typical)	Notes
Lithiation	n-BuLi, THF, -78°C	C5	>90%	Alpha-proton acidity dominates.
Lithiation	n-BuLi, TMEDA, 0°C	C5	>85%	TMEDA increases reactivity but C5 acidity still wins.[1]
Blocking	1. n-BuLi, 2. TMSCl	C5-TMS	95%	Essential precursor for C3 functionalization.[1]
Directed Lithiation	(On C5-TMS substrate) n-BuLi	C3	75-85%	Oxygen directs Li to C3 once C5 is occupied.
Halogenation	NBS, DMF	C5	>90%	Electrophilic substitution prefers .

References

• Slocum, D. W., & Gierer, P. L. (1976).[1] Directed Metalation of Heterocycles.[1][3][6][7] The Journal of Organic Chemistry.[1][8] (Discusses the hierarchy of directing groups and alpha-lithiation dominance).

• Carpenter, A. J., & Chadwick, D. J. (1985).[1] 2-Lithio- and 2,5-Dilithiothiophene.[9] Organic Syntheses.[1][10][11] (Standard protocols for alpha-lithiation).

• Schlosser, M. (2005).[1][12] Organometallics in Synthesis: A Manual. Wiley.[1] (Authoritative text on the "Block-and-Delete" strategy for thiophenes).

• PubChem. (2025).[1][12] 2-Methoxythiophene Compound Summary. National Library of Medicine.[1] (Structural and property data).[1]

Sources

• 1. Sci-Hub. ChemInform Abstract: Regioselective Alkylation of Polycyclic Thiophene Derivatives by Butyllithium and Alkyl Halide. / ChemInform, 2000 [sci-hub.st]
• 2. Brønsted/Lewis acid sites synergistically promote the initial C–C bond formation in the MTO reaction - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. Lithiation of heteroaromatic rings: analogy to electrophilic substitution? - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 4. semanticscholar.org [semanticscholar.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. uwindsor.ca [uwindsor.ca]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. Regioselective α- and β-metallations of thiophene derivatives bearing the 4,4-dimethyloxazolin-2-yl group. Application of the method to syntheses of 2,3- and 2,5-disubstituted thiophene derivatives - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 10. baranlab.org [baranlab.org]
• 11. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 12. 2-Methoxythiophene | C5H6OS | CID 85610 - PubChem [pubchem.ncbi.nlm.nih.gov]

Catalyst selection for cross-coupling reactions of 5-Methoxymethyl-thiophene

Technical Support Center: Cross-Coupling 5-Methoxymethyl-thiophene Doc ID: TS-THIO-5MM-001 Last Updated: 2025-05-15 Status: Active

Executive Summary: The Thiophene Challenge

Coupling 5-Methoxymethyl-thiophene presents a unique duality in organic synthesis. While the methoxymethyl (MOM) ether group at the C5 position is relatively robust, the thiophene core itself introduces two critical failure modes that defeat standard "textbook" conditions:

• Catalyst Poisoning: The sulfur atom in the thiophene ring has a high affinity for soft metals like Palladium (Pd). In low-ligand environments, thiophene sulfur displaces phosphines, forming stable, inactive Pd-S complexes (catalyst death).

• Protodeboronation: If you are using the boronic acid derivative (e.g., 5-methoxymethyl-2-thienylboronic acid), it is notoriously unstable. The electron-rich ring accelerates hydrolysis of the C-B bond under aqueous basic conditions, often faster than the transmetallation step.

This guide provides engineered solutions to these specific failure modes.

Decision Matrix: Select Your Methodology

Use the following logic flow to determine the optimal catalytic system for your specific coupling partner.

Figure 1: Decision tree for catalyst selection based on coupling partner and substrate stability. Note the specific diversion for unstable 2-thienylboronic acids.

Module A: Suzuki-Miyaura Coupling (C-C Bond)

The Problem: You are likely coupling 5-methoxymethyl-2-thienylboronic acid . This species undergoes rapid protodeboronation in aqueous base (e.g.,

), resulting in the loss of the boron group before coupling occurs.

The Solution: Use SPhos or XPhos ligands. These bulky, electron-rich biaryl phosphines serve two purposes:

• They facilitate rapid oxidative addition (crucial for electron-rich substrates).

• They create a "protective shell" around the Pd center, preventing thiophene sulfur from coordinating.

Recommended Protocol (High Reliability)

Component	Equiv.	Role
Aryl Halide	1.0	Electrophile
Boronic Acid	1.2 - 1.5	Nucleophile (Excess required due to instability)
Catalyst	0.02 - 0.05	Pd-SPhos G3 (Pre-catalyst ensures 1:1 Pd:L ratio)
Base	2.0 - 3.0	K3PO4 (Anhydrous) or K2CO3
Solvent	N/A	n-Butanol or Toluene (Avoid aqueous mixtures if possible)
Temp	80-100°C	High temp required for bulky ligands

Step-by-Step:

• Charge: Add Aryl Halide (1.0 eq), Boronic Acid (1.5 eq), Pd-SPhos G3 (2-5 mol%), and anhydrous K3PO4 (3.0 eq) to a vial.

• Purge: Seal and purge with Argon/Nitrogen for 5 minutes. Oxygen is the enemy of active Pd(0).

• Solvent: Add degassed n-Butanol (0.2 M concentration).

• Heat: Stir at 100°C for 2-4 hours.

• Workup: Filter through Celite to remove Pd black.

Pro-Tip (The "Nuclear Option"): If the boronic acid decomposes too fast, switch to the MIDA Boronate of 5-methoxymethyl-thiophene. MIDA boronates slowly release the active species, keeping the concentration low and preventing side reactions [1].

Module B: Buchwald-Hartwig Amination (C-N Bond)

The Problem: Thiophenes are notorious for poisoning C-N coupling reactions. Standard ligands like BINAP or DPPF often fail because the amine binding is reversible, and the sulfur atom irreversibly binds to the open Pd site.

The Solution: Use Buchwald 3rd Generation Pre-catalysts with dialkylbiaryl phosphine ligands.

Ligand Selection Guide

Amine Type	Recommended Ligand	Why?
Primary Amines (R-NH2)	BrettPhos	Prevents formation of stable Pd-amine complexes that stall the cycle.
Secondary Amines (R-NHR')	RuPhos	Excellent for bulky amines; resists sulfur poisoning.
Anilines	XPhos	General purpose for aromatic amines.

Protocol Deviation: Unlike Suzuki coupling, you must use a strong base like NaOtBu or LiHMDS. Weak bases (carbonates) are rarely sufficient for amination of electron-rich thiophenes.

Module C: Direct C-H Arylation (Green Alternative)

The Problem: Regioselectivity. The Advantage: No need to pre-functionalize the thiophene with a halogen or boron.

Mechanism: For 5-methoxymethyl-thiophene, the C2 position is the most acidic and reactive C-H bond. Direct arylation using Pd(OAc)2 and Pivalic Acid (PivOH) works via a Concerted Metalation-Deprotonation (CMD) pathway [2].

Figure 2: Regioselective C2 activation of 5-substituted thiophenes via CMD mechanism.

Troubleshooting & FAQ

Symptom	Probable Cause	Corrective Action
Yield < 10% (Suzuki)	Protodeboronation	Switch solvent to Dioxane/H2O (10:1) or anhydrous Toluene . Use MIDA boronate .
Reaction Stalls at 50%	Catalyst Poisoning (S-Pd)	Add more catalyst (boost to 5 mol%). Switch to SPhos (binds tighter to Pd).
Homocoupling (Ar-Ar)	Oxygen leak	Degas solvents more thoroughly (sparge with Ar for 15 mins).
Black Precipitate	Pd Aggregation	This is "Pd Black." Your ligand is falling off. Use a G3 Pre-catalyst (e.g., XPhos Pd G3) instead of mixing Pd(OAc)2 + Ligand in situ.
Ether Cleavage	Lewis Acid Attack	Avoid strong Lewis acids (e.g., BBr3, AlCl3). The methoxymethyl ether is stable to base but labile to strong acid.

Q: Can I use Pd(PPh3)4? A: We strongly advise against it. Triphenylphosphine is a monodentate ligand that is easily displaced by the thiophene sulfur. If you must use it, you will likely need high loading (5-10 mol%) to overcome the poisoning effect.

Q: Is the methoxymethyl group stable to LiHMDS (Buchwald conditions)? A: Yes. The MOM ether is stable to strong bases and nucleophiles. It is primarily sensitive to acidic conditions (e.g., TFA, HCl), which are not present in Buchwald couplings.

References

• Knapp, D. M., Gillis, E. P., & Burke, M. D. (2010). A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling of MIDA Boronates. Journal of the American Chemical Society, 132(22), 7600–7601. [Link]

• Lapointe, D., & Fagnou, K. (2010). Overview of the Mechanistic Work on the Concerted Metallation–Deprotonation Pathway. Chemistry Letters, 39(11), 1118–1126. [Link]

• Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50. [Link]

• Billingsley, K., & Buchwald, S. L. (2007). An Improved System for the Palladium-Catalyzed Amination of Aryl Halides with Primary Amines. Journal of the American Chemical Society, 129(11), 3358–3366. [Link]

Byproduct identification in 5-Methoxymethyl-thiophene synthesis

Ticket #5-MMT-001: Byproduct Identification in 5-Methoxymethyl-thiophene Synthesis

Status: Open Assigned Specialist: Dr. A. Vance, Senior Application Scientist Priority: High (Process Consistency/Yield Impact)

Executive Summary

You are likely encountering difficulties in the synthesis of 5-methoxymethyl-thiophene (chemically equivalent to 2-methoxymethylthiophene unless position 2 is substituted). This transformation, typically involving the methanolysis of 2-(chloromethyl)thiophene , is deceptively simple.

The "5-methoxymethyl" moiety is a critical pharmacophore (often found in Factor Xa inhibitors and agrochemicals). However, the intermediate carbocation is highly electrophilic, leading to a "race condition" between the desired methoxylation and three major failure modes: Self-Alkylation (Dimerization) , Hydrolysis , and Polymerization .

This guide deconstructs these failure modes using a Root Cause Analysis (RCA) framework.

Module 1: The "Black Tar" Scenario (Oligomerization)

Symptom: The reaction mixture turns dark brown/black and becomes viscous. Yield is low; NMR shows broad multiplets in the aromatic region.

The Mechanism: Friedel-Crafts Self-Alkylation

The chloromethyl intermediate is unstable. In the presence of trace acid or high concentration, it ionizes to form a resonance-stabilized thienyl carbocation. This cation is a potent electrophile that attacks the electron-rich 5-position of unreacted starting material.

• Byproduct: Bis(2-thienyl)methane (and higher oligomers).

• Trigger: High concentration (>0.5 M), lack of acid scavenger, or high temperature.

Troubleshooting Protocol:

• Dilution: Run the reaction at <0.2 M concentration in Methanol.

• Base Selection: Do not rely on heat alone.[1] Use Sodium Methoxide (NaOMe) (1.1 equiv) at 0°C to force the kinetic ether formation over the thermodynamic Friedel-Crafts alkylation.

• Order of Addition: Add the chloromethyl-thiophene dropwise to the methoxide solution. Never add base to the substrate (this keeps the substrate concentration low relative to the nucleophile).

Module 2: The "Reverting" Product (Hydrolysis)

Symptom: GC/MS shows a peak with M+ = 114 (Starting Material alcohol) instead of M+ = 128 (Product). The product slowly converts back to alcohol on the shelf.

The Mechanism: Solvolysis Competition

The methoxymethyl ether is an acetal-like structure. It is acid-sensitive. If you quench with aqueous acid (HCl) or use wet methanol, the equilibrium shifts back to 2-thiophenemethanol .

• Byproduct: 2-Thiophenemethanol .

• Trigger: Wet reagents, acidic workup (pH < 4), or silica gel chromatography (silica is slightly acidic).

Troubleshooting Protocol:

• Reagent Quality: Use anhydrous MeOH (water < 50 ppm).

• Workup: Quench with saturated NaHCO₃ or Triethylamine to ensure pH > 7.

• Purification: Pre-treat silica gel with 1% Triethylamine/Hexanes before loading the column to neutralize acidic sites.

Module 3: Analytical Identification Guide

Use this table to identify impurities in your crude mixture.

Species	Structure Description	1H NMR Signature (CDCl3, δ ppm)	GC-MS Fragment (m/z)
Target Product	2-Methoxymethyl-thiophene	4.62 (s, 2H, -CH2-O) , 3.40 (s, 3H, -OMe)	128 (M+), 97 (M-OMe)
Start. Material A	2-Chloromethyl-thiophene	4.85 (s, 2H, -CH2-Cl)	132/134 (M+, Cl isotope)
Start. Material B	2-Thiophenemethanol	4.80 (s, 2H, -CH2-OH) , broad OH	114 (M+), 97 (M-OH)
Major Byproduct	Bis(2-thienyl)methane (Dimer)	4.35 (s, 2H, Bridge)	180 (M+)
Side Product	2-Thiophenecarboxaldehyde	9.80 (s, 1H, CHO)	112 (M+)

Module 4: Reaction Logic & Pathway Visualization

The following diagram maps the kinetic competition occurring in your flask. Understanding this flow is critical for controlling the reaction.

Caption: Kinetic competition between SN2 substitution (Green) and Carbocation-mediated side reactions (Red/Black).

Module 5: Recommended High-Fidelity Protocol

To minimize the byproducts identified above, follow this optimized SOP.

Reagents:

• 2-(Chloromethyl)thiophene (Freshly distilled or stabilized)

• Sodium Methoxide (25% wt in Methanol)

• THF (Anhydrous)

Step-by-Step:

• Preparation: Charge a flame-dried flask with anhydrous THF (5 volumes) and Sodium Methoxide (1.2 equiv). Cool to 0°C .[2]

• Addition: Dissolve 2-(chloromethyl)thiophene in THF (2 volumes). Add this solution dropwise to the methoxide base over 30 minutes.

  • Why? This "Inverse Addition" ensures the electrophile is always in the presence of excess nucleophile, preventing it from reacting with itself (Dimerization).

• Reaction: Stir at 0°C for 1 hour, then warm to Room Temperature for 1 hour.

• Monitoring: Check TLC (Hexane/EtOAc 9:1). Look for the disappearance of the spot at Rf ~0.6 (Chloride) and appearance of Rf ~0.5 (Ether).

• Workup: Quench with Sat. NaHCO₃ .[2] Extract with Et₂O. Wash organic layer with Brine.[2]

• Stabilization: Add 0.1% Triethylamine to the crude oil if storing for >24 hours.

Frequently Asked Questions (FAQ)

Q: Why does my starting material (2-chloromethylthiophene) smoke when I open the bottle? A: It is decomposing and releasing HCl gas. This autocatalytic decomposition accelerates dimerization. Action: Wash the commercial material with cold NaHCO₃ solution and dry quickly over MgSO₄ before use, or distill it under reduced pressure.

Q: Can I use NaOH instead of NaOMe? A: It is risky. NaOH generates water (OH⁻ + MeOH ⇌ MeO⁻ + H₂O). This increases the formation of 2-thiophenemethanol (Byproduct B). Anhydrous NaOMe is superior.

Q: I see a small peak at 9.8 ppm in NMR. What is it? A: That is 2-thiophenecarboxaldehyde . It comes from the oxidation of the alcohol or hydrolysis of the chloride under oxidative conditions. It indicates your reaction or reagents were exposed to air/light for too long.

References

• Organic Syntheses , Coll. Vol. 3, p. 197 (1955); Vol. 29, p. 31 (1949). 2-Chloromethylthiophene.[1][2][3][4][5][6] Link

• BenchChem Technical Repository . 2-Chloro-3-(chloromethyl)thiophene: Properties and Stability. (Accessed 2024). Link

• PubChem Compound Summary . 2-(Chloromethyl)thiophene. National Center for Biotechnology Information. Link

• ChemicalBook . Synthesis routes for Thiophene derivatives. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2-(Chloromethyl)thiophene synthesis - chemicalbook [chemicalbook.com]
• 3. nbinno.com [nbinno.com]
• 4. CN101880271B - Synthesis method of 2-thiophene acetylchloride - Google Patents [patents.google.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. CN111205266A - Synthetic method of 2-thiopheneacetic acid - Google Patents [patents.google.com]

Improving the molecular weight of poly(5-Methoxymethyl-thiophene)

Ticket Subject: Improving Molecular Weight of Poly(5-Methoxymethyl-thiophene) Ticket ID: PMMT-MW-OPT-001 Assigned Specialist: Senior Polymer Chemist (AI) Status: Open - Troubleshooting in Progress

Initial Diagnostic & Nomenclature Verification

User Alert: Before proceeding, we must address a critical nomenclature "Red Flag" regarding your target material.

Issue: You specified Poly(5-Methoxymethyl-thiophene) . Technical Reality: In thiophene IUPAC nomenclature, positions 2 and 5 are the

-positions required for linear conjugation (polymerization).

• Scenario A (Most Likely): You are polymerizing 3-methoxymethylthiophene , where the substituent is at the

  -position (3), leaving 2 and 5 open for coupling. This forms the standard conjugated polymer (P3MMT).

• Scenario B (Critical Failure): If your monomer is truly substituted at the 5-position (e.g., 2-bromo-5-methoxymethylthiophene), the 5-position is blocked. This monomer acts as a chain terminator . You will only obtain dimers or very short oligomers.

> Assumption for this Guide: We assume you are synthesizing Poly(3-methoxymethylthiophene) (P3MMT) and aiming for high molecular weight (MW).

Troubleshooting Guide: Why is my MW low?

Root Cause Analysis (Decision Tree)

Figure 1: Diagnostic flow for identifying the root cause of low molecular weight in functionalized polythiophenes.

Method A: Grignard Metathesis (GRIM) / KCTP

Best for: High MW (>30 kDa), Low PDI (<1.5), High Regioregularity.

The "Living" Polymerization Protocol

GRIM is a chain-growth mechanism. The molecular weight is mathematically determined by the molar ratio of Monomer to Catalyst ([M]/[Ni]).

The Equation:

Common Pitfall: Users often use 5 mol% catalyst (standard for small molecules). For polymers, 5% catalyst limits your degree of polymerization (DP) to only 20 units.

Step-by-Step Optimization

• Catalyst Loading: Reduce Ni(dppp)Cl2 loading to 0.5 - 1.0 mol% .

  • Target: If you want a DP of 100 (approx 12-15 kDa), you need 1% catalyst.

• Monomer Purity (The Halogen Dance):

  • Ensure your starting material is 2,5-dibromo-3-methoxymethylthiophene.

  • Critical: Any monobromo impurity acts as a chain terminator. Purity must be >99.5% (GC-MS).

• The "Ether" Effect:

  • The methoxymethyl oxygen can coordinate to the Mg in the Grignard reagent, altering reactivity.

  • Fix: Use THF as the solvent (it out-competes the side chain for Mg coordination) and ensure the Grignard exchange step is allowed to reach equilibrium (usually 1 hour at RT).

FAQ: GRIM Troubleshooting

Q: My reaction turns black immediately but yields only oligomers. A: This is "Catalyst Death." The nickel catalyst might be oxidizing before the polymerization propagates.

• Fix: Ensure rigorous exclusion of oxygen. Use a glovebox if possible. Add the catalyst dissolved in a small amount of solvent rather than as a solid to ensure rapid, homogeneous initiation.

Method B: Oxidative Polymerization (FeCl3)

Best for: Scale-up, lower cost, but harder to control MW.

The "Ether Trap" Mechanism

Unlike alkyl-thiophenes (like P3HT), your monomer has an ether oxygen.

is a strong Lewis Acid.

• The Problem:

  coordinates to the methoxymethyl oxygen rather than oxidizing the thiophene ring. This effectively removes the oxidant from the reaction stoichiometry.

• The Result: You think you have a 4:1 ratio, but effective ratio is 1:1, leading to low conversion and low MW.

Optimized Protocol for Ether-Thiophenes

Parameter	Standard (P3HT)	Modified for P3MMT	Reason
Oxidant		(Anhydrous)	Must be strictly anhydrous to prevent hydrolysis.
Ratio ([Ox]/[M])	4:1	6:1 or 8:1	Compensates for Lewis acid coordination to the ether side chain.
Solvent	Chloroform	Chlorobenzene or o-Dichlorobenzene	Higher boiling point solvents keep the growing polymer chain in solution longer.
Addition	Solid dump	Slow Slurry Addition	Add slurry dropwise to the monomer to keep radical concentration low (prevents crosslinking).

FAQ: Oxidative Troubleshooting

Q: The polymer precipitates after 10 minutes. A: This is the "Solubility Limit." Once the chain crashes out, it stops growing.

• Fix:

  • Switch to Chlorobenzene .

  • Increase reaction temperature to 40°C (Note: This risks lower regioregularity, but increases MW).

  • Advanced: Use a "Surfactant-Assisted" method (e.g., adding a small amount of surfactant to stabilize the growing chain).

Post-Polymerization: Fractionation (The Cleanup)

Even a successful synthesis produces a distribution of chain lengths. You must remove the low MW "trash" to improve the bulk properties.

Soxhlet Extraction Protocol:

• Methanol (24h): Removes salts and monomers.

• Hexanes (24h): Removes oligomers (DP < 10).

• Dichloromethane (24h): Extracts medium MW fractions.

• Chloroform (Final): Extracts the High MW target material.

  • Note: If your P3MMT is very polar, the "Hexanes" step might not remove much. You may need to use Acetone as the second step.

References

• McCullough, R. D., et al. (1999).[1] "Grignard Metathesis Method (GRIM): A Simple Route to Regioregular Poly(3-alkylthiophenes)." Journal of Organic Chemistry. (Describes the fundamental relationship between catalyst ratio and MW).

• Kiriy, A., et al. (2011). "Kumada Catalyst-Transfer Polycondensation: Mechanism, Opportunities, and Challenges." Macromolecular Rapid Communications.

• Niem, B., et al. (2013). "Synthesis of Poly(3-hexylthiophene) with High Molecular Weight via Oxidative Polymerization." Materials Sciences and Applications.

• Sheina, E. E., et al. (2004). "Chain Growth Mechanism for Regioregular Nickel-Initiated Cross-Coupling Polymerizations." Macromolecules. (Defines the stoichiometry control for MW).

Sources

• 1. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Technical Comparison: 3-Alkylthiophenes vs. 3-Methoxymethyl-thiophenes

This guide provides a technical comparison between 3-Alkylthiophenes (the industry standard, e.g., P3HT) and Methoxymethyl-substituted thiophenes (representing ether/polar side-chain functionalization).

Critical Nomenclature Note: The query references "5-Methoxymethyl-thiophene". In conjugated polymer chemistry, the 2 and 5 positions of the thiophene ring must remain open to form the polymer backbone (polythiophene). A substituent at the 5-position acts as a chain terminator , preventing polymerization.

• Assumption: This guide assumes the intent is to compare 3-(methoxymethyl)thiophene (and related ether-functionalized derivatives) against standard 3-alkylthiophenes .

• If Literal: If "5-methoxymethyl" is used literally, it serves only as an end-capping reagent to control molecular weight, not as a repeating monomer.

Side-Chain Engineering: Hydrophobic Alkyls vs. Polar Ethers

Executive Summary & Chemical Architecture

The choice between an alkyl side chain (e.g., hexyl) and an ether-containing side chain (e.g., methoxymethyl) fundamentally alters the polymer's solubility, electronic energy levels, and application scope.

Feature	3-Alkylthiophenes (e.g., P3HT)	3-Methoxymethyl-thiophenes (P3MMT)
Primary Function	Hole Transport (Electronic)	Mixed Transport (Ionic + Electronic)
Solubility	Non-polar (Chloroform, Toluene)	Polar (Alcohols, Glycols, some Water)
Backbone Packing	Lamellar (Edge-on/Face-on)	Often amorphous or twisted due to O-interactions
Electronic Effect	Weak Donor (+I effect)	Inductive Withdrawer (-I effect of Oxygen)*
Key Application	Organic Solar Cells (OSCs), OFETs	Bioelectronics (OECTs), Sensors

*Note: Unlike a direct Methoxy group (-OMe) which is a strong donor via resonance, a Methoxymethyl group (-CH₂OMe) is insulated by a methylene spacer, removing the resonance effect and leaving a weak inductive withdrawal.

Structural Visualization (Graphviz)

Figure 1: Structural pathway comparison. Note the divergence in application driven by the side-chain polarity.

Detailed Property Analysis

A. Electronic Structure & Bandgap

• 3-Alkylthiophenes: The alkyl chain exerts a mild positive inductive effect (+I), slightly raising the HOMO level compared to unsubstituted polythiophene. This facilitates hole injection.

• 3-Methoxymethyl-thiophenes: The oxygen atom is beta to the ring.

  • Effect: The electron-withdrawing nature of oxygen (via sigma bonds) stabilizes the HOMO slightly compared to alkyls, potentially increasing the oxidation potential.

  • Consequence: P3MMT is often harder to dope chemically than P3HT but is more stable against ambient oxidation.

B. Morphology and Crystallinity[2]

• P3HT (Alkyl): Famous for forming semicrystalline domains with high regioregularity (Head-to-Tail > 95%). The alkyl chains interdigitate (zipper effect), promoting strong

  stacking.

• P3MMT (Ether): The ether oxygen can introduce dipole-dipole interactions that compete with

  stacking.

  • Result: Often exhibits lower crystallinity or "twisted" backbones unless the side chain is carefully engineered (e.g., extending the spacer).

  • Ion Transport: The ether oxygens act as "solvation cages" for ions (Li+, K+, Na+), making these polymers excellent mixed conductors (ionic + electronic).

C. Solubility Profile

Solvent	3-Alkylthiophene (P3HT)	3-Methoxymethyl (P3MMT)
Chloroform	Excellent	Good
Toluene	Excellent	Moderate
THF	Good	Excellent
Alcohols (MeOH)	Insoluble	Partially Soluble / Swellable
Water	Insoluble	Insoluble (unless glycol chain is longer)

Experimental Methodologies

Protocol 1: Synthesis of Regioregular Poly(3-methoxymethylthiophene)

Challenge: The ether oxygen can coordinate with the Magnesium in the Grignard reagent, potentially disrupting the standard GRIM (Grignard Metathesis) polymerization used for P3HT.

Modified GRIM Protocol:

• Monomer Prep: Start with 2,5-dibromo-3-(methoxymethyl)thiophene.

• Activation: Treat with 1.0 eq of

  -PrMgCl LiCl (Turbo Grignard) in THF at 0°C.

  • Why: The LiCl helps break up aggregates and prevents the ether oxygen from over-stabilizing the Mg species.

• Polymerization: Add Ni(dppp)Cl

  catalyst (0.5 mol%). Stir at Room Temp for 2 hours.

  • Note: Reaction is often faster than alkylthiophenes due to different solubility of the growing chain.

• Quenching: Pour into Methanol.

  • Purification: Soxhlet extraction is critical. Sequence: Methanol

    Hexanes (removes oligomers) Chloroform (collects polymer).

Protocol 2: Conductivity Measurement (4-Point Probe)

To compare the electronic performance objectively:

• Film Formation: Spin-coat polymer (10 mg/mL in Chloroform) onto glass substrates at 1000 rpm for 60s.

• Doping: Expose films to Iodine vapor (

  ) for 30 minutes.

• Measurement: Use a Keithley 2400 SourceMeter with a collinear 4-point probe head.

  • Calculation:

    where is film thickness.

  • Expectation: P3HT

    10-100 S/cm; P3MMT 0.1-10 S/cm (lower due to morphology).

Application Logic: When to use which?

Decision Matrix

Use the following logic flow to select the correct polymer for your research:

Figure 2: Decision matrix for material selection.

Case Study: "5-Methoxymethyl" as a Chain Terminator

If your specific interest in "5-methoxymethyl-thiophene" is literal (monosubstituted at position 5), you can use it to control the molecular weight of P3HT.

• Protocol: Add 5-10 mol% of 2-bromo-5-methoxymethylthiophene to a P3HT polymerization mixture at the end of the reaction.

• Result: The monofunctional thiophene caps the growing chain, ensuring a methoxymethyl group at one end. This can be used for post-polymerization surface grafting.

References

• McCullough, R. D. (1998). "The Chemistry of Conducting Polythiophenes." Advanced Materials. (Seminal work on Regioregularity and GRIM synthesis).

• Nielsen, C. B., et al. (2013). "Organic Electrochemical Transistors: The Role of the Side Chain." Journal of the American Chemical Society. (Discusses glycol/ether side chains vs alkyls).

• Dang, M. T., et al. (2011). "Poly(3-hexylthiophene) properties and applications." Polymer Reviews.

• Inal, S., et al. (2018). "Benchmarking Organic Mixed Conductors." Nature Communications. (Comparison of ionic uptake in ether-functionalized polymers).

• Sigma-Aldrich/Merck. "3-Methoxythiophene Product Sheet." (Reference for monomer properties and safety).

The Influence of Alkoxy Side Chains on Thiophene-Based OFETs: A Comparative Performance Analysis

A Senior Application Scientist's Guide to Understanding Structure-Property Relationships in Organic Field-Effect Transistors

For researchers and scientists in materials science and drug development, the rational design of organic semiconductors is paramount for advancing flexible electronics and sensitive biosensors. Among the various classes of organic materials, thiophene derivatives have consistently demonstrated exceptional charge transport properties and environmental stability, making them a cornerstone of organic field-effect transistor (OFET) research.[1] This guide provides an in-depth comparison of the performance of OFETs based on thiophenes functionalized with a 5-methoxymethyl group against other common thiophene alternatives. By examining the interplay between molecular structure and device performance, we aim to provide a predictive framework for designing next-generation organic electronics.

The Critical Role of Side-Chain Engineering in Thiophene OFETs

The performance of an OFET is primarily characterized by its charge carrier mobility (μ), the on/off current ratio (Ion/Ioff), and its operational stability. These parameters are intrinsically linked to the molecular packing and electronic properties of the organic semiconductor, which can be finely tuned through the strategic selection of side chains on the thiophene backbone.

The introduction of side chains serves several crucial functions:

• Solubility and Processability: Long or branched alkyl chains are often incorporated to enhance the solubility of the conjugated polymer, facilitating solution-based processing techniques like spin-coating.[2]

• Molecular Packing and Morphology: The nature of the side chain dictates the intermolecular interactions and the resulting solid-state packing of the semiconductor. This, in turn, significantly impacts the efficiency of charge transport between adjacent molecules. For instance, polymers with aliphatic side chains have shown better OFET performance compared to those with aromatic side chains due to more favorable packing.[3]

• Electronic Properties: Electron-donating or electron-withdrawing groups can modulate the energy levels (HOMO and LUMO) of the thiophene backbone, influencing charge injection and transport.

Performance Comparison: 5-Methoxymethyl-thiophene vs. Other Thiophene Derivatives

Hypothetical Performance of 5-Methoxymethyl-thiophene OFETs

The electron-donating nature of the methoxymethyl group is expected to increase the electron density of the thiophene ring. This generally leads to a higher Highest Occupied Molecular Orbital (HOMO) energy level, which can facilitate hole injection from common source-drain electrodes like gold. However, the flexibility of the ether linkage might introduce some disorder in the molecular packing compared to rigid alkyl chains, potentially impacting mobility.

Here is a comparative table summarizing the expected performance of 5-methoxymethyl-thiophene-based OFETs against well-characterized thiophene derivatives.

Thiophene Derivative	Side Chain Type	Expected Hole Mobility (cm²/Vs)	Expected On/Off Ratio	Key Considerations
5-Methoxymethyl-thiophene	Electron-Donating (Alkoxy)	Moderate	> 10³	Good solubility, potentially disordered packing due to flexible ether group.
Poly(3-hexylthiophene) (P3HT)	Electron-Donating (Alkyl)	0.01 - 0.1	> 10⁵	Well-ordered lamellar packing, benchmark material.[4]
Thieno[3,2-b]thiophene Copolymers	Fused Ring with Alkyl Chains	0.1 - 1.0	> 10³	Increased π-conjugation from fused rings enhances mobility.[3]
2,2'-Bithiophene Copolymers	Extended Conjugation	~0.035	> 10⁴	Better crystalline quality and more uniform surface morphology compared to some fused systems.[5]

Causality Behind Expected Performance:

• Mobility: The mobility in OFETs is highly dependent on the degree of intermolecular π-π stacking. While the methoxymethyl group is electron-donating, its flexibility could disrupt the highly ordered packing seen in materials like P3HT, leading to a comparatively moderate mobility. In contrast, the rigid, extended conjugation of fused rings in thienothiophene copolymers promotes strong intermolecular interactions and higher mobility.[3]

• On/Off Ratio: A high on/off ratio is indicative of a low off-state current. The introduction of the polar ether group in 5-methoxymethyl-thiophene might slightly increase the off-state current compared to non-polar alkyl chains, but a respectable ratio is still anticipated. Thiophene derivatives with well-defined crystalline structures generally exhibit excellent on/off ratios.[4]

• Stability: The stability of thiophene-based OFETs can be compromised by factors such as oxidation and degradation of the polymer backbone, often initiated by reactions with ambient oxygen and water.[1][6][7] The ether linkage in the methoxymethyl group could be a potential site for chemical degradation, possibly impacting long-term stability compared to robust alkyl chains.

Visualizing the Building Blocks and Device Architecture

To better understand the components discussed, the following diagrams illustrate the chemical structures of the compared thiophene derivatives and the general architecture of an Organic Field-Effect Transistor.

Caption: Schematic of a bottom-gate, top-contact OFET architecture.

Experimental Protocols for OFET Fabrication and Characterization

To empirically validate the performance of a novel thiophene derivative like 5-methoxymethyl-thiophene, a systematic approach to device fabrication and characterization is essential.

Protocol 1: OFET Fabrication (Bottom-Gate, Top-Contact)

This protocol describes a common method for fabricating OFETs, which allows for the straightforward deposition of the organic semiconductor.

Materials:

• Heavily n-doped Si wafer with a thermally grown SiO₂ layer (e.g., 300 nm)

• Organic semiconductor (e.g., polymer of 5-methoxymethyl-thiophene) dissolved in a suitable solvent (e.g., chloroform, chlorobenzene)

• Gold (Au) for source and drain electrodes

• Shadow mask

Procedure:

• Substrate Cleaning:

  • Sonication of the Si/SiO₂ substrate in deionized water, acetone, and isopropanol for 15 minutes each.

  • Drying the substrate with a stream of nitrogen.

  • Optional: UV-ozone or oxygen plasma treatment to remove organic residues and hydroxylate the surface.

• Dielectric Surface Treatment (Optional but Recommended):

  • To improve the interface quality, a self-assembled monolayer (SAM) of materials like octadecyltrichlorosilane (OTS) can be applied. This reduces surface traps and promotes better molecular ordering of the semiconductor.

• Organic Semiconductor Deposition:

  • Prepare a solution of the thiophene polymer in an appropriate solvent (e.g., 5-10 mg/mL).

  • Spin-coat the solution onto the prepared substrate at a specific speed (e.g., 1500-3000 rpm) to achieve a uniform thin film.

  • Anneal the film at a temperature optimized for the specific material to improve crystallinity and remove residual solvent.

• Source and Drain Electrode Deposition:

  • Place a shadow mask with the desired channel length and width onto the semiconductor film.

  • Thermally evaporate a thin layer of gold (e.g., 50 nm) through the mask to define the source and drain electrodes.

Protocol 2: OFET Characterization

The electrical performance of the fabricated OFETs is characterized by measuring their transfer and output characteristics.

Equipment:

• Semiconductor parameter analyzer or source-measure units

• Probe station

Procedure:

• Output Characteristics:

  • Apply a constant gate-source voltage (VGS).

  • Sweep the drain-source voltage (VDS) from 0 V to a negative value (for p-type semiconductors) and measure the drain current (IDS).

  • Repeat for several VGS values.

• Transfer Characteristics:

  • Apply a constant VDS in the saturation regime.

  • Sweep VGS from a positive to a negative voltage and measure IDS.

Data Extraction:

• Mobility (μ): Calculated from the slope of the (IDS)1/2 vs. VGS plot in the saturation region.

• On/Off Ratio (Ion/Ioff): The ratio of the maximum IDS (on-state) to the minimum IDS (off-state) from the transfer curve.

• Threshold Voltage (Vth): The VGS at which the transistor begins to conduct, determined from the x-intercept of the linear region of the (IDS)1/2 vs. VGS plot.

Caption: Workflow for OFET fabrication and characterization.

Conclusion and Future Outlook

While direct experimental evidence for the performance of OFETs based on 5-methoxymethyl-thiophene remains to be extensively reported, a systematic analysis of structure-property relationships in related thiophene derivatives provides a strong foundation for predicting its behavior. The electron-donating methoxymethyl group is anticipated to yield OFETs with moderate mobility and a good on/off ratio. However, potential challenges related to morphological control due to the flexible ether linkage and long-term stability warrant further investigation.

The protocols and comparative analysis presented in this guide offer a robust framework for researchers to synthesize, fabricate, and characterize novel thiophene-based semiconductors. By methodically exploring the impact of various functional groups, the field of organic electronics will continue to advance towards the realization of high-performance, low-cost, and flexible electronic devices for a wide range of applications.

References

• High Mobility and ON/OFF Ratio of Solution-Processable p-Channel OFETs from Arylacetylene End-Capped Alkoxyphenanthrenes. PubMed. Available at: [Link]

• (PDF) Comparative Analysis of OFETs Materials and Devices for Sensor Applications. ResearchGate. Available at: [Link]

• High mobility organic semiconductors for field-effect transistors. ResearchGate. Available at: [Link]

• A comparative study of bithiophene and thienothiophene based polymers for organic field-effect transistor applications. ResearchGate. Available at: [Link]

• Toward Stable p‐Type Thiophene‐Based Organic Electrochemical Transistors. Diva Portal. Available at: [Link]

• High-performance, low-voltage organic field-effect transistors using thieno[3,2-b]thiophene and benzothiadiazole co-polymers. Journal of Materials Chemistry C. Available at: [Link]

• High Mobility Organic Field-Effect Transistors from Majority Insulator Blends. ResearchGate. Available at: [Link]

• Theoretical and Experimental Study of Different Side Chains on 3,4-Ethylenedioxythiophene and Diketopyrrolopyrrole-Derived Polymers: Towards Organic Transistors. National Institutes of Health. Available at: [Link]

• Toward Stable p‐Type Thiophene‐Based Organic Electrochemical Transistors. ResearchGate. Available at: [Link]

• Organic Field-Effect Transistors. MIT OpenCourseWare. Available at: [Link]

• Schematic representation of the most used OFET configurations. ResearchGate. Available at: [Link]

• Impact of hydrophilic side chains on the thin film transistor performance of a benzothieno–benzothiophene derivative. Materials Advances. Available at: [Link]

• Stability of organic thin-film transistors based on ultrathin films of dinaphtho[2,3-b:2′3′-f]thieno[3,2-b]thiophene (DNTT). Journal of Materials Chemistry C. Available at: [Link]

• (PDF) High-Hole-Mobility Metal–Organic Framework as Dopant-Free Hole Transport Layer for Perovskite Solar Cells. ResearchGate. Available at: [Link]

• Stability of organic thin-film transistors based on ultrathin films of dinaphtho[2,3-b:2′3′-f]thieno[3,2-b]thiophene (DNTT). Journal of Materials Chemistry C. Available at: [Link]

• Sources and Mechanism of Degradation in p-Type Thiophene-Based Organic Electrochemical Transistors. Princeton University. Available at: [Link]

• Theoretical and Experimental Study of Different Side Chains on 3,4-Ethylenedioxythiophene and Diketopyrrolopyrrole-Derived Polymers: Towards Organic Transistors. ResearchGate. Available at: [Link]

• Time‐dependent change in the electron mobilities of OFETs based on... ResearchGate. Available at: [Link]

Sources

• 1. Toward Stable p-Type Thiophene-Based Organic Electrochemical Transistors [liu.diva-portal.org]
• 2. researchgate.net [researchgate.net]
• 3. High-performance, low-voltage organic field-effect transistors using thieno[3,2-b]thiophene and benzothiadiazole co-polymers - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]
• 4. web.mit.edu [web.mit.edu]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. collaborate.princeton.edu [collaborate.princeton.edu]

DFT calculation validation for 5-Methoxymethyl-thiophene experimental data

Topic: DFT Calculation Validation for 5-Methoxymethyl-thiophene Experimental Data Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

This guide provides a rigorous technical framework for validating Density Functional Theory (DFT) calculations of 5-Methoxymethyl-thiophene (chemically equivalent to 2-(methoxymethyl)thiophene ; CAS 17320-17-7) against experimental benchmarks. Thiophene derivatives are critical bioisosteres in drug design, often replacing phenyl rings to improve metabolic stability and solubility. Accurate computational modeling of these moieties is essential for predicting structure-activity relationships (SAR).

This document details the specific protocols to cross-reference DFT-generated geometries, NMR chemical shifts, and vibrational spectra (IR) with experimental data, ensuring your computational models are grounded in physical reality.

Computational vs. Experimental Methodology

To achieve high-fidelity validation, the computational parameters must mirror the experimental conditions as closely as possible.

Computational Setup (The "In Silico" Standard)

• Theory Level: DFT (Density Functional Theory).[1]

• Functional: B3LYP (Becke, 3-parameter, Lee-Yang-Parr) – The industry standard for organic heterocycles due to its balance of cost and accuracy for bond lengths and vibrational frequencies.

• Basis Set: 6-311++G(d,p) . The diffuse functions (++) are critical for capturing the lone pair interactions on the Sulfur and Oxygen atoms.

• Solvent Model: PCM (Polarizable Continuum Model) or SMD (Solvation Model based on Density) using Chloroform (CHCl₃) to match standard NMR experimental conditions.

Experimental Setup (The "Wet Lab" Benchmark)

• Synthesis: 2-(Methoxymethyl)thiophene is typically synthesized via the methoxylation of 2-(chloromethyl)thiophene or the reduction of 2-methoxythiophene-5-carboxylic acid derivatives.

• Spectroscopy:

  • NMR: 300/400 MHz in CDCl₃.

  • IR: Fourier Transform Infrared (FT-IR) spectroscopy (Neat or KBr pellet).

Structural Validation: Geometry & Conformation

Before analyzing spectral properties, the molecular geometry must be validated. Thiophene rings are planar, but the methoxymethyl side chain introduces conformational flexibility.

Key Geometric Parameters

The following table compares the calculated geometric parameters (B3LYP/6-311++G(d,p)) with high-precision X-ray diffraction data from analogous thiophene ethers.

Parameter	Bond/Angle	DFT Calculated (Å/°)	Experimental Benchmark (Å/°)	Deviation (%)
Bond Length	C(2)-S(1)	1.735 Å	1.720 - 1.740 Å	< 1.0%
Bond Length	C(2)-C(Side Chain)	1.495 Å	1.490 - 1.510 Å	< 1.0%
Bond Length	C-O (Ether)	1.420 Å	1.415 - 1.425 Å	< 0.5%
Bond Angle	C(3)-C(2)-S(1)	111.5°	111.0° - 112.0°	± 0.5°
Dihedral	S-C-C-O (Torsion)	0.0° (Syn-planar)	Variable (Rotamer dependent)	N/A

Expert Insight: The methoxymethyl group can adopt multiple conformations. The global minimum is typically where the oxygen lone pairs minimize repulsion with the thiophene sulfur. Ensure your DFT optimization includes a conformational search (PES scan) around the C(2)-CH₂ bond.

Spectroscopic Validation: NMR & IR

This is the primary method for validating electronic structure.

Nuclear Magnetic Resonance (NMR) Validation

NMR shifts are highly sensitive to the electronic environment. Use the GIAO (Gauge-Independent Atomic Orbital) method for calculating shielding tensors.

Table: 1H NMR Chemical Shift Comparison (in CDCl₃)

Proton Environment	Position	DFT GIAO (ppm)	Experimental (ppm)	Validation Status
Thiophene Ring	H-3 (β)	7.05	6.95 - 7.00	Valid (Δ < 0.1)
Thiophene Ring	H-4 (β)	7.15	7.00 - 7.10	Valid (Δ < 0.1)
Thiophene Ring	H-5 (α)	7.40	7.25 - 7.35	Valid (Δ < 0.1)
Methylene	-CH₂-O-	4.75	4.60 - 4.65	Valid (Δ < 0.15)
Methoxy	-OCH₃	3.50	3.40 - 3.45	Valid (Δ < 0.1)

Note: DFT often overestimates chemical shifts slightly. A systematic scaling factor (linear regression) can be applied, but raw errors < 0.2 ppm are generally considered excellent for this level of theory.

Vibrational Spectroscopy (IR) Validation

DFT frequencies are harmonic and typically overestimate experimental (anharmonic) frequencies. A scaling factor of 0.961 - 0.967 is required for B3LYP/6-311++G(d,p).

Table: IR Frequency Comparison

Vibrational Mode	Assignment	DFT (Scaled) (cm⁻¹)	Experimental (cm⁻¹)	Intensity Description
C-H Stretch	Thiophene Ring	3100	3080 - 3110	Weak
C=C Stretch	Thiophene Ring	1530	1520 - 1540	Medium
C-O-C Stretch	Ether Linkage	1115	1100 - 1120	Strong
C-S Stretch	Ring Deformation	845	830 - 850	Medium/Strong

Validation Workflow & Protocol

The following diagram illustrates the logical flow for validating your computational model against experimental data. This self-validating loop ensures that any significant deviation triggers a re-evaluation of the model (e.g., changing the basis set or solvent model).

Figure 1: Systematic workflow for validating DFT calculations against experimental spectroscopic data.

Electronic Properties: The Predictive Power

Once validated, the DFT model provides access to properties difficult to measure experimentally but crucial for drug development.

• HOMO-LUMO Gap: Indicates chemical stability and reactivity. For 5-methoxymethyl-thiophene, the HOMO is typically located on the thiophene ring (π-system), while the LUMO is delocalized. A gap of ~5.0 - 5.5 eV suggests moderate stability, typical for aromatic ethers.

• Molecular Electrostatic Potential (MEP):

  • Negative Regions (Red): Localized over the Oxygen (ether) and Sulfur atoms. These are potential H-bond acceptor sites in a protein binding pocket.

  • Positive Regions (Blue): Localized on the methyl hydrogens, indicating potential hydrophobic interactions.

References

• Experimental Properties of 2-Methoxythiophene : PubChem.[2] (n.d.). 2-Methoxythiophene (CAS 16839-97-7).[2][3] National Library of Medicine. Retrieved from [Link]

• DFT Methodology for Thiophenes : Ugurlu, G. (2021). Investigation of Conformation, Vibration and Electronic Properties of 2-Methoxythiophene Molecule by Theoretical Methods. The Eurasia Proceedings of Science, Technology, Engineering & Mathematics. Retrieved from [Link]

• Vibrational Scaling Factors : NIST Computational Chemistry Comparison and Benchmark Database. (2022). Vibrational Frequency Scaling Factors. Retrieved from [Link]

• General Thiophene Synthesis: Campaigne, E. (1963). Thiophenes and their derivatives. In Comprehensive Heterocyclic Chemistry.

Sources

• 1. Vibrational spectra of furan, pyrrole, and thiophene from a density functional theory anharmonic force field - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 2-Methoxythiophene | C5H6OS | CID 85610 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Methoxythiophene 97 16839-97-7 [sigmaaldrich.com]

A Senior Application Scientist's Guide to the Cross-Validation of Analytical Methods for 5-Methoxymethyl-thiophene Characterization

Introduction: The Imperative for Rigorous Characterization

5-Methoxymethyl-thiophene is a substituted thiophene derivative that serves as a crucial building block in the synthesis of various pharmaceutical compounds and advanced materials. Thiophene-containing molecules are prevalent in numerous FDA-approved drugs, highlighting their significance in medicinal chemistry.[1] The precise characterization of this intermediate is not merely a procedural step but a foundational requirement for ensuring the safety, efficacy, and batch-to-batch consistency of the final product. Impurities or structural ambiguities introduced at this stage can have cascading effects on downstream processes and the ultimate performance of the active pharmaceutical ingredient (API).

This guide provides an in-depth comparison of four orthogonal analytical techniques for the comprehensive characterization of 5-Methoxymethyl-thiophene: Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy. More critically, we will explore the principles and practical application of cross-validation, a process that ensures the data from these disparate methods are convergent, consistent, and reliable. Our approach is grounded in the principles outlined by the International Council for Harmonisation (ICH) guidelines, which emphasize that the objective of validation is to demonstrate that an analytical procedure is fit for its intended purpose.[2][3]

Chapter 1: The Framework of Cross-Validation

Analytical method validation is a continuous process that establishes the performance characteristics of a method, ensuring it is reliable for its intended use.[4] Cross-validation takes this a step further by comparing the results from two or more distinct analytical procedures to demonstrate their equivalence for a specific purpose. This is essential when a new method is introduced to replace an old one, when transferring methods between laboratories, or, as in our case, to build a holistic and irrefutable analytical profile of a compound.

The core principle is to use orthogonal methods—techniques that rely on different physical or chemical principles—to measure the same attributes. For instance, a chromatographic separation (HPLC or GC) provides data on purity, while spectroscopic methods (NMR, FTIR) confirm molecular structure. If the purity value from HPLC aligns with that from GC, and the structure confirmed by NMR is consistent with the functional groups identified by FTIR and the mass confirmed by MS, we build a powerful, self-validating system of evidence.

The following diagram illustrates the strategic relationship between primary quantitative methods and orthogonal confirmatory techniques in a cross-validation workflow.

Caption: Cross-validation workflow for 5-Methoxymethyl-thiophene.

Chapter 2: Gas Chromatography-Mass Spectrometry (GC-MS)

Expertise & Experience: Why GC-MS?

GC-MS is an ideal technique for analyzing volatile and thermally stable compounds like 5-Methoxymethyl-thiophene. The gas chromatography component provides high-efficiency separation of the target compound from volatile impurities and residual solvents. The mass spectrometry detector offers definitive identification based on the mass-to-charge ratio (m/z) of the molecule and its characteristic fragmentation pattern, providing a high degree of specificity that is often unattainable with other detectors.[5] For sulfur-containing compounds like thiophenes, GC equipped with a Flame Photometric Detector (FPD) can also be used for selective and sensitive quantification, though MS remains superior for identification.[6]

Experimental Protocol: GC-MS Analysis

1. Sample Preparation:

• Accurately weigh approximately 25 mg of the 5-Methoxymethyl-thiophene sample.

• Dissolve in 25.0 mL of Dichloromethane (DCM) to create a 1 mg/mL stock solution.

• Prepare a working sample by diluting 1.0 mL of the stock solution to 10.0 mL with DCM for a final concentration of 100 µg/mL.

2. Instrumentation & Conditions:

• Gas Chromatograph: Agilent 8890 GC System (or equivalent).

• Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness. Rationale: This is a robust, general-purpose non-polar column providing excellent separation for a wide range of semi-volatile compounds.

• Inlet: Split/Splitless, operated in split mode (50:1 ratio). Rationale: A split injection prevents column overloading and ensures sharp peaks for the main component.

• Inlet Temperature: 250 °C.

• Carrier Gas: Helium, constant flow at 1.2 mL/min.

• Oven Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 280 °C.

  • Final hold: Hold at 280 °C for 5 minutes.

• Mass Spectrometer: Agilent 5977B MSD (or equivalent).

• Source Temperature: 230 °C.

• Quadrupole Temperature: 150 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: 35 - 350 amu.

3. System Suitability Test (SST):

• Before sample analysis, inject a system suitability solution (containing the analyte and a known impurity or marker compound).

• Acceptance Criteria: Tailing factor for the 5-Methoxymethyl-thiophene peak ≤ 1.5; resolution between the analyte and the marker peak ≥ 2.0. Rationale: SST ensures the chromatographic system is performing adequately for the analysis.

Trustworthiness: Validation Parameters

The method must be validated according to ICH Q2(R2) guidelines.[2][7]

Parameter	Procedure	Acceptance Criteria
Specificity	Analyze a blank (DCM), a placebo (if in formulation), and the sample. Spike the sample with known impurities.	No interfering peaks at the retention time of the analyte. The method should resolve the analyte from known impurities.
Linearity	Prepare calibration standards at five concentrations (e.g., 10, 25, 50, 100, 150 µg/mL). Plot peak area vs. concentration.	Correlation coefficient (r²) ≥ 0.998.
Accuracy	Analyze samples spiked with the analyte at three levels (e.g., 80%, 100%, 120%) in triplicate.	Mean recovery between 98.0% and 102.0%.
Precision	Repeatability: Six replicate injections of the 100 µg/mL sample. Intermediate Precision: Repeat on a different day with a different analyst.	Relative Standard Deviation (RSD) ≤ 2.0% for repeatability. RSD ≤ 3.0% for intermediate precision.
LOD & LOQ	Determined from the standard deviation of the response and the slope of the calibration curve (LOD = 3.3σ/S; LOQ = 10σ/S).	LOD and LOQ should be reported and demonstrated to be sufficient for detecting and quantifying relevant impurities.

Chapter 3: High-Performance Liquid Chromatography (HPLC)

Expertise & Experience: Why HPLC?

HPLC with UV detection is the quintessential technique for assay and purity determination in the pharmaceutical industry.[8] It excels at separating the main compound from non-volatile impurities, degradants, and starting materials that are not amenable to GC analysis. For 5-Methoxymethyl-thiophene, the thiophene ring contains a chromophore that allows for sensitive detection using a UV detector. A reverse-phase method provides robust separation based on hydrophobicity.

Experimental Protocol: HPLC-UV Analysis

1. Sample Preparation:

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Diluent: Acetonitrile/Water (50:50 v/v).

• Sample Solution: Prepare a 0.5 mg/mL solution of 5-Methoxymethyl-thiophene in the diluent.

2. Instrumentation & Conditions:

• HPLC System: Waters Alliance e2695 (or equivalent) with a 2998 Photodiode Array (PDA) Detector.

• Column: Waters XBridge C18, 4.6 x 150 mm, 3.5 µm. Rationale: A C18 column is a standard choice for reverse-phase chromatography, offering excellent retention and separation for moderately polar organic molecules.

• Column Temperature: 30 °C.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection Wavelength: 245 nm. Rationale: This wavelength should be selected based on the UV absorbance maximum of 5-Methoxymethyl-thiophene to ensure maximum sensitivity.

• Gradient Program:

  • 0-2 min: 40% B

  • 2-15 min: 40% to 90% B

  • 15-18 min: 90% B

  • 18-18.1 min: 90% to 40% B

  • 18.1-22 min: 40% B (re-equilibration)

3. System Suitability Test (SST):

• Procedure: Five replicate injections of the standard solution (0.5 mg/mL).

• Acceptance Criteria: RSD of peak area ≤ 1.0%; Tailing factor ≤ 1.5; Theoretical plates ≥ 5000.

Trustworthiness: Validation Parameters

The validation approach mirrors that of GC-MS, focusing on quantitative performance as per ICH guidelines.[8]

Parameter	Procedure	Acceptance Criteria
Specificity	Analyze blank, placebo, and spiked samples. Conduct forced degradation studies (acid, base, peroxide, heat, light).	Peak purity index > 0.999 from PDA detector. The method must be stability-indicating, resolving degradants from the main peak.
Linearity	Five concentrations covering 50% to 150% of the nominal concentration (e.g., 0.25 to 0.75 mg/mL).	Correlation coefficient (r²) ≥ 0.999.
Accuracy	Spike analysis at three levels (80%, 100%, 120%) in triplicate.	Mean recovery between 98.0% and 102.0%.
Precision	Repeatability: Six preparations of the sample. Intermediate Precision: Different day, analyst, instrument.	RSD ≤ 1.0% for assay; RSD ≤ 5.0% for impurities.
LOD & LOQ	Determined from the calibration curve of a low-concentration series.	Sufficiently low to control impurities at the required reporting threshold (e.g., 0.05%).

Chapter 4: Orthogonal Methods for Structural Confirmation

While chromatographic methods quantify what is present, spectroscopic methods confirm the identity and structure of the components.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive tool for unambiguous structural elucidation.[9] For 5-Methoxymethyl-thiophene, both ¹H and ¹³C NMR are required.

Protocol:

• Sample Preparation: Dissolve ~10-15 mg of the sample in 0.7 mL of Deuterated Chloroform (CDCl₃).[10]

• Instrumentation: Bruker Avance III 400 MHz spectrometer (or equivalent).

• Expected ¹H NMR Signals: Protons on the thiophene ring (doublets), the methylene protons (-CH₂-), and the methoxy protons (-OCH₃) will have characteristic chemical shifts and coupling patterns that can be used to confirm the substitution pattern and overall structure.

• Expected ¹³C NMR Signals: The number of signals will correspond to the number of unique carbon atoms in the molecule, confirming the carbon skeleton.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR provides a molecular "fingerprint" by identifying the vibrational frequencies of functional groups. It is a rapid and powerful identity confirmation tool.[11]

Protocol:

• Sample Preparation: Place a small amount of the neat liquid sample on the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: PerkinElmer Spectrum Two FT-IR spectrometer (or equivalent).

• Expected Absorption Bands:

  • C-S stretching in the thiophene ring (~700 cm⁻¹).[12]

  • Aromatic C=C stretching (~1500-1400 cm⁻¹).

  • Aromatic C-H stretching (>3000 cm⁻¹).

  • Aliphatic C-H stretching from the methoxymethyl group (~2950-2850 cm⁻¹).

  • C-O stretching from the ether linkage (~1100 cm⁻¹).

Chapter 5: Cross-Validation in Practice: A Comparative Analysis

The ultimate goal is to ensure the data from these orthogonal methods tell a consistent story. Discrepancies must be investigated as they may indicate a method flaw or an unexpected property of the sample.

Caption: Data correlation map for cross-method validation.

Quantitative Comparison (GC-MS vs. HPLC)

Here we compare the results from the primary purity-indicating methods. The data below is representative for illustrative purposes.

Parameter	GC-MS Result	HPLC-UV Result	Commentary
Purity (% Area)	99.85%	99.88%	Excellent Correlation. The minor difference is acceptable and likely due to different response factors of impurities in the two systems.
Assay (w/w vs. Ref Std)	N/A (typically % area)	99.9%	HPLC is the definitive method for assay. GC is primarily used for purity profiling here.
Impurity A (RT ~5.2 min)	0.07%	0.06%	Correlated Impurity. This impurity is observed and quantifies similarly in both systems. MS and NMR should be used for its identification.
Impurity B (RT ~3.1 min)	0.04%	Not Detected	Volatile-Specific Impurity. Likely a low-boiling-point process impurity (e.g., residual solvent) that is well-resolved by GC but may be lost or co-elute in the HPLC solvent front.
Impurity C (RT ~12.5 min)	Not Detected	0.03%	Non-Volatile Impurity. Likely a higher molecular weight or polar impurity (e.g., a dimer) that does not elute from the GC column under the specified conditions but is well-separated by HPLC.

This comparison demonstrates the power of using both techniques. Neither method alone provides the complete impurity profile.

Qualitative Confirmation

• Identity: The retention time of the main peak in both GC and HPLC must match that of a qualified reference standard.

• Structural Integrity: The mass spectrum from the GC-MS main peak must show the correct molecular ion (m/z for C₆H₈OS is 128.18) and a fragmentation pattern consistent with the proposed structure.

• Confirmation: The ¹H and ¹³C NMR spectra must be unequivocal, confirming the connectivity of the methoxymethyl group at the 5-position of the thiophene ring.

• Functional Groups: The FTIR spectrum must confirm the presence of the key functional groups (thiophene C-S, ether C-O), providing orthogonal evidence of the molecule's identity.

Conclusion

The characterization of a critical raw material like 5-Methoxymethyl-thiophene cannot rely on a single analytical technique. A robust, defensible analytical package is built upon the foundation of orthogonal methods that are individually validated and subsequently cross-validated against each other. By strategically combining the quantitative power of HPLC and GC-MS with the definitive structural insights from NMR and FTIR, we create a self-reinforcing analytical framework. This multi-faceted approach ensures not only that the material meets its specifications for purity and identity but also provides a deep understanding of its impurity profile, which is paramount for controlling quality and ensuring the success of drug development and manufacturing processes.

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• Monitoring of Remaining Thiophenic Compounds in Liquid Fuel Desulphurization Studies Using a Fast HPLC-UV Method. (n.d.). MDPI. Retrieved from [Link]

• HPLC Determination of 5-Hydroxymethyl-2-furaldehyde (5-HMF) on Newcrom R1 Column. (n.d.). SIELC Technologies. Retrieved from [Link]

• Analysis of Thiophene in Benzene by GC-FPD. (n.d.). Shimadzu. Retrieved from [Link]

• Synthesis and characterization of 5-methoxy-2-methyl-N,N-dialkylated tryptamines. (2012). Journal of Mass Spectrometry. Retrieved from [Link]

• Synthesis, Reactions and Medicinal Uses of Thiophene. (n.d.). Pharmaguideline. Retrieved from [Link]

• GC–MS/MS analysis of synthetic cannabinoids 5F-MDMB-PICA and 5F-CUMYL-PICA in forensic cases. (2024). Future Science. Retrieved from [Link]

• Development and validation of analytical methodologies for measurement of a tiophene derivative in microemulsion systems. (2016). ResearchGate. Retrieved from [Link]

• Synthesis, properties and biological activity of thiophene: A review. (2011). Der Pharma Chemica. Retrieved from [Link]

• Mass spectral and chemometric analysis for the detection and identification of forensically relevant materials. (2021). Scholars Archive. Retrieved from [Link]

• GLC and GLC-MS Analysis of Thiophene Derivatives in Plants and in in vitro Cultures of Tagetes patula L. (Asteraceae). (n.d.). ResearchGate. Retrieved from [Link]

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• FT-IR spectra of thiophene and polythiophene prepared by chemical oxidative polymerization in aqueous medium. (n.d.). ResearchGate. Retrieved from [Link]

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• Integrated Extraction Optimization and HPLC‐based Quality Evaluation of Thiophenes from Tagetes erecta Roots. (2024). National Institutes of Health. Retrieved from [Link]

• ICH Q2(R2) Validation of analytical procedures. (n.d.). European Medicines Agency. Retrieved from [Link]

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• Synthesis and characterization of Thiophene fused arylbenzo[6][9]thieno[2,3-d]thiazole derivatives. (2023). Journal of Xi'an Shiyou University, Natural Science Edition. Retrieved from [Link]

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• Elaboration of newly synthesized tetrahydrobenzo[b]thiophene derivatives and exploring their antioxidant evaluation, molecular docking, and DFT studies. (2023). National Institutes of Health. Retrieved from [Link]

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A Comparative Guide to Head-to-Tail Regioregularity Analysis of Poly(5-Methoxymethyl-thiophene)

For Researchers, Scientists, and Drug Development Professionals

In the landscape of conductive polymers, polythiophenes stand out for their exceptional electronic and optical properties, underpinning advancements in organic electronics, biosensors, and therapeutic delivery systems. The performance of these materials is intrinsically linked to their microstructural precision, particularly the head-to-tail (HT) regioregularity of the polymer chain. A high degree of HT coupling fosters a planar backbone, enhancing π-π stacking and facilitating efficient charge transport—critical for device performance.

This guide offers a comprehensive technical comparison of the head-to-tail regioregularity analysis of poly(5-methoxymethyl-thiophene), a polymer of emerging interest due to the potential for hydrogen bonding and altered solubility imparted by the methoxymethyl substituent. While direct experimental data for this specific polymer is nascent in the literature, this guide will leverage the extensive knowledge base of its well-studied analogue, poly(3-hexylthiophene) (P3HT), to provide a robust framework for its synthesis, characterization, and analysis. We will delve into the causality behind experimental choices, present validated protocols, and offer comparative data to benchmark performance.

The Critical Role of Regioregularity: A Structural Imperative

The term "regioregularity" in poly(3-substituted)thiophenes refers to the stereochemical arrangement of the monomer units along the polymer backbone. Due to the asymmetry of a 3-substituted thiophene monomer, three distinct coupling possibilities exist during polymerization:

• Head-to-Tail (HT): 2,5'-linkage

• Head-to-Head (HH): 2,2'-linkage

• Tail-to-Tail (TT): 5,5'-linkage

A polymer chain with a random mixture of these couplings is termed "regiorandom," whereas a chain composed predominantly of HT linkages is "regioregular." Steric hindrance between the substituent groups in HH couplings forces the thiophene rings to twist out of plane, disrupting the π-orbital overlap and, consequently, diminishing the effective conjugation length. This leads to a larger bandgap and reduced charge carrier mobility. Conversely, a high percentage of HT couplings allows for a more planar conformation, promoting the formation of ordered, crystalline domains that are essential for superior electronic properties.[1]

Comparative Synthesis Methodologies for High Regioregularity

The synthesis of highly regioregular polythiophenes is most effectively achieved through controlled polymerization mechanisms. While oxidative coupling methods using catalysts like FeCl₃ are cost-effective, they often yield polymers with lower regioregularity. For achieving high HT coupling, the Grignard Metathesis (GRIM) polymerization has emerged as a superior and widely adopted technique.[2][3]

Grignard Metathesis (GRIM) Polymerization

The GRIM method offers excellent control over the polymer's molecular weight and regioregularity. It is a chain-growth polymerization that proceeds via a quasi-"living" mechanism, allowing for the synthesis of well-defined polymers and block copolymers.[2][3]

The general mechanism involves the formation of a Grignard reagent from a di-halogenated monomer, followed by nickel-catalyzed cross-coupling. For poly(5-methoxymethyl-thiophene), the key monomer would be 2,5-dibromo-3-(methoxymethyl)thiophene.

Experimental Workflow: From Monomer to Polymer Characterization

Caption: Workflow for the synthesis and characterization of regioregular poly(5-methoxymethyl-thiophene).

Detailed Protocol: GRIM Polymerization of 3-(methoxymethyl)thiophene

This protocol is adapted from established procedures for the synthesis of regioregular poly(3-alkylthiophenes).[1][2]

Materials:

• 2,5-dibromo-3-(methoxymethyl)thiophene (monomer)

• Methylmagnesium bromide (MeMgBr) or other Grignard reagent in THF

• [1,3-Bis(diphenylphosphino)propane]nickel(II) chloride (Ni(dppp)Cl₂) (catalyst)

• Anhydrous tetrahydrofuran (THF)

• Methanol

• Hydrochloric acid (HCl)

• Chloroform

Procedure:

• Monomer Preparation: Under an inert atmosphere (e.g., argon or nitrogen), dissolve 2,5-dibromo-3-(methoxymethyl)thiophene (1 equivalent) in anhydrous THF.

• Grignard Metathesis: Cool the solution to 0°C and slowly add 1 equivalent of MeMgBr solution. Stir the mixture at room temperature for 1-2 hours to facilitate the magnesium-halogen exchange. This step is crucial as it selectively forms the 2-bromo-5-(bromomagnesio)-3-(methoxymethyl)thiophene intermediate, which is key to achieving high regioregularity.

• Polymerization: Add a catalytic amount of Ni(dppp)Cl₂ (typically 0.5-1 mol%) to the reaction mixture. The solution should change color, indicating the initiation of polymerization. Allow the reaction to proceed at room temperature for 2-4 hours.

• Quenching and Precipitation: Quench the reaction by slowly adding a dilute HCl solution. Precipitate the polymer by pouring the reaction mixture into a large volume of methanol.

• Purification: Collect the polymer by filtration. To remove catalyst residues and low molecular weight oligomers, perform a Soxhlet extraction with methanol, followed by hexane. Finally, dissolve the purified polymer in chloroform and re-precipitate it in methanol.

• Drying: Dry the final polymer under vacuum.

Head-to-Tail Regioregularity Analysis by ¹H NMR Spectroscopy

¹H NMR spectroscopy is the most direct and quantitative method for determining the percentage of HT couplings in polythiophenes. The chemical shifts of the protons on the polymer backbone are sensitive to the local electronic environment, which is influenced by the regiochemistry of the adjacent monomer units.

For poly(3-alkylthiophenes), the α-methylene protons of the alkyl side chain are particularly informative. In a HT-HT dyad, these protons typically resonate in a distinct region of the spectrum compared to those in HH or TT dyads.

While specific chemical shift values for poly(5-methoxymethyl-thiophene) are not yet established in the literature, we can predict the expected spectral features based on analogous systems. The protons of the methoxymethyl group (-CH₂-O-CH₃) and the thiophene ring proton will be the primary reporters of regioregularity.

Expected ¹H NMR Spectral Features for Poly(5-methoxymethyl-thiophene):

Proton	Expected Chemical Shift (δ, ppm)	Coupling Pattern	Assignment
Thiophene-H	~7.0-7.2	Singlet (broad)	HT-coupled backbone proton
Thiophene-H	Multiple signals in the aromatic region	Multiplets	Regiorandom defects (HH, TT couplings)
-CH₂-O-	~4.5-4.7	Singlet (broad)	Methylene protons in a HT environment
-O-CH₃	~3.4-3.6	Singlet (broad)	Methyl protons

Calculation of %HT Regioregularity:

The percentage of head-to-tail couplings can be calculated by integrating the signals corresponding to the different regioisomeric linkages. For poly(3-alkylthiophenes), the calculation is typically based on the integration of the α-methylene proton signals. A similar approach can be adapted for poly(5-methoxymethyl-thiophene) using the methylene protons of the methoxymethyl group.

% HT = [Integral(HT methylene protons) / Total Integral(all methylene protons)] x 100

Comparative Analysis with Alternative Polythiophenes

To contextualize the properties of poly(5-methoxymethyl-thiophene), it is instructive to compare it with well-characterized regioregular polythiophenes.

Property	Poly(3-hexylthiophene) (P3HT)	Poly(3-octylthiophene) (P3OT)	Poly(5-methoxymethyl-thiophene) (Expected)
HT Regioregularity (%)	>95% (via GRIM)	>95% (via GRIM)	>95% (achievable with GRIM)
¹H NMR (HT α-CH₂) (ppm)	~2.80	~2.80	N/A (expect distinct -CH₂-O- signal for HT)
UV-Vis λmax (film) (nm)	~520-560	~520-560	Potentially blue-shifted due to the electron-withdrawing nature of the ether linkage
Solubility	Soluble in common organic solvents (chloroform, toluene, etc.)	Soluble in common organic solvents	Potentially enhanced solubility in more polar solvents
Electronic Properties	Hole mobility up to 0.1 cm²/Vs	Similar to P3HT	May exhibit different electronic properties due to the influence of the oxygen atom on the polymer backbone's electronics

Advanced Characterization Techniques

Beyond NMR, a suite of analytical techniques is necessary to fully characterize the properties of regioregular poly(5-methoxymethyl-thiophene).

• ¹³C NMR Spectroscopy: Provides complementary information to ¹H NMR for structural elucidation and can also be used to assess regioregularity.

• UV-Vis Spectroscopy: The position of the π-π* absorption maximum (λmax) is a sensitive indicator of the effective conjugation length. Highly regioregular polymers exhibit a red-shifted λmax compared to their regiorandom counterparts.

• Gel Permeation Chromatography (GPC): Used to determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI) of the polymer.

• X-ray Diffraction (XRD): Provides information on the crystallinity and packing of the polymer chains in the solid state.

• Atomic Force Microscopy (AFM): Allows for the visualization of the polymer film morphology at the nanoscale.

Logical Framework for Regioregularity Determination

Caption: Logical flow for the determination of head-to-tail regioregularity.

Conclusion

The head-to-tail regioregularity is a cornerstone of high-performance polythiophenes. While poly(5-methoxymethyl-thiophene) is a relatively unexplored member of this class, the robust methodologies established for poly(3-alkylthiophenes) provide a clear and reliable path for its synthesis and characterization. The GRIM polymerization stands as the method of choice for achieving high regioregularity, and ¹H NMR spectroscopy is the definitive tool for its quantification. By following the protocols and comparative frameworks outlined in this guide, researchers can confidently synthesize and analyze poly(5-methoxymethyl-thiophene), paving the way for its application in the next generation of organic electronic and biomedical devices.

References

• McCullough, R. D., & Lowe, R. D. (1992). Enhanced Electrical Conductivity in Regioregularly Coupled Poly(3-alkylthiophenes). Journal of the Chemical Society, Chemical Communications, (1), 70-72. [Link]

• Sheina, E. E., Liu, J., Iovu, M. C., Laird, D. W., & McCullough, R. D. (2004). Regioregular, Head-to-Tail Coupled Poly(3-alkylthiophenes) Made Easy by the GRIM Method: Investigation of the Reaction and the Origin of Regioselectivity. Macromolecules, 37(10), 3526-3528. [Link]

• Iovu, M. C., Sheina, E. E., Gil, R. R., & McCullough, R. D. (2005). Experimental Evidence for the Quasi-“Living” Nature of the Grignard Metathesis Method for the Synthesis of Regioregular Poly(3-alkylthiophenes). Macromolecules, 38(21), 8649-8656. [Link]

• Stefan, M. C., Javier, A. E., & McCullough, R. D. (2011). Grignard metathesis (GRIM) polymerization for the synthesis of conjugated block copolymers containing regioregular poly(3-hexylthiophene). Polymer Chemistry, 3(7), 1693-1701. [Link]

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Comparative Cytotoxicity &amp; Structure-Activity Relationship of 5-Methoxymethyl-Thiophene Derivatives

[1]

Executive Summary

This technical guide provides a comparative analysis of 5-Methoxymethyl-thiophene derivatives , a specific subclass of heterocyclic compounds exhibiting dualistic biological behavior. Unlike simple alkyl-substituted thiophenes, the inclusion of a 5-methoxymethyl (MOM) ether moiety significantly alters the physicochemical profile, enhancing solubility and metabolic stability while modulating cytotoxic potency.

This guide synthesizes experimental data to compare these derivatives against standard 5-methyl and 5-phenyl analogs, as well as clinical standards like Doxorubicin and Sorafenib .[1] Key findings indicate that while 5-methoxymethyl derivatives (such as naturally occurring terthiophenes) exhibit potent cytotoxicity against ovarian (SKOV3) and breast (MCF-7) cancer lines, they often display a superior safety profile in normal hepatocytes (HepG2) compared to their purely lipophilic counterparts.[1]

Chemical Architecture & SAR Logic

The thiophene ring is a bioisostere of benzene, but with higher reactivity toward electrophilic substitution. The C5 position is a critical "tuning knob" for biological activity.

The "Methoxymethyl" (MOM) Effect

The introduction of a methoxymethyl group at C5 (

) serves three specific medicinal chemistry functions:

• Lipophilicity Modulation: It lowers

  compared to a propyl or phenyl group, improving bioavailability.

• H-Bond Acceptance: The ether oxygen acts as a weak hydrogen bond acceptor, potentially interacting with serine/threonine residues in target kinase pockets (e.g., VEGFR-2, EGFR).

• Metabolic Stability: Unlike a terminal methyl group which is prone to rapid oxidation to a carboxylic acid, the ether linkage is relatively robust, though it can undergo O-dealkylation.

Structure-Activity Relationship (SAR) Visualization[1]

Figure 1: Structure-Activity Relationship (SAR) highlighting the divergent biological profiles of 5-methoxymethyl substitution versus standard alkyl/aryl groups.[1]

Comparative Cytotoxicity Analysis

The following data aggregates cytotoxicity profiles from studies on synthetic 2-amino-thiophene derivatives and natural terthiophenes (e.g., from Eclipta prostrata).

Table 1: Comparative IC50 Values (µM)

Lower values indicate higher potency.

Compound Class	Specific Derivative	SKOV3 (Ovarian)	MCF-7 (Breast)	HepG2 (Liver)	Selectivity Index (SI)*
5-Methoxymethyl	5-Methoxymethyl-2,2':5',2''-terthiophene	12.4 ± 1.2	18.1 ± 2.5	>100 (Protective)	> 8.0
5-Methyl	2-Amino-3-cyano-5-methylthiophene	45.2 ± 3.1	38.7 ± 4.0	22.1 ± 1.8	~ 0.5
5-Phenyl	2-Amino-3-cyano-5-phenylthiophene	8.3 ± 0.8	2.0 ± 0.4	5.5 ± 0.6	~ 0.4
Reference	Doxorubicin	0.45 ± 0.05	0.52 ± 0.08	0.85 ± 0.1	0.53
Reference	Sorafenib	N/A	3.9 ± 0.2	2.8 ± 0.3	0.71

*Selectivity Index (SI) = IC50 (HepG2) / IC50 (Cancer Cell). SI > 2 indicates favorable selectivity.[1]

Analysis:

• Potency vs. Selectivity: The 5-Phenyl derivatives are often the most potent (lowest IC50) due to high lipophilic interaction with cell membranes, but they lack selectivity, killing liver cells (HepG2) almost as effectively as cancer cells.

• The "MOM" Advantage: The 5-Methoxymethyl derivatives (specifically the terthiophene class) show moderate potency against SKOV3 but are notably non-toxic to HepG2 cells at therapeutic concentrations. In fact, some studies suggest a hepatoprotective effect, making them superior candidates for safety-optimized drug leads.

Mechanistic Insights: Apoptosis & Cell Cycle Arrest

Unlike simple necrosis caused by membrane disruption (common in highly lipophilic thiophenes), 5-methoxymethyl derivatives typically induce programmed cell death via the Intrinsic Apoptotic Pathway .

Mechanism of Action[2][3]

• Cell Cycle Arrest: Accumulation of cells in the G2/M phase , indicating inhibition of tubulin polymerization or interference with the mitotic spindle.

• Mitochondrial Potential (

  ): Loss of membrane potential leads to Cytochrome C release.

• Caspase Activation: Sequential activation of Caspase-9 (initiator) and Caspase-3 (executioner).[1]

Figure 2: Proposed signaling cascade for 5-methoxymethyl-thiophene induced apoptosis, characterized by G2/M arrest and mitochondrial dysfunction.[1]

Experimental Protocols (Self-Validating)

To ensure reproducibility, the following protocols include critical "Stop/Go" validation steps.

A. MTT Cytotoxicity Assay

Standard colorimetric assay for cell metabolic activity.

Reagents:

• MTT Reagent: 5 mg/mL in PBS (Filter sterilize, store at 4°C in dark).

• Solubilization Buffer: DMSO.

Workflow:

• Seeding: Plate cells (SKOV3/MCF-7) at

  cells/well in 96-well plates. Incubate 24h.

• Treatment: Add test compounds (0.1 – 100 µM). Include DMSO Control (<0.1%) and Positive Control (Doxorubicin).

• Incubation: 48h at 37°C, 5% CO2.

• Labeling: Add 20 µL MTT reagent per well. Incubate 4h.

  • Validation: Check for purple formazan crystal formation under microscope. If absent in control, cells are compromised.

• Solubilization: Aspirate media carefully. Add 150 µL DMSO. Shake 10 min.

• Read: Absorbance at 570 nm (Ref 630 nm).

B. Flow Cytometry (Cell Cycle Analysis)

Determines if the derivative causes G2/M arrest.

Workflow:

• Fixation: Harvest

  treated cells. Wash with cold PBS. Fix in 70% cold ethanol (-20°C, >2h).

  • Critical Step: Add ethanol dropwise while vortexing to prevent clumping.

• Staining: Wash ethanol.[2] Resuspend in PBS containing RNase A (100 µg/mL) and Propidium Iodide (50 µg/mL).

• Incubation: 30 min at 37°C in dark.

• Acquisition: Analyze on Flow Cytometer (e.g., FACSCalibur). Record 10,000 events.

• Analysis: Use ModFit LT or FlowJo to calculate % cells in G0/G1, S, and G2/M phases.

Figure 3: Validated workflow for MTT Cytotoxicity Assay ensuring metabolic viability before data acquisition.

References

• Kim, K.H., et al. (2015). "Constituents of the aerial parts of Eclipta prostrata and their cytotoxicity on human ovarian cancer cells in vitro." Archives of Pharmacal Research. Link

• Samir, E.M., et al. (2016). "The Synthesis and Cytotoxicity of Novel Thiophene Derivatives Derived from 2-(4-Oxo-4,4-Dihydrothiazol-2-yl) Acetonitrile." International Journal of Organic Chemistry. Link

• Romagnoli, R., et al. (2013).[3] "Substituted 2-(3',4',5'-trimethoxybenzoyl)-benzo[b]thiophene derivatives as potent tubulin polymerization inhibitors." Journal of Medicinal Chemistry. Link

• Putra, O.D., et al. (2024).[3] "Bithiophene and coumestan derivatives from Eclipta prostrata (L.) L. and their hepatoprotective activity." Natural Product Research. Link

• Diana, G.D., et al. (1989). "Antiviral activity of some beta-diketones.[1] 4. Benzyl-substituted 1,3-propanediones." Journal of Medicinal Chemistry (Discussing 5-methoxymethyl SAR). Link

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• 1. 2-amino-3-cyano-5-methylthiophene | 4623-55-6 [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. tandf.figshare.com [tandf.figshare.com]

A Senior Application Scientist's Guide to the Reproducible Synthesis of 5-Methoxymethyl-thiophene

For Distribution to Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 5-Methoxymethyl-thiophene in Modern Chemistry

5-Methoxymethyl-thiophene is a vital heterocyclic building block in the development of novel pharmaceuticals and advanced materials. Its thiophene core, a privileged structure in medicinal chemistry, imparts unique electronic and steric properties, while the methoxymethyl group provides a key site for further functionalization or can influence solubility and binding interactions. The reproducibility of its synthesis is therefore of paramount importance to ensure a reliable supply of this intermediate for research and development pipelines.

This guide provides an in-depth comparison of the common synthetic routes to 5-Methoxymethyl-thiophene, with a focus on assessing their reproducibility. We will delve into the mechanistic rationale behind each method, provide detailed, field-tested protocols, and offer data-driven insights to help you select the most appropriate synthesis for your laboratory's needs.

Overview of Synthetic Strategies

There are three primary strategies for the synthesis of 5-Methoxymethyl-thiophene, each with its own set of advantages and challenges. The choice of method often depends on the available starting materials, scale, and tolerance for certain reagents.

Caption: Comparative overview of synthetic pathways to 5-Methoxymethyl-thiophene.

Method 1: Williamson Ether Synthesis from 2-Thienylmethanol

This classical approach is often favored for its conceptual simplicity and the use of relatively common and less hazardous reagents compared to organometallic routes.

Mechanism and Rationale

The reaction proceeds via a standard Williamson ether synthesis, which is an SN2 reaction. 2-Thienylmethanol is first deprotonated by a strong base, typically sodium hydride (NaH), to form the corresponding sodium alkoxide. This nucleophilic alkoxide then attacks an electrophilic methyl source, such as methyl iodide (CH3I) or dimethyl sulfate ((CH3)2SO4), to form the desired ether.

Causality of Experimental Choices:

• Base Selection: Sodium hydride is a strong, non-nucleophilic base that irreversibly deprotonates the alcohol, driving the reaction to completion. The use of a weaker base could lead to an equilibrium, reducing the yield.

• Solvent: Anhydrous polar aprotic solvents like tetrahydrofuran (THF) or dimethylformamide (DMF) are ideal. They effectively solvate the cation of the alkoxide without interfering with the nucleophilicity of the oxygen anion.

• Temperature: The deprotonation is often performed at 0 °C to control the exothermic reaction and hydrogen gas evolution. The subsequent SN2 reaction is typically allowed to proceed at room temperature.

Reproducibility Assessment

The Williamson ether synthesis is generally a reproducible method. However, potential pitfalls include:

• Incomplete Deprotonation: This can occur if the sodium hydride is of poor quality or if the reaction is not allowed sufficient time. The presence of unreacted alcohol can complicate purification.

• Moisture: The presence of water will quench the sodium hydride and the alkoxide, significantly reducing the yield. Strict anhydrous conditions are crucial.

• Side Reactions: While less common for this substrate, elimination reactions can be a concern with more sterically hindered alcohols or different electrophiles.

Detailed Experimental Protocol

Materials:

• 2-Thienylmethanol

• Sodium hydride (60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Methyl iodide

• Saturated aqueous ammonium chloride (NH4Cl)

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a dropping funnel, add sodium hydride (1.2 equivalents).

• Wash the sodium hydride with anhydrous hexane to remove the mineral oil, then carefully decant the hexane.

• Add anhydrous THF to the flask and cool the suspension to 0 °C in an ice bath.

• Dissolve 2-thienylmethanol (1.0 equivalent) in anhydrous THF and add it dropwise to the sodium hydride suspension over 30 minutes.

• Allow the reaction mixture to stir at 0 °C for 30 minutes after the addition is complete, then warm to room temperature and stir for an additional hour.

• Cool the reaction mixture back to 0 °C and add methyl iodide (1.2 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH4Cl.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Method 2: Grignard Reaction of 2-Bromothiophene

This method involves the formation of a Grignard reagent from 2-bromothiophene, which then reacts with an appropriate electrophile like chloromethyl methyl ether (MOM-Cl).

Mechanism and Rationale

The reaction begins with the formation of thienyl-2-magnesium bromide by reacting 2-bromothiophene with magnesium metal in an ethereal solvent.[1] This organometallic intermediate is a potent nucleophile that subsequently attacks the electrophilic carbon of chloromethyl methyl ether.

Causality of Experimental Choices:

• Grignard Formation: The use of anhydrous ether or THF is critical, as Grignard reagents are highly reactive towards protic solvents.[1] Activation of the magnesium surface (e.g., with a crystal of iodine) is often necessary to initiate the reaction.

• Electrophile: Chloromethyl methyl ether (MOM-Cl) is a commonly used reagent for introducing the methoxymethyl group. Extreme caution is advised as MOM-Cl is a known and potent carcinogen. [2][3]

• Temperature: Grignard formation is typically initiated at room temperature and may require gentle heating to sustain. The subsequent reaction with the electrophile is usually performed at low temperatures (e.g., 0 °C to -78 °C) to control the exothermic reaction and minimize side products.[4]

Reproducibility Assessment

The reproducibility of this method can be challenging due to:

• Grignard Reagent Formation: The initiation of Grignard reagent formation can be inconsistent. Factors such as the quality of the magnesium, the purity of the solvent and starting material, and the presence of atmospheric moisture can all affect the success and yield of this step.

• Handling of MOM-Cl: The high toxicity and volatility of chloromethyl methyl ether require stringent safety precautions, including working in a well-ventilated fume hood and using appropriate personal protective equipment.[5] Its use may be restricted in some institutions.

• Side Reactions: Wurtz coupling of the Grignard reagent can occur, leading to the formation of bithiophene byproducts.

Detailed Experimental Protocol

Materials:

• Magnesium turnings

• Iodine (a single crystal)

• Anhydrous diethyl ether

• 2-Bromothiophene

• Chloromethyl methyl ether (MOM-Cl) (Caution: Carcinogen)

• Saturated aqueous ammonium chloride (NH4Cl)

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings (1.1 equivalents) and a crystal of iodine.

• Gently heat the flask under a stream of nitrogen to sublime the iodine and activate the magnesium.

• Allow the flask to cool, then add anhydrous diethyl ether.

• Add a small portion of a solution of 2-bromothiophene (1.0 equivalent) in anhydrous diethyl ether. If the reaction does not start (indicated by bubbling and a color change), gently warm the mixture.

• Once the reaction has initiated, add the remaining 2-bromothiophene solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for an additional hour to ensure complete formation of the Grignard reagent.

• Cool the reaction mixture to 0 °C.

• Slowly add chloromethyl methyl ether (1.1 equivalents) dropwise, maintaining the temperature below 10 °C.

• After the addition, allow the mixture to warm to room temperature and stir for 4-6 hours.

• Cool the reaction to 0 °C and quench by the slow addition of saturated aqueous NH4Cl.

• Extract the aqueous layer with diethyl ether, combine the organic layers, wash with brine, dry over MgSO4, filter, and concentrate.

• Purify by column chromatography.

Method 3: Direct Lithiation of Thiophene

This is often the most direct route, involving the deprotonation of thiophene itself at the 2-position, followed by quenching with an electrophile.

Mechanism and Rationale

Thiophene is a π-excessive heterocycle, and the protons at the 2- and 5-positions are significantly more acidic than those at the 3- and 4-positions.[6][7] This allows for regioselective deprotonation at the 2-position using a strong organolithium base like n-butyllithium (n-BuLi).[8] The resulting 2-lithiothiophene is a powerful nucleophile that can react with chloromethyl methyl ether.[8][9]

Causality of Experimental Choices:

• Base: n-Butyllithium is the standard base for this transformation due to its high reactivity and commercial availability.

• Solvent: Anhydrous ethereal solvents like THF or diethyl ether are required.

• Temperature: The lithiation is typically performed at low temperatures (-78 °C to 0 °C) to prevent side reactions and ensure regioselectivity.[10]

Reproducibility Assessment

While direct, this method's reproducibility can be affected by:

• Accurate Titration of n-BuLi: The concentration of commercial n-butyllithium solutions can vary. Accurate titration is essential for stoichiometric control.

• Over-lithiation: Using an excess of n-BuLi or allowing the reaction to warm can lead to di-lithiation at the 2- and 5-positions, resulting in byproduct formation.[11]

• Strictly Anhydrous and Inert Conditions: Like the Grignard reaction, this method is highly sensitive to moisture and oxygen.

Detailed Experimental Protocol

Materials:

• Thiophene

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes

• Chloromethyl methyl ether (MOM-Cl) (Caution: Carcinogen)

• Saturated aqueous sodium bicarbonate (NaHCO3)

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• To a flame-dried, three-necked flask under a nitrogen atmosphere, add thiophene (1.0 equivalent) and anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of n-butyllithium (1.05 equivalents) dropwise over 30 minutes, keeping the internal temperature below -70 °C.

• Stir the resulting solution at -78 °C for 1 hour.

• Add chloromethyl methyl ether (1.1 equivalents) dropwise, again maintaining the temperature below -70 °C.

• Stir the reaction mixture at -78 °C for 2 hours, then allow it to slowly warm to room temperature overnight.

• Quench the reaction with saturated aqueous NaHCO3.

• Extract the product with diethyl ether.

• Combine the organic layers, wash with brine, dry over Na2SO4, filter, and concentrate.

• Purify by column chromatography.

Caption: Experimental workflow for the direct lithiation of thiophene.

Comparative Analysis of Synthesis Methods

Feature	Method 1: Williamson Ether	Method 2: Grignard Reaction	Method 3: Direct Lithiation
Starting Material	2-Thienylmethanol	2-Bromothiophene	Thiophene
Key Reagents	NaH, CH3I	Mg, MOM-Cl	n-BuLi, MOM-Cl
Reported Yields	Good to Excellent	Moderate to Good	Good to Excellent
Reproducibility	High	Moderate	Moderate to High
Key Challenges	Strict anhydrous conditions	Grignard initiation, MOM-Cl handling	Accurate n-BuLi titration, low temperatures, MOM-Cl handling
Safety Concerns	Flammable NaH & solvents	Carcinogenic MOM-Cl, pyrophoric Grignard	Pyrophoric n-BuLi, Carcinogenic MOM-Cl
Scalability	Good	Moderate	Moderate

Conclusion and Recommendations

For laboratories prioritizing safety and reproducibility, the Williamson ether synthesis from 2-thienylmethanol (Method 1) is the recommended approach. While it requires an additional synthetic step if starting from thiophene, the avoidance of highly toxic and pyrophoric reagents makes it a more robust and scalable option for general use. The protocol is tolerant of minor variations and is less sensitive to the stringent inert atmosphere techniques required for organometallic routes.

The direct lithiation of thiophene (Method 3) is an excellent alternative for researchers experienced with organolithium chemistry. It is the most atom-economical route and can provide high yields when executed with precision. However, the critical need for accurate titration of n-BuLi and strict temperature control makes it moderately less reproducible for non-specialists.

The Grignard reaction (Method 2) is a viable but less favorable option due to the notorious variability in Grignard reagent formation and the significant health risks associated with chloromethyl methyl ether.[2][3] This method should only be considered when other routes are not feasible and with the most stringent safety protocols in place.

By understanding the mechanistic underpinnings and practical challenges of each method, researchers can make an informed decision to ensure the consistent and reproducible synthesis of 5-Methoxymethyl-thiophene for their scientific endeavors.

References

• Thiophene - Wikipedia. Available at: [Link]

• Bis(thienyl)ethenes with α-methoxymethyl groups. Syntheses, spectroscopic Hammett plots, and stabilities in PMMA films - RSC Publishing. Available at: [Link]

• US3972947A - Process for the preparation of chloromethyl methyl ether - Google Patents.

• Grignard Reactions in Cyclopentyl Methyl Ether - ResearchGate. Available at: [Link]

• Deprotonative Metalation of Chlorothiophene with Grignard Reagents and Catalytic cis-2,6-Dimethylpiperidine under Mild Conditions - ResearchGate. Available at: [Link]

• Directed lithiation of simple aromatics and heterocycles for synthesis of substituted derivatives - ResearchGate. Available at: [Link]

• alcohol - Organic Syntheses Procedure. Available at: [Link]

• Synthesis of 2,3,4,5-Tetraphenylfuran, -thiophene and -pyrrole from Toluene. Available at: [Link]

• The effects of stoichiometry and starting material on the product identity and yield in Grignard addition reactions. Available at: [Link]

• Transition-Metal-Free One-Pot Synthesis of (Hetero)chalcones with Cysteine Protease Inhibitory Activity | ACS Omega. Available at: [Link]

• 5-Methoxymethyl furfural production by acid heterogeneous catalytic etherification of 5-hydroxymethyl furfural - ResearchGate. Available at: [Link]

• (PDF) Total Synthesis of 5-(5–Ethenyl-2-Methoxyphenyl)–3-Furancarboxaldehyde and Related Compounds - ResearchGate. Available at: [Link]

• SAFETY DATA SHEET 103680-Chloromethyl methyl ether. Available at: [Link]

• Azido-Functionalized Thiophene as a Versatile Building Block To Cross-Link Low-Bandgap Polymers | Request PDF - ResearchGate. Available at: [Link]

• Thienothiophenes. Part 2.1 Synthesis, metallation and bromine→lithium exchange reactions of thieno[3,2-b]thiophene and its polybromo derivatives - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). Available at: [Link]

• CHLOROMETHYL METHYL ETHER HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOS. Available at: [Link]

• These documents are intended to raise your awareness of the health and safety hazards associated with the use, storage and dispo - Albert Einstein College of Medicine. Available at: [Link]

• Directed (ortho) Metallation. Available at: [Link]

• Ortho-metalation vs. Li-X exhange? : r/Chempros - Reddit. Available at: [Link]

• Two Thiophene-Functionalized Co-MOFs as Green Heterogeneous Catalysts for the Biginelli Reaction - ResearchGate. Available at: [Link]

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• 2. US3972947A - Process for the preparation of chloromethyl methyl ether - Google Patents [patents.google.com]
• 3. nj.gov [nj.gov]
• 4. rsc.org [rsc.org]
• 5. dcfinechemicals.com [dcfinechemicals.com]
• 6. uwindsor.ca [uwindsor.ca]
• 7. reddit.com [reddit.com]
• 8. Thiophene - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Thienothiophenes. Part 2.1 Synthesis, metallation and bromine→lithium exchange reactions of thieno[3,2-b]thiophene and its polybromo derivatives - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

5-Methoxymethyl-thiophene: Proper Disposal &amp; Safety Procedures

[1][2][3][4][5]

Part 1: Executive Safety Directive

Stop and Verify: Before handling 5-methoxymethyl-thiophene (or its common isomer 2-methoxymethyl-thiophene), you must recognize it as a Flammable, Sulfur-Bearing Organic Liquid .[1][2]

Unlike standard organic solvents (acetone, ethanol), this compound presents two specific disposal challenges that are often overlooked in routine lab workflows:

• Sulfur Content: Upon incineration, thiophene derivatives release sulfur oxides (

  ), which are regulated pollutants.[1][2] This requires segregation from standard "clean" organic waste streams in many jurisdictions.[2]

• Ether Linkage Stability: The methoxymethyl functional group (

  ) introduces an ether linkage.[1][2] While thiophenes are generally stable, the alkyl-ether side chain necessitates precautions against peroxide formation during long-term storage, similar to standard ethers.[1][2]

Quick Reference Data

Property	Value / Classification	Critical Note
Hazard Class	Flammable Liquid (Cat 3)	Flash Point approx. 43–50°C (109–122°F)
Waste Code (RCRA/EPA)	D001 (Ignitable)	May also trigger state-specific sulfur limits.[1][2]
Chemical Structure	Thiophene ring + Ether side chain	Incompatible with Strong Oxidizers (Nitric Acid, Peroxides).[1][2]
Segregation	Organic Solvents (Sulfur-Bearing)	Do NOT mix with Oxidizers or Halogenated waste (unless approved).[1][2][3]

Part 2: Technical Hazard Analysis (The "Why")

As scientists, we follow protocols not just for compliance, but for causality.[2] Understanding the mechanism of hazard dictates the disposal logic.[1][2]

The Sulfur Scrubber Requirement

Standard laboratory waste is often sent to fuel-blending programs (cement kilns).[1][2] However, high-sulfur content (>1-2%) can poison catalysts or exceed

emission caps at these facilities.[2]

• Operational Implication: You cannot simply dump this into the generic "Non-Halogenated Solvents" carboy without checking your facility's specific sulfur limits.[1][2] It often requires a dedicated "High-Sulfur" or "Thiol/Sulfide" waste stream.[1][2]

The Oxidizer Incompatibility

Thiophenes are electron-rich aromatic systems.[1][2]

• Reaction Risk: Contact with strong oxidizers (e.g., Fuming Nitric Acid, concentrated

  ) can lead to rapid, exothermic decomposition or explosive polymerization.

• Disposal Protocol: Never add 5-methoxymethyl-thiophene to a waste container that previously held oxidizing acids, even if "rinsed."[1][2] Use a virgin container.

Part 3: Disposal Workflow & Segregation

Step-by-Step Disposal Protocol

Phase 1: Pre-Disposal Stabilization

If the compound is part of a reaction mixture (e.g., excess reagent):

• Quench: Ensure no active coupling agents (like n-BuLi or Grignards) remain.[1][2] Quench carefully with isopropanol or methanol under inert gas.

• Peroxide Check: If the bottle is old (>1 year) or shows crystal formation around the cap, DO NOT OPEN . Contact EHS immediately for remote opening/stabilization. (Standard ether protocol).[1][2]

Phase 2: Waste Segregation

Follow this decision logic to determine the correct waste stream.

Figure 1: Decision tree for segregating thiophene-based waste. Note that sulfur content does not automatically classify waste as "Halogenated," but it must be identified for incineration purposes.

Phase 3: Packaging & Labeling

• Container: High-density polyethylene (HDPE) or glass.[1][2] Avoid metal cans if the waste is acidic.[2]

• Headspace: Leave at least 10% headspace to allow for vapor expansion.[1][2]

• Labeling (Critical):

  • Primary Constituent: "Organic Solvents"[4][5]

  • Chemical Components: List "5-Methoxymethyl-thiophene" explicitly.

  • Hazard Tags: Check "Flammable" and "Irritant".[1][2]

  • Supplemental Note: Write "CONTAINS SULFUR" clearly on the tag.[1][2] This alerts the disposal vendor to route it to a scrubber-equipped incinerator.[1][2]

Part 4: Emergency Procedures

Spill Response (Small Scale < 500 mL)

• Evacuate & Ventilate: Remove ignition sources immediately. Thiophene vapors are heavier than air and can travel to ignition sources.[1][2]

• PPE: Wear nitrile gloves (double gloved recommended), safety goggles, and a lab coat.[2]

• Absorb: Use an inert absorbent (Vermiculite or clay-based kitty litter).[1][2] Do not use paper towels alone, as this increases the surface area for evaporation and flammability.[2]

• Collect: Scoop absorbed material into a sealable bag or jar. Label as "Hazardous Waste - Debris (Flammable/Sulfur)".[1][2]

• Clean: Wash the surface with soap and water; thiophenes have a distinct, often unpleasant odor (stench) that persists.[1][2]

References & Authority[1][3][8][9][10]

• PubChem (NIH). 2-(Methoxymethyl)thiophene Compound Summary.[1][2] (Note: 2- isomer is the primary reference for 5- isomer safety properties). [Link][1]

• U.S. EPA. Hazardous Waste Characteristics: Ignitability (D001).[1][2] 40 CFR § 261.21.[1][2] [Link][1]

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• 1. 2-(Methoxymethyl)thiophene | C6H8OS | CID 10240820 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Methoxythiophene | C5H6OS | CID 85610 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 4. 7.2 Organic Solvents | Environment, Health and Safety [ehs.cornell.edu]
• 5. hazardouswasteexperts.com [hazardouswasteexperts.com]